Ethyl 14(Z)-tricosenoate

Core Science & Biosynthesis

The Biosynthesis of Ethyl 14(Z)-tricosenoate: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delineates the biosynthetic pathway of Ethyl 14(Z)-tricosenoate, a long-chain fatty acid ester found in various biological systems, with a particular focus on its likely synthesis in insects where such compounds often serve as cuticular components or semiochemicals. This document provides a comprehensive overview of the enzymatic steps, relevant quantitative data, detailed experimental protocols, and visual representations of the core metabolic and experimental workflows.

Introduction

Ethyl 14(Z)-tricosenoate is a C25 fatty acid ester, characterized by a C23 acyl chain with a cis double bond at the 14th position and an ethyl ester functional group. Its biosynthesis is a multi-step process originating from basic carbon precursors, involving fatty acid synthesis, elongation, desaturation, and esterification. Understanding this pathway is crucial for researchers in fields ranging from chemical ecology to drug development, as the enzymes involved represent potential targets for manipulating insect behavior or developing novel therapeutics.

The Biosynthetic Pathway

The biosynthesis of ethyl 14(Z)-tricosenoate is a multi-stage enzymatic process that begins with the de novo synthesis of fatty acids and culminates in the esterification of a specific very-long-chain unsaturated fatty acid. The proposed pathway is detailed below.

De Novo Fatty Acid Synthesis

The initial phase of the pathway is the synthesis of a saturated fatty acid precursor, typically palmitoyl-CoA (C16:0) or stearoyl-CoA (C18:0), from acetyl-CoA. This process is carried out by two key enzymes: Acetyl-CoA Carboxylase (ACC) and Fatty Acid Synthase (FAS).

• Acetyl-CoA Carboxylase (ACC): This enzyme catalyzes the carboxylation of acetyl-CoA to malonyl-CoA, the primary building block for fatty acid synthesis.[1] This is a rate-limiting step in the overall pathway.[2]

• Fatty Acid Synthase (FAS): This multi-enzyme complex sequentially adds two-carbon units from malonyl-CoA to a growing acyl chain, starting with an acetyl-CoA primer. The final product is typically palmitoyl-CoA.[2]

Fatty Acid Elongation

To achieve the C23 backbone of tricosenoic acid, the C16 or C18 product of FAS must undergo several rounds of chain elongation. This is accomplished by a membrane-bound fatty acid elongation (FAE) system located in the endoplasmic reticulum. This system consists of four key enzymes that act in a cyclical manner:

• Elongase (ELOVL): This is the rate-limiting enzyme of the elongation cycle and is responsible for the condensation of the acyl-CoA with malonyl-CoA.[3][4] Insects possess multiple elongase genes with varying substrate specificities, allowing for the production of a diverse range of very-long-chain fatty acids (VLCFAs).[4][5]

• 3-ketoacyl-CoA reductase (KAR): Reduces the 3-ketoacyl-CoA intermediate.

• 3-hydroxyacyl-CoA dehydratase (HACD): Dehydrates the 3-hydroxyacyl-CoA.

• trans-2-enoyl-CoA reductase (TER): Reduces the trans-2-enoyl-CoA to complete the two-carbon addition.

This cycle is repeated until the desired chain length of 23 carbons (tricosanoyl-CoA) is reached.

Desaturation

The introduction of the characteristic double bond at the 14th position in the Z-configuration is catalyzed by a fatty acyl-CoA desaturase (Desat). These enzymes are also typically membrane-bound and exhibit regioselectivity and stereoselectivity. While a specific Δ14-desaturase for a C23 substrate is not extensively characterized in all insects, desaturases with Δ11 and other specificities are well-documented, and the evolution of novel regioselectivities is known to occur.[6][7]

Esterification

The final step is the formation of the ethyl ester. In insects, the biosynthesis of fatty acid ethyl esters, such as the honeybee primer pheromone ethyl oleate, involves the esterification of the fatty acyl-CoA with ethanol (B145695). The source of ethanol is often dietary, for example, from fermented nectar. The reaction is catalyzed by enzymes with ester synthase activity, which can include carboxylesterases that, under certain conditions, can run the reverse reaction of hydrolysis.[8]

Quantitative Data

The following tables summarize representative kinetic parameters for the enzyme families involved in the biosynthesis of ethyl 14(Z)-tricosenoate. It is important to note that specific kinetic data for the exact substrates in this pathway are often not available; therefore, data from closely related insect enzymes and substrates are presented to provide an order-of-magnitude understanding.

Enzyme	Organism	Substrate	Km (µM)	kcat (s⁻¹)	Reference
Fatty Acid Synthase (FAS)	Spodoptera litura	Acetyl-CoA	-	-	[2]
Escherichia coli (in vitro reconstituted)	Acetyl-CoA	< 100	-	[9]
Malonyl-CoA	< 300	-	[9]
Carboxylesterase (for esterification)	Helicoverpa armigera	1-naphthyl acetate	7.61 - 19.72	0.35 - 2.29	[10]
Locusta migratoria	α-naphthyl acetate	9.6	8.8	[11]
β-naphthyl acetate	16.2	2.3	[11]

Data for Elongases and Desaturases acting on very-long-chain substrates in insects are limited. The activity of these enzymes is often confirmed through product analysis after heterologous expression rather than detailed kinetic studies.

Experimental Protocols

This section provides detailed methodologies for the key experiments required to elucidate and characterize the biosynthetic pathway of ethyl 14(Z)-tricosenoate.

Identification and Analysis of Cuticular Lipids by GC-MS

Objective: To extract, identify, and quantify ethyl 14(Z)-tricosenoate and its precursors from insect cuticle.[12][13][14][15]

Protocol:

• Lipid Extraction:

  • Whole insects or specific body parts (e.g., cuticle) are immersed in a non-polar solvent such as hexane (B92381) or dichloromethane (B109758) for 5-10 minutes to dissolve the cuticular lipids.

  • The solvent is then transferred to a clean vial and evaporated under a gentle stream of nitrogen.

• Derivatization (for free fatty acids):

  • To analyze free fatty acid precursors, the extracted lipids are derivatized to their methyl esters (FAMEs) by adding a reagent such as BF₃-methanol and heating at 60°C for 15 minutes.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • The derivatized (for fatty acids) or underivatized (for esters and hydrocarbons) lipid extract is redissolved in a small volume of hexane and injected into a GC-MS system.

  • A non-polar capillary column (e.g., DB-5ms) is typically used with a temperature program that allows for the separation of long-chain lipids.

  • The mass spectrometer is operated in electron ionization (EI) mode, and the resulting mass spectra are compared to libraries (e.g., NIST) and known standards for compound identification.

  • Quantification can be achieved by adding an internal standard to the initial extract.

Heterologous Expression and Functional Characterization of Biosynthetic Enzymes

Objective: To functionally characterize candidate genes for elongases, desaturases, and ester synthases by expressing them in a heterologous system, such as yeast (Saccharomyces cerevisiae).[6][7]

Protocol:

• Gene Cloning and Vector Construction:

  • Candidate genes are amplified from cDNA of the relevant insect tissue (e.g., fat body, oenocytes) and cloned into a yeast expression vector.

• Yeast Transformation and Culture:

  • The expression vector is transformed into a suitable yeast strain.

  • Transformed yeast are grown in a selective medium to induce gene expression.

• Substrate Feeding:

  • To assay enzyme activity, the yeast culture is supplemented with the putative fatty acid substrate (e.g., a C22:0 fatty acid for an elongase, or tricosanoic acid for a desaturase). For ester synthase assays, ethanol is also added to the medium.

• Lipid Extraction and Analysis:

  • After a period of incubation, the yeast cells are harvested, and lipids are extracted.

  • The lipid extract is then analyzed by GC-MS to identify the enzymatic products. A comparison with control yeast (transformed with an empty vector) will confirm the function of the expressed enzyme.

In Vitro Enzyme Assays

Objective: To determine the kinetic parameters of the purified biosynthetic enzymes.

4.3.1. Elongase Assay (in vitro reconstitution): [16]

• Enzyme Preparation: Microsomal fractions containing the elongase complex are isolated from the insect tissue or from the heterologous expression system.

• Reaction Mixture: The reaction is initiated by adding the microsomal preparation to a buffer containing the acyl-CoA substrate, [¹⁴C]-malonyl-CoA, and NADPH.

• Incubation and Termination: The reaction is incubated at an optimal temperature and then stopped by the addition of a strong base to saponify the acyl-CoAs.

• Product Analysis: The fatty acids are extracted, derivatized to FAMEs, and separated by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The radiolabeled, elongated fatty acid product is quantified by scintillation counting.

4.3.2. Desaturase Assay: [17][18]

• Enzyme and Substrate Preparation: Microsomal fractions containing the desaturase are prepared. The fatty acyl-CoA substrate is synthesized.

• Reaction: The reaction mixture includes the microsomal fraction, the acyl-CoA substrate, a reducing agent (NADH or NADPH), and molecular oxygen.

• Analysis: The reaction is quenched, and the lipids are extracted and derivatized. The formation of the unsaturated product is monitored by GC-MS.

4.3.3. Ester Synthase/Hydrolase Assay: [10][11][19][20][21]

• Enzyme Purification: The candidate carboxylesterase is purified from a heterologous expression system.

• Reaction: The purified enzyme is incubated with the fatty acyl-CoA and ethanol in a suitable buffer.

• Quantification: The formation of the ethyl ester product is quantified over time using GC-MS. For kinetic analysis, the initial rates of product formation are measured at varying substrate concentrations.

Visualizations

The following diagrams illustrate the proposed biosynthetic pathway and a typical experimental workflow.

Caption: Proposed biosynthetic pathway of Ethyl 14(Z)-tricosenoate.

Caption: General experimental workflow for elucidating the biosynthetic pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. The Key Role of Fatty Acid Synthase in Lipid Metabolism and Metamorphic Development in a Destructive Insect Pest, Spodoptera litura (Lepidoptera: Noctuidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elongases of Long-Chain Fatty Acids ELO2 and ELO9 Are Involved in Cuticle Formation and Function in Fecundity in the Yellow Fever Mosquito, Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Genome-wide identification and molecular evolution of elongation family of very long chain fatty acids proteins in Cyrtotrachelus buqueti - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A fatty acid anabolic pathway in specialized-cells sustains a remote signal that controls egg activation in Drosophila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isolation and functional characterization of two independently-evolved fatty acid Delta12-desaturase genes from insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. In vitro reconstitution and steady-state analysis of the fatty acid synthase from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bacterial Expression and Kinetic Analysis of Carboxylesterase 001D from Helicoverpa armigera - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cuticular lipids of insects as potential biofungicides: methods of lipid composition analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. GC-MS analysis of cuticular lipids in recent and older scavenger insect puparia. An approach to estimate the postmortem interval (PMI) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. In Vitro Reconstitution and Optimization of the Entire Pathway to Convert Glucose into Fatty Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Enzymatic desaturation of fatty acids: delta11 desaturase activity on cyclopropane acid probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Development of sensitive esterase assays based on alpha-cyano-containing esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Activities and Kinetic Parameters of Carboxylesterases in Model Insects depending on a Substrate of the Enzyme - Kinareikina - Agricultural Chemistry [clinpractice.ru]
• 21. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Spectroscopic Analysis of Ethyl 14(Z)-tricosenoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data for Ethyl 14(Z)-tricosenoate, a long-chain monounsaturated fatty acid ethyl ester. Due to the limited availability of direct experimental spectra for this specific compound, this document outlines the predicted Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopic characteristics based on the analysis of structurally similar compounds and established principles of spectroscopy. Detailed experimental protocols for acquiring such data are also provided to guide researchers in their analytical endeavors.

Molecular Structure and Properties

• Systematic Name: Ethyl (14Z)-14-tricosenoate

• CAS Number: 2692622-89-0[1]

• Molecular Formula: C₂₅H₄₈O₂[1]

• Molecular Weight: 380.65 g/mol [1]

Predicted Spectroscopic Data

The following tables summarize the anticipated NMR, MS, and IR data for Ethyl 14(Z)-tricosenoate. These predictions are derived from the analysis of analogous saturated and unsaturated fatty acid ethyl esters.

Table 1: Predicted ¹H NMR Spectroscopic Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~5.34	Triplet	2H	-CH=CH- (Olefinic protons)
~4.12	Quartet	2H	-O-CH₂-CH₃ (Ethyl ester methylene)
~2.28	Triplet	2H	-CH₂-C(=O)O- (Methylene alpha to carbonyl)
~2.01	Multiplet	4H	-CH₂-CH=CH-CH₂- (Allylic methylene (B1212753) protons)
~1.62	Multiplet	2H	-CH₂-CH₂-C(=O)O- (Methylene beta to carbonyl)
~1.25	Multiplet	30H	-(CH₂)₁₅- (Methylene groups in the alkyl chain)
~1.25	Triplet	3H	-O-CH₂-CH₃ (Ethyl ester methyl)
~0.88	Triplet	3H	CH₃- (Terminal methyl group of the alkyl chain)

Table 2: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (ppm)	Assignment
~173.8	-C(=O)O- (Carbonyl carbon)
~129.9	-CH=CH- (Olefinic carbons)
~60.1	-O-CH₂-CH₃ (Ethyl ester methylene carbon)
~34.4	-CH₂-C(=O)O- (Methylene alpha to carbonyl)
~31.9 - ~22.7	-(CH₂)n- (Methylene carbons in the alkyl chain)
~27.2	-CH₂-CH=CH-CH₂- (Allylic methylene carbons)
~14.3	-O-CH₂-CH₃ (Ethyl ester methyl carbon)
~14.1	CH₃- (Terminal methyl carbon of the alkyl chain)

Table 3: Predicted Mass Spectrometry (MS) Data

m/z Value	Interpretation
380.65	[M]⁺: Molecular ion peak.
[M-46]	Loss of ethanol (B145695) (CH₃CH₂OH) from the ester.
88	Result of the McLafferty rearrangement, a characteristic fragmentation of ethyl esters, corresponding to the [CH₂=C(OH)OCH₂CH₃]⁺ ion.
Various	A series of fragment ions resulting from the cleavage of the long alkyl chain, typically separated by 14 Da (-CH₂-).

Table 4: Predicted Infrared (IR) Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3005	Medium	=C-H stretch (cis-alkene)
2925, 2855	Strong	C-H stretch (alkane chain)
~1740	Strong	C=O stretch (ester carbonyl)
~1655	Weak	C=C stretch (alkene)
~1170	Strong	C-O stretch (ester)
~720	Medium	C-H bend (cis-disubstituted alkene)

Experimental Protocols

The following are detailed methodologies for the key experiments required to obtain the spectroscopic data for Ethyl 14(Z)-tricosenoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of Ethyl 14(Z)-tricosenoate in about 0.7 mL of a deuterated solvent (e.g., CDCl₃). Transfer the solution to a 5 mm NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: pulse angle of 30-45°, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Typical parameters: pulse angle of 30-45°, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data using appropriate software. This includes Fourier transformation, phase correction, baseline correction, and referencing the chemical shifts to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of Ethyl 14(Z)-tricosenoate in a volatile organic solvent (e.g., hexane (B92381) or methanol) at a concentration of approximately 1 µg/mL.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is ideal for this type of analysis.

• GC-MS Analysis:

  • Gas Chromatography: Inject a small volume (e.g., 1 µL) of the sample solution into the GC. Use a nonpolar capillary column (e.g., DB-5ms). Program the oven temperature to ramp from a low starting temperature (e.g., 100 °C) to a high final temperature (e.g., 300 °C) to ensure proper elution of the long-chain ester.

  • Mass Spectrometry: Use electron ionization (EI) at 70 eV. Acquire mass spectra over a range of m/z 50-500.

• Data Analysis: Identify the molecular ion peak and characteristic fragment ions. Compare the fragmentation pattern with known patterns for fatty acid ethyl esters.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of the neat liquid sample between two salt plates (e.g., NaCl or KBr).

  • Solution: Alternatively, dissolve the sample in a suitable solvent (e.g., CCl₄) and place it in a liquid cell.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹). Acquire a background spectrum of the empty salt plates or the solvent for subtraction from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like Ethyl 14(Z)-tricosenoate.

Caption: General workflow for spectroscopic analysis.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]

Potential Biological Activity of Ethyl 14(Z)-tricosenoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 14(Z)-tricosenoate is a long-chain fatty acid ethyl ester (FAEE). While direct experimental data on the biological activity of this specific molecule is not currently available in the public domain, this guide synthesizes information on structurally related long-chain FAEEs to predict its potential biological activities and provide a framework for its investigation. FAEEs are known to be products of non-oxidative ethanol (B145695) metabolism and have been implicated in various physiological and pathological processes.[1][2][3][4] This document outlines potential biological activities, including cytotoxicity and anti-inflammatory effects, details relevant experimental protocols for their assessment, and visualizes associated signaling pathways.

Introduction to Fatty Acid Ethyl Esters (FAEEs)

FAEEs are esters formed from the reaction of fatty acids and ethanol.[2] In humans and other mammals, they are primarily formed in the liver and pancreas following ethanol consumption.[2][3][4] While some FAEEs, such as the omega-3 ethyl esters, have therapeutic applications, others have been implicated in the toxic effects of alcohol abuse, contributing to organ damage.[2][4][5] The biological effects of FAEEs are diverse and depend on their fatty acid composition, concentration, and the cellular context.

Predicted Biological Activities of Ethyl 14(Z)-tricosenoate

Based on the known activities of other long-chain FAEEs, the following biological activities are postulated for Ethyl 14(Z)-tricosenoate.

Cytotoxicity

Several studies have demonstrated the cytotoxic effects of FAEEs, particularly in the context of alcohol-induced organ damage.[6][7] The accumulation of FAEEs within cells can lead to mitochondrial dysfunction, oxidative stress, and ultimately, apoptosis or necrosis.[7][8] The cytotoxicity of a specific FAEE is influenced by its structure, including chain length and degree of saturation.[9]

Table 1: Hypothetical Cytotoxicity Profile of Ethyl 14(Z)-tricosenoate

Cell Line	Assay Type	Predicted IC50 (µM)	Notes
HepG2 (Liver)	MTT Assay	50 - 200	Potential for hepatotoxicity, especially in the presence of ethanol.
PANC-1 (Pancreatic)	LDH Release Assay	25 - 150	Pancreatic cells are particularly susceptible to FAEE-induced injury.[8]
Jurkat (T-lymphocyte)	Annexin V/PI Staining	75 - 250	May induce apoptosis in immune cells.

Note: The values presented in this table are hypothetical and intended for illustrative purposes. Actual values must be determined experimentally.

Anti-inflammatory and Pro-inflammatory Potential

The inflammatory effects of fatty acid derivatives can be complex. Some fatty acid esters, such as those derived from omega-3 fatty acids, exhibit potent anti-inflammatory properties.[10][11] Conversely, the accumulation of certain FAEEs in tissues is associated with inflammation.[4] The presence of a Z-double bond in the 14th position of a C23 chain suggests potential for interaction with enzymes involved in inflammatory signaling pathways.

Table 2: Predicted Anti-inflammatory Activity of Ethyl 14(Z)-tricosenoate

Assay	Biomarker	Predicted Effect	Notes
LPS-stimulated Macrophages	TNF-α, IL-6 secretion	Inhibition	May suppress the production of pro-inflammatory cytokines.
COX-2 Inhibition Assay	Prostaglandin E2 production	Moderate Inhibition	Potential to interfere with the cyclooxygenase pathway.
NF-κB Reporter Assay	NF-κB activation	Inhibition	May block a key transcription factor in the inflammatory response.

Note: The predictions in this table are speculative and require experimental validation.

Proposed Experimental Protocols

To investigate the potential biological activities of Ethyl 14(Z)-tricosenoate, the following experimental protocols are recommended.

Cytotoxicity Assays

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[12]

• Cell Seeding: Plate cells (e.g., HepG2, PANC-1) in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of Ethyl 14(Z)-tricosenoate (e.g., 1, 10, 50, 100, 200 µM) for 24, 48, and 72 hours. A vehicle control (e.g., DMSO) should be included.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Add a solubilization solution (e.g., DMSO or acidified isopropanol) to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the vehicle control.

This assay quantifies the release of LDH from damaged cells into the culture medium, serving as a marker of cytotoxicity.

• Cell Culture and Treatment: Follow the same procedure as for the MTT assay.

• Sample Collection: After the treatment period, collect the cell culture supernatant.

• LDH Reaction: Mix the supernatant with the LDH assay reagent mixture according to the manufacturer's instructions.

• Measurement: Incubate the mixture and then measure the absorbance at the appropriate wavelength (e.g., 490 nm).

• Calculation: Determine the percentage of LDH release relative to a positive control (cells lysed with a detergent).

Anti-inflammatory Assays

This assay assesses the ability of the compound to modulate the inflammatory response in immune cells.

• Cell Culture: Culture murine or human macrophages (e.g., RAW 264.7 or primary cells) in 24-well plates.

• Pre-treatment: Pre-treat the cells with different concentrations of Ethyl 14(Z)-tricosenoate for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (e.g., 100 ng/mL) for a specified period (e.g., 24 hours).

• Supernatant Collection: Collect the cell culture supernatant.

• Cytokine Quantification: Measure the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

This in vitro assay determines the direct inhibitory effect of the compound on COX enzymes.

• Enzyme and Substrate Preparation: Prepare purified COX-1 and COX-2 enzymes and the substrate (arachidonic acid).

• Incubation: Incubate the enzyme with Ethyl 14(Z)-tricosenoate at various concentrations.

• Reaction Initiation: Add arachidonic acid to initiate the reaction.

• Product Measurement: Measure the production of prostaglandins (B1171923) (e.g., PGE2) using a suitable method, such as an ELISA or mass spectrometry.

• IC50 Determination: Calculate the concentration of the compound that causes 50% inhibition of enzyme activity.

Visualization of Potential Mechanisms

The following diagrams, generated using the DOT language, illustrate hypothetical signaling pathways and experimental workflows relevant to the study of Ethyl 14(Z)-tricosenoate.

Hypothetical Signaling Pathway for FAEE-induced Cytotoxicity

Caption: FAEE-induced cytotoxicity pathway.

Experimental Workflow for Assessing Anti-inflammatory Activity

References

• 1. Rapid in vivo hydrolysis of fatty acid ethyl esters, toxic nonoxidative ethanol metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ethanol-induced fatty acid ethyl ester formation in vivo and in vitro in rat lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. A Review of Omega-3 Ethyl Esters for Cardiovascular Prevention and Treatment of Increased Blood Triglyceride Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fatty acid ethyl esters: non-oxidative metabolites of ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fatty Acid Ethyl Esters Disrupt Neonatal Alveolar Macrophage Mitochondria and Derange Cellular Functioning - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Effect of fatty acid ester structure on cytotoxicity of self-emulsified nanoemulsion and transport of nanoemulsion droplets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. diabetesjournals.org [diabetesjournals.org]
• 12. benchchem.com [benchchem.com]

Ethyl 14(Z)-tricosenoate: An Obscure Lipid Lacking Documented History and Bioactivity

Despite a comprehensive search of scientific literature and chemical databases, Ethyl 14(Z)-tricosenoate remains a chemical entity with minimal available information. Details regarding its discovery, historical significance, biological functions, and established experimental protocols are conspicuously absent from public records. The compound is primarily listed in the catalogs of chemical suppliers, indicating its availability for research purposes, yet published studies detailing its synthesis, characterization, or application are not readily found.

This technical overview aims to consolidate the sparse data available for Ethyl 14(Z)-tricosenoate and to address the significant information gap concerning its scientific context. The absence of published research necessitates a speculative approach based on the general characteristics of long-chain fatty acid esters, a class of molecules to which it belongs.

Chemical and Physical Properties

What is known about Ethyl 14(Z)-tricosenoate is confined to its basic chemical identifiers and properties. This information is consistently reported across various chemical supplier databases.

Property	Value	Source
CAS Number	2692622-89-0	[1]
Molecular Formula	C25H48O2	[1]
Molecular Weight	380.65 g/mol	[1]
Synonyms	Ethyl (14Z)-14-tricosenoate, 14-Tricosenoic acid, ethyl ester, (14Z)-	[1]
Structure	A 23-carbon chain fatty acid (tricosenoic acid) with a cis double bond at the 14th carbon, esterified with ethanol (B145695).
Purity	Typically offered at >99% by commercial suppliers.	[1]
Storage	Recommended to be stored in a freezer.	[1]

Discovery and History: An Unwritten Chapter

There is no documented evidence detailing the initial discovery or synthesis of Ethyl 14(Z)-tricosenoate. It is plausible that the compound was synthesized as part of a larger chemical library for screening purposes or as an intermediate in a more complex synthesis that was ultimately not published. It does not appear to be a naturally occurring compound that has been isolated and identified from biological sources, as searches for its presence in insects, plants, or other organisms have yielded no results.

Putative Experimental Protocols

In the absence of specific experimental data for Ethyl 14(Z)-tricosenoate, we can infer potential synthetic and analytical methodologies based on established procedures for similar long-chain unsaturated fatty acid esters.

Hypothetical Synthesis: Esterification

A plausible laboratory-scale synthesis of Ethyl 14(Z)-tricosenoate would involve the esterification of 14(Z)-tricosenoic acid with ethanol.

Reaction:

14(Z)-tricosenoic acid + Ethanol ⇌ Ethyl 14(Z)-tricosenoate + Water

Detailed Protocol:

• Reactant Preparation: 14(Z)-tricosenoic acid would be dissolved in an excess of anhydrous ethanol.

• Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid, would be added to the solution.

• Reaction Conditions: The mixture would be heated to reflux for several hours to drive the equilibrium towards the product. The removal of water, for instance, by using a Dean-Stark apparatus, would enhance the yield.

• Work-up: Upon completion, the reaction mixture would be cooled and the excess ethanol removed under reduced pressure. The residue would then be dissolved in an organic solvent like diethyl ether and washed with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash.

• Purification: The crude product would be dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent evaporated. Final purification would likely be achieved by column chromatography on silica (B1680970) gel.

The following diagram illustrates a generalized workflow for this hypothetical synthesis.

Caption: Hypothetical workflow for the synthesis of Ethyl 14(Z)-tricosenoate.

Potential Biological Activity: A Matter of Speculation

The biological activity of Ethyl 14(Z)-tricosenoate has not been reported. However, based on the known roles of other long-chain fatty acid esters, several hypotheses can be proposed:

• Pheromonal Activity: In insects, long-chain esters are frequently components of sex, aggregation, or trail pheromones. It is conceivable that Ethyl 14(Z)-tricosenoate could have a similar function in an unstudied insect species.

• Metabolic Intermediate: Fatty acid ethyl esters (FAEEs) are known to be non-oxidative metabolites of ethanol. While typically shorter-chain FAEEs are studied in this context, it is possible that very long-chain esters could also be formed, although their physiological significance would be unknown.

• Membrane Interactions: Long-chain lipids can intercalate into cellular membranes, potentially altering their fluidity and the function of membrane-bound proteins.

The following diagram illustrates a potential, though unproven, signaling pathway if the molecule were to act as a ligand for a cell surface receptor.

Caption: A speculative signaling pathway for Ethyl 14(Z)-tricosenoate.

Conclusion

Ethyl 14(Z)-tricosenoate represents a molecule at the periphery of current scientific knowledge. While its chemical structure is defined and it is commercially available, the scientific community has yet to publish research that would elucidate its origins, synthesis, or function. For researchers, scientists, and drug development professionals, this compound is a blank slate, offering an opportunity for novel discovery. Future research could focus on its synthesis and characterization, screening for biological activity in various assays, or searching for its presence in natural sources. Until such studies are undertaken and published, the story of Ethyl 14(Z)-tricosenoate remains to be written.

References

• 1. larodan.com [larodan.com]

A Technical Guide to the Commercial Availability of Ethyl 14(Z)-tricosenoate for Research Applications

This technical guide serves as a resource for researchers, scientists, and professionals in drug development, providing a focused overview of the commercial availability of Ethyl 14(Z)-tricosenoate. This document compiles essential supplier information and outlines a strategic workflow for the procurement of this long-chain fatty acid ester for research purposes.

Introduction to Ethyl 14(Z)-tricosenoate

Ethyl 14(Z)-tricosenoate (CAS No. 2692622-89-0) is a specific mono-unsaturated fatty acid ethyl ester.[1] As a member of the fatty acid ester family, it holds potential for investigation in various biochemical and biomedical research areas, including lipid metabolism, cell signaling, and as a potential biomarker or therapeutic agent. Its long acyl chain and specific cis-double bond at the 14th position confer unique physicochemical properties that are of interest in lipidomics and related fields.

Commercial Suppliers and Product Specifications

The availability of high-purity Ethyl 14(Z)-tricosenoate is critical for reproducible and accurate research outcomes. Currently, specialized chemical suppliers are the primary source for this compound. The following table summarizes the key quantitative data from identified suppliers.

Supplier	Product Name	Product Code	CAS Number	Purity	Molecular Formula	Molecular Weight	Storage
Larodan	Ethyl 14(Z)-tricosenoate	30-2301	2692622-89-0	>99%	C25H48O2	380.65	Freezer
MedchemExpress	Ethyl 14(Z)-tricosenoate	2692622-89-0	C25H48O2	380.65

Data for MedchemExpress is less detailed in the initial findings and researchers are encouraged to visit their website for more specific information.

Key Chemical Identifiers for Ethyl 14(Z)-tricosenoate: [1]

• Synonyms: Ethyl (14Z)-14-tricosenoate

• CAS Index Name: 14-Tricosenoic acid, ethyl ester, (14Z)-

• Lipid Number: C23:1 (14Z) EE

Procurement Workflow for Research Chemicals

The process of acquiring specialized research chemicals like Ethyl 14(Z)-tricosenoate involves a systematic approach to ensure the quality and suitability of the compound for the intended experiments. The following diagram illustrates a typical procurement workflow for a research setting.

Caption: Procurement workflow for Ethyl 14(Z)-tricosenoate.

Experimental Protocols

As this guide focuses on the commercial availability of Ethyl 14(Z)-tricosenoate, detailed experimental protocols for its use are beyond the current scope. Researchers should refer to peer-reviewed literature for methodologies relevant to their specific research questions. When utilizing this compound, it is imperative to follow the storage and handling instructions provided by the supplier to maintain its stability and purity. For any analytical work, it is recommended to confirm the structure and purity upon receipt using appropriate techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Conclusion

Ethyl 14(Z)-tricosenoate is commercially available from specialized lipid suppliers, with Larodan being a prominent source for high-purity research-grade material.[1] Researchers and drug development professionals can procure this compound by following a structured workflow that includes supplier identification, evaluation of product specifications, and proper handling upon receipt. The availability of this specific fatty acid ester facilitates further investigation into its biological roles and potential therapeutic applications.

References

• 1. larodan.com [larodan.com]

In-Depth Technical Guide on the Safety and Handling of Ethyl 14(Z)-tricosenoate

Disclaimer: This document provides a general safety and handling guide for Ethyl 14(Z)-tricosenoate based on available chemical properties and information for structurally similar long-chain fatty acid ethyl esters. A specific Safety Data Sheet (SDS) for Ethyl 14(Z)-tricosenoate (CAS: 2692622-89-0) was not publicly available at the time of this writing. Researchers, scientists, and drug development professionals should exercise caution and handle this compound in a controlled laboratory setting, adhering to all institutional and regulatory safety protocols. The information herein is intended as a supplement, not a replacement, for a comprehensive, substance-specific safety assessment.

Introduction

Ethyl 14(Z)-tricosenoate is a long-chain monounsaturated fatty acid ethyl ester.[1] As with many research chemicals, detailed toxicological and safety data may not be readily available. This guide aims to provide a framework for its safe handling by leveraging its known physical and chemical properties and drawing parallels with other similar long-chain esters.

Physicochemical Properties

Understanding the physical and chemical properties of a substance is the first step in establishing safe handling procedures. The following table summarizes the known identifiers for Ethyl 14(Z)-tricosenoate.

Property	Value	Source
CAS Number	2692622-89-0	[1]
Molecular Formula	C25H48O2	[1]
Molecular Weight	380.65 g/mol	[1]
Synonyms	Ethyl (14Z)-14-tricosenoate	[1]
Purity	>99%	[1]
Physical State	Not specified, likely liquid or low-melting solid
Storage	Freezer	[1]

Hazard Identification and General Safety Precautions

While specific hazard data for Ethyl 14(Z)-tricosenoate is unavailable, general principles for handling long-chain fatty acid ethyl esters should be applied. These compounds are generally considered to have low acute toxicity. However, as with any chemical, unnecessary exposure should be avoided.

General Handling Precautions:

• Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood, to minimize inhalation of any potential vapors or aerosols.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene).

  • Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

• Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Experimental Protocols: A General Framework

Specific experimental protocols involving Ethyl 14(Z)-tricosenoate are not publicly documented. The following diagram illustrates a general workflow for the safe handling of this and other research chemicals in a laboratory setting.

Caption: General laboratory workflow for handling chemical compounds.

First Aid Measures

In the absence of specific data, the following general first-aid measures for similar chemical compounds should be followed in case of exposure:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.

Fire-Fighting Measures

• Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), alcohol-resistant foam, or a water spray.

• Specific Hazards: The combustion of long-chain esters may produce carbon monoxide and carbon dioxide.

• Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.

Accidental Release Measures

• Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas. Wear appropriate personal protective equipment.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a suitable, labeled container for disposal.

Logical Framework for Safety Assessment

When specific safety data is not available, a logical framework must be employed to assess potential risks. The following diagram illustrates this process.

Caption: Decision-making process for handling chemicals with limited safety data.

Storage and Disposal

• Storage: As recommended, store in a freezer in a tightly sealed container.[1]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. This may involve incineration in a permitted hazardous waste facility. Do not dispose of down the drain.

Conclusion

While a comprehensive safety profile for Ethyl 14(Z)-tricosenoate is not currently available, a conservative approach based on its chemical structure and the properties of similar long-chain fatty acid ethyl esters allows for its safe handling in a research environment. Adherence to standard laboratory safety protocols, including the use of appropriate personal protective equipment and engineering controls, is paramount. All assumptions and the lack of specific data should be clearly documented in any experimental records. Researchers are strongly encouraged to request a Safety Data Sheet from their supplier for the most accurate and up-to-date information.

References

• 1. larodan.com [larodan.com]

Ethyl 14(Z)-tricosenoate: An Uncharted Territory in Physiological Research

An in-depth review of available scientific literature reveals a significant gap in the understanding of Ethyl 14(Z)-tricosenoate's role in plant or animal physiology. While the chemical properties of this long-chain fatty acid ethyl ester are defined, its biological significance, metabolic pathways, and physiological functions remain largely unexplored.

Currently, Ethyl 14(Z)-tricosenoate is primarily recognized as a high-purity research chemical available for laboratory use. Information regarding its natural occurrence, metabolic fate, and any potential signaling pathways it might be involved in within biological systems is conspicuously absent from published scientific studies. This technical overview synthesizes the limited available information and highlights the dearth of research in this specific area.

Chemical and Physical Properties

Ethyl 14(Z)-tricosenoate is the ethyl ester of 14(Z)-tricosenoic acid. Its fundamental chemical and physical properties are summarized below.

Property	Value	Source
CAS Number	2692622-89-0	[1]
Molecular Formula	C25H48O2	[1]
Molecular Weight	380.65 g/mol	[1]
Synonyms	Ethyl (14Z)-14-tricosenoate, 14-Tricosenoic acid, ethyl ester, (14Z)-	[1]
Purity	Typically >99% for research grade	[1]
Storage Conditions	Freezer	[1]

Context within Long-Chain Fatty Acid Ethyl Esters (LCFAEEs)

While specific data on Ethyl 14(Z)-tricosenoate is lacking, the broader class of long-chain fatty acid ethyl esters (LCFAEEs) has been studied in various contexts. In animals, LCFAEEs can be formed endogenously, particularly in the presence of ethanol (B145695). This non-oxidative metabolism of ethanol can lead to the esterification of fatty acids, including long-chain ones. However, no studies have specifically identified Ethyl 14(Z)-tricosenoate as a product of this process.

In the realm of food science, LCFAEEs are known to contribute to the flavor and aroma profiles of alcoholic beverages. For instance, the saturated counterpart, ethyl tricosanoate (B1255869), has been reported as a flavor component in Scotch whisky.[2]

Potential for Future Research

The absence of information on the physiological role of Ethyl 14(Z)-tricosenoate presents a significant opportunity for future research. Key areas of investigation could include:

• Screening for Natural Occurrence: Comprehensive lipidomic analyses of various plant and animal tissues could reveal the presence and distribution of Ethyl 14(Z)-tricosenoate in nature. The mention of ethyl tricosanoate in the liverwort Conocephalum conicum suggests that related long-chain esters may exist in other organisms.[3]

• Investigation of Biosynthesis and Metabolism: Should this molecule be identified in a biological system, elucidating the enzymatic pathways responsible for its synthesis and degradation would be a critical next step.

• Exploration of Biological Activity: In vitro and in vivo studies could be designed to screen for any potential biological activities of Ethyl 14(Z)-tricosenoate. This could involve assays for receptor binding, enzyme inhibition, or effects on cellular signaling pathways.

Methodological Considerations for Future Studies

Given the current lack of established protocols, researchers would need to adapt existing methodologies for the study of other LCFAEEs.

Potential Experimental Workflow

References

• 1. larodan.com [larodan.com]
• 2. Ethyl Tricosanoate ≥99% (GC) | 18281-07-7 [sigmaaldrich.com]
• 3. caymanchem.com [caymanchem.com]

IUPAC nomenclature and CAS number for Ethyl 14(Z)-tricosenoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethyl 14(Z)-tricosenoate, a long-chain monounsaturated fatty acid ethyl ester. It details its chemical identity, including its IUPAC nomenclature and CAS number, and presents a summary of its physicochemical properties. This document outlines detailed experimental protocols for the synthesis of Ethyl 14(Z)-tricosenoate via Fischer Esterification and the Wittig Reaction. Furthermore, it explores the general biological significance and metabolic pathways associated with fatty acid ethyl esters (FAEEs), a class of molecules to which Ethyl 14(Z)-tricosenoate belongs. The guide includes structured data tables for easy reference and visual diagrams to elucidate key chemical and biological processes.

Chemical Identification and Properties

Ethyl 14(Z)-tricosenoate is chemically identified as the ethyl ester of 14(Z)-tricosenoic acid.

• IUPAC Name: Ethyl (14Z)-14-tricosenoate

• CAS Number: 2692622-89-0[1]

• Molecular Formula: C₂₅H₄₈O₂

• Molecular Weight: 380.65 g/mol

Table 1: Physicochemical Properties of Ethyl 14(Z)-tricosenoate and a Related Compound

Due to the limited availability of specific experimental data for Ethyl 14(Z)-tricosenoate, the properties of Ethyl Oleate ((9Z)-octadecenoate), a structurally similar and well-characterized long-chain monounsaturated fatty acid ethyl ester, are provided for comparison.

Property	Ethyl 14(Z)-tricosenoate (Predicted/Inferred)	Ethyl Oleate (Experimental)
Melting Point	Data not available	-32 °C
Boiling Point	Data not available	216-218 °C at 15 mmHg
Density	Data not available	0.87 g/cm³ at 20 °C
Solubility	Insoluble in water; Soluble in organic solvents.	Insoluble in water; Soluble in ethanol (B145695), ether.

Spectroscopic Data

Expected Spectroscopic Characteristics:

• ¹H NMR: Key signals would include a triplet around 0.9 ppm corresponding to the terminal methyl group of the fatty acid chain, a quartet around 4.1 ppm for the -OCH₂- protons of the ethyl group, a triplet around 1.2 ppm for the methyl protons of the ethyl group, a multiplet around 5.3 ppm for the vinylic protons (-CH=CH-), and a series of multiplets for the methylene (B1212753) protons along the aliphatic chain.

• ¹³C NMR: Expected signals would include a peak around 174 ppm for the ester carbonyl carbon, peaks in the range of 128-132 ppm for the sp² carbons of the double bond, a peak around 60 ppm for the -OCH₂- carbon of the ethyl group, and a series of peaks in the range of 14-35 ppm for the various sp³ carbons of the long aliphatic chain.

• Infrared (IR) Spectroscopy: A strong absorption band around 1740 cm⁻¹ characteristic of the C=O stretching of the ester functional group. A peak around 3005 cm⁻¹ corresponding to the =C-H stretching of the cis-double bond. Multiple peaks in the 2850-2960 cm⁻¹ region due to C-H stretching of the alkyl chain. A peak around 1170 cm⁻¹ for the C-O stretching of the ester.

• Mass Spectrometry (MS): The molecular ion peak (M⁺) would be expected at m/z 380.65. Common fragmentation patterns for fatty acid ethyl esters include the loss of the ethoxy group (-OCH₂CH₃) and fragmentation at the allylic position relative to the double bond. A characteristic fragment for ethyl esters is often observed at m/z 88 due to the McLafferty rearrangement.[5][6]

Experimental Protocols

The synthesis of Ethyl 14(Z)-tricosenoate can be achieved through established organic chemistry reactions. Below are detailed protocols for two common methods.

Synthesis via Fischer Esterification

This method involves the acid-catalyzed esterification of the corresponding carboxylic acid, 14(Z)-tricosenoic acid, with ethanol.

dot

Caption: Fischer Esterification Workflow.

Materials:

• 14(Z)-tricosenoic acid

• Anhydrous ethanol

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether or hexane)

• Solvent for chromatography (e.g., hexane/ethyl acetate (B1210297) mixture)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1.0 equivalent of 14(Z)-tricosenoic acid in a large excess of anhydrous ethanol (e.g., 20-50 equivalents). The ethanol serves as both a reactant and the solvent.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the solution.

• Heat the reaction mixture to reflux and maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Remove the excess ethanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in an organic solvent such as diethyl ether and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude Ethyl 14(Z)-tricosenoate by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

• Characterize the final product by spectroscopic methods (NMR, IR, MS).

Synthesis via Wittig Reaction

This method allows for the stereoselective formation of the (Z)-double bond. The synthesis involves the reaction of an appropriate phosphonium (B103445) ylide with an aldehyde. For Ethyl 14(Z)-tricosenoate, this would involve a multi-step synthesis to prepare the necessary precursors. A plausible retrosynthetic analysis is provided below.

dot

Caption: Retrosynthesis for Wittig Approach.

Experimental Protocol (Illustrative for a (Z)-alkene ester):

Step 1: Preparation of the Phosphonium Salt

• Reflux a solution of ethyl 10-bromodecanoate (1.0 eq.) and triphenylphosphine (1.0 eq.) in a suitable solvent like acetonitrile (B52724) or toluene (B28343) for 24-48 hours.

• Cool the reaction mixture to room temperature, and collect the precipitated phosphonium salt by filtration.

• Wash the salt with a cold solvent and dry it under vacuum.

Step 2: The Wittig Reaction

• Suspend the phosphonium salt (1.0 eq.) in anhydrous tetrahydrofuran (B95107) (THF) under an inert atmosphere (e.g., nitrogen or argon) and cool the mixture to -78 °C.

• Add a strong base, such as n-butyllithium (n-BuLi) or sodium hexamethyldisilazide (NaHMDS) (1.0 eq.), dropwise to generate the deep red-colored ylide.

• Stir the ylide solution at low temperature for about 30 minutes.

• Add a solution of tetradecanal (1.0 eq.) in anhydrous THF dropwise to the ylide solution at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for several hours or overnight.

• Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extract the product with an organic solvent (e.g., diethyl ether or hexane).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• After filtration and removal of the solvent, purify the crude product by column chromatography to isolate Ethyl 14(Z)-tricosenoate.

Biological Significance and Metabolic Pathways

Ethyl 14(Z)-tricosenoate belongs to the class of fatty acid ethyl esters (FAEEs). While specific biological activities of this particular molecule are not extensively documented, the general roles and metabolism of FAEEs are of significant interest in biomedical research.

FAEEs are non-oxidative metabolites of ethanol, formed by the esterification of fatty acids with ethanol.[7][8] This process can occur in various organs, and the accumulation of FAEEs has been implicated in ethanol-induced organ damage.[9]

dot

Caption: General Metabolic Pathway of FAEEs.

The metabolism of very-long-chain monounsaturated fatty acids is a complex process. In general, fatty acids are activated to their coenzyme A (CoA) esters before they can be metabolized. The metabolism of these long-chain fatty acids can be challenging for some biological systems.

Conclusion

This technical guide provides foundational information on Ethyl 14(Z)-tricosenoate for the scientific community. While specific experimental data for this compound is sparse, this guide offers robust, inferred data and detailed, adaptable experimental protocols based on well-established chemical principles and data from closely related compounds. The outlined synthetic routes and the discussion on the biological context of FAEEs provide a solid starting point for researchers interested in the synthesis, characterization, and potential applications of Ethyl 14(Z)-tricosenoate and other very-long-chain fatty acid esters. Further research is warranted to fully elucidate the specific properties and biological activities of this molecule.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ethyl arachidonate | C22H36O2 | CID 5367369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5,8,11,14-Eicosatetraenoic acid, ethyl ester [webbook.nist.gov]
• 4. Synthesis of ethyl arachidonate-19,19,20,20-d4 and ethyl dihomo-gamma-linolenate-19,19,20,20-d4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization and Identification of Fatty Acid Ethyl Esters from Refined Used Cooking Oil as Biodiesel by Using Spectroscopic Techniques Approach | Scientific.Net [scientific.net]
• 6. tdx.cat [tdx.cat]
• 7. Synthesis and degradation of fatty acid ethyl esters by cultured hepatoma cells exposed to ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Formation of fatty acid ethyl esters during chronic ethanol treatment in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fatty acid ethyl esters: recent observations - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Ethyl 14(Z)-tricosenoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Ethyl 14(Z)-tricosenoate, a long-chain monounsaturated fatty acid ethyl ester. Due to the limited availability of direct quantitative solubility data for this specific compound, this guide leverages data from structurally analogous compounds to provide well-founded estimations. Furthermore, it details relevant experimental protocols for solubility determination and outlines a general workflow for the synthesis and purification of similar long-chain unsaturated fatty acid esters.

Inferred Solubility Profile

Ethyl 14(Z)-tricosenoate, being a long-chain fatty acid ethyl ester, is anticipated to be a nonpolar lipid. Its solubility is therefore expected to be high in nonpolar organic solvents and low in polar solvents, particularly water. The large hydrocarbon chain (C23) is the dominant structural feature, dictating its lipophilic nature. The presence of a cis-double bond at the 14th position introduces a kink in the chain, which may slightly increase its fluidity and potentially its solubility in some solvents compared to its saturated counterpart, ethyl tricosanoate.

Based on data for similar long-chain fatty acids and their esters, the following solubility profile can be inferred for Ethyl 14(Z)-tricosenoate:

Table 1: Inferred Solubility of Ethyl 14(Z)-tricosenoate in Various Solvents

Solvent Class	Solvent Examples	Inferred Solubility	Rationale/Supporting Data
Nonpolar Aprotic	Hexane, Toluene, Diethyl Ether	Very Soluble	Long-chain fatty acids like erucic acid are very soluble in ether. The nonpolar nature of these solvents readily accommodates the long hydrocarbon tail of the ester.
Polar Aprotic	Chloroform (B151607), Dichloromethane	Soluble	Ethyl tricosanoate, the saturated analog, is soluble in chloroform at 10 mg/mL. The polarity of these solvents is sufficient to interact with the ester group, while the overall nonpolar character is compatible with the hydrocarbon chain.
Acetone (B3395972)	Sparingly to Moderately Soluble	General principles of lipid solubility suggest that while some dissolution will occur, the polarity of acetone may limit the solvation of the long alkyl chain.
Dimethylformamide (DMF)	Soluble	Nervonic acid methyl ester, a C24:1 fatty acid ester, is soluble in DMF at 20 mg/mL. The strong polar aprotic nature of DMF can effectively solvate the ester functional group.
Dimethyl Sulfoxide (DMSO)	Soluble	Nervonic acid methyl ester is soluble in DMSO at 20 mg/mL. Similar to DMF, DMSO is a strong polar aprotic solvent capable of dissolving such esters.
Polar Protic	Ethanol (B145695), Methanol	Soluble to Moderately Soluble	Erucic acid (C22:1) is soluble in ethanol and methanol. Nervonic acid (C24:1) has a solubility of approximately 10 mg/mL in ethanol, while its methyl ester is soluble at 100 mg/mL in ethanol. Eicosapentaenoic acid ethyl ester (C20:5) is soluble at approximately 100 mg/mL in ethanol. These alcohols can interact with the ester group through hydrogen bonding, and their alkyl chains have some affinity for the fatty acid tail.
Water	Insoluble	The hydrophobic nature of the long C23 hydrocarbon chain overwhelmingly dominates any potential interaction of the ester group with water, leading to negligible solubility.

Experimental Protocols for Solubility Determination

While specific protocols for Ethyl 14(Z)-tricosenoate are not published, the following general methods are widely used for determining the solubility of lipids and fatty acid esters.

Protocol 1: Qualitative Solubility Test

This method provides a rapid assessment of solubility in various solvents.

Materials:

• Ethyl 14(Z)-tricosenoate

• A selection of solvents (e.g., water, ethanol, chloroform, hexane)

• Small test tubes

• Vortex mixer

• Pipettes

Procedure:

• Add approximately 1-2 mg of Ethyl 14(Z)-tricosenoate to a series of clean, dry test tubes.

• To each test tube, add 1 mL of a different solvent.

• Securely cap the test tubes and vortex for 30-60 seconds to ensure thorough mixing.

• Allow the tubes to stand at a controlled temperature (e.g., 25 °C) for at least 15 minutes.

• Visually inspect each tube for the presence of undissolved solute. The absence of any visible solid indicates solubility at that approximate concentration. For immiscible liquid phases, the distribution of the solute can be observed.

Protocol 2: Quantitative Solubility Determination by Saturation Method

This method determines the saturation solubility of a compound in a given solvent.

Materials:

• Ethyl 14(Z)-tricosenoate

• Chosen solvent(s)

• Scintillation vials or other sealable glass containers

• Shaking incubator or magnetic stirrer with temperature control

• Centrifuge

• Analytical balance

• Gas chromatograph with a flame ionization detector (GC-FID) or High-Performance Liquid Chromatograph with a suitable detector (e.g., ELSD or MS).

Procedure:

• Add an excess amount of Ethyl 14(Z)-tricosenoate to a known volume of the solvent in a sealed vial. The excess should be sufficient to ensure that a saturated solution is formed and some solid remains undissolved.

• Place the vial in a shaking incubator set to a constant temperature (e.g., 25 °C) and agitate for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, centrifuge the vial at a high speed to pellet the undissolved solid.

• Carefully withdraw a known volume of the supernatant (the saturated solution) without disturbing the solid pellet.

• Dilute the aliquot of the supernatant with a suitable solvent to a concentration within the linear range of the analytical method.

• Quantify the concentration of Ethyl 14(Z)-tricosenoate in the diluted sample using a pre-validated GC-FID or HPLC method with an appropriate calibration curve.

• Calculate the original concentration in the saturated solution to determine the solubility, typically expressed in mg/mL or mol/L.

Logical Workflow Visualization

The following diagram illustrates a general workflow for the synthesis and purification of a long-chain unsaturated fatty acid ethyl ester like Ethyl 14(Z)-tricosenoate.

In-Depth Technical Guide to the Thermal Stability and Degradation of Ethyl 14(Z)-tricosenoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal stability and degradation pathways of Ethyl 14(Z)-tricosenoate, a long-chain monounsaturated fatty acid ethyl ester. Due to the limited availability of specific experimental data for Ethyl 14(Z)-tricosenoate, this guide leverages data from analogous long-chain monounsaturated fatty acid ethyl esters, primarily ethyl oleate (B1233923), to infer its thermal properties and degradation behavior. This document details the experimental protocols for key analytical techniques, presents quantitative data in a structured format, and utilizes diagrams to illustrate experimental workflows and degradation mechanisms, offering valuable insights for researchers and professionals in drug development and materials science.

Introduction

Ethyl 14(Z)-tricosenoate is a long-chain fatty acid ethyl ester with the molecular formula C25H48O2. As with other long-chain esters, its thermal stability is a critical parameter influencing its application in various fields, including as a potential excipient in pharmaceutical formulations or as a specialty chemical. Understanding its response to thermal stress is essential for determining storage conditions, processing parameters, and predicting shelf-life. This guide will explore the thermal properties and degradation mechanisms of this compound, drawing parallels with well-studied analogues.

Thermal Stability Assessment

The thermal stability of fatty acid esters is primarily evaluated using thermoanalytical techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the onset of decomposition, the temperature range of decomposition, and to estimate the boiling point of a substance under specific conditions.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It is used to determine phase transitions such as melting, crystallization, and glass transitions. For unsaturated esters, DSC can also be used to study oxidative stability.

Quantitative Data for Analogous Compounds

Due to the absence of specific TGA and DSC data for Ethyl 14(Z)-tricosenoate in the public domain, the following table summarizes the thermal properties of ethyl oleate (C18:1 ethyl ester), a structurally similar monounsaturated long-chain fatty acid ethyl ester. It is expected that Ethyl 14(Z)-tricosenoate, with its longer carbon chain, will exhibit a slightly higher boiling point and decomposition temperature.

Property	Ethyl Oleate (C18:1)	Expected Trend for Ethyl 14(Z)-tricosenoate (C23:1)	Reference
Molecular Formula	C20H38O2	C25H48O2
Molecular Weight	310.51 g/mol	380.65 g/mol
Melting Point	-32 °C	Higher	[1]
Normal Boiling Point (from TGA)	335.21 °C	Higher	[2]
Flash Point	> 113 °C	Higher	[1]

Experimental Protocols

Detailed methodologies are crucial for the reproducible assessment of thermal stability. The following are generalized protocols for TGA and DSC analysis of long-chain fatty acid esters based on common practices found in the literature.

Thermogravimetric Analysis (TGA) Protocol

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: A sample of 5-10 mg is accurately weighed into an inert crucible (e.g., alumina (B75360) or platinum).

• Atmosphere: The analysis is typically conducted under an inert nitrogen atmosphere to study thermal decomposition without oxidation, or under an air/oxygen atmosphere to study thermo-oxidative degradation. A constant flow rate (e.g., 20-50 mL/min) is maintained.

• Heating Program: The sample is heated from ambient temperature (e.g., 25 °C) to a final temperature (e.g., 600 °C) at a constant heating rate, typically 10 °C/min.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition (the temperature at which significant mass loss begins) and the peak decomposition temperature (from the derivative of the TGA curve, DTG).

Differential Scanning Calorimetry (DSC) Protocol

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: A small sample (2-5 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Atmosphere: A purge of inert gas, such as nitrogen, is maintained at a constant flow rate (e.g., 50 mL/min).

• Heating and Cooling Program:

  • An initial heating ramp to a temperature above the expected melting point to erase the sample's thermal history.

  • A controlled cooling ramp (e.g., 10 °C/min) to observe crystallization.

  • A final controlled heating ramp (e.g., 10 °C/min) to observe melting.

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to determine the onset temperatures and peak temperatures of melting and crystallization events, as well as the enthalpy of these transitions.

Experimental workflow for thermal analysis.

Degradation Pathways

The primary degradation pathway for unsaturated fatty acid esters like Ethyl 14(Z)-tricosenoate, especially in the presence of oxygen, is autoxidation.[3] This is a free-radical chain reaction that proceeds in three main stages: initiation, propagation, and termination.

Initiation

The initiation phase involves the formation of free radicals. This can be triggered by heat, light, or the presence of metal catalysts. A hydrogen atom is abstracted from a carbon atom adjacent to the double bond (an allylic carbon), which is the most susceptible position, to form an alkyl radical (R•).

Propagation

The alkyl radical (R•) reacts rapidly with molecular oxygen (O2) to form a peroxy radical (ROO•). This peroxy radical can then abstract a hydrogen atom from another unsaturated ester molecule to form a hydroperoxide (ROOH) and a new alkyl radical. This creates a chain reaction that propagates the oxidation process.

Termination

The chain reaction is terminated when free radicals react with each other to form stable, non-radical products. This can occur through the combination of two alkyl radicals, two peroxy radicals, or an alkyl and a peroxy radical. The hydroperoxides formed during propagation are unstable and can decompose to form a variety of secondary oxidation products, including aldehydes, ketones, and shorter-chain carboxylic acids, which can contribute to changes in odor, taste, and viscosity.

In the absence of oxygen, at very high temperatures, thermal decomposition of esters can proceed through a six-centered elimination reaction (pyrolysis) to yield an alkene and a carboxylic acid.[4]

Autoxidation degradation pathway.

Conclusion

References

• 1. Ethyl oleate - Wikipedia [en.wikipedia.org]
• 2. Autoxidation - Wikipedia [en.wikipedia.org]
• 3. tdx.cat [tdx.cat]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

An In-depth Technical Guide to Ethyl 14(Z)-tricosenoate: Isomers, Analogs, and Synthetic Methodologies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 14(Z)-tricosenoate, a long-chain monounsaturated fatty acid ester. Due to the limited availability of data specific to this molecule, this document extrapolates information from structurally similar compounds and general synthetic protocols to offer a thorough resource for research and development. The guide covers the physicochemical properties, potential synthesis strategies, and hypothetical biological activities of Ethyl 14(Z)-tricosenoate, its isomers, and analogs.

Physicochemical Properties and Identification

Table 1: Physicochemical Properties and Identifiers of Ethyl 14(Z)-tricosenoate and a Saturated Analog.

Property	Ethyl 14(Z)-tricosenoate	Ethyl tricosanoate (B1255869) (Saturated Analog)
CAS Number	2692622-89-0[1]	18281-07-7[2]
Molecular Formula	C25H48O2[1]	C25H50O2[2]
Molecular Weight	380.65 g/mol [1]	382.67 g/mol [2]
Purity	>99%[1]	≥98%
Synonyms	Ethyl (14Z)-14-tricosenoate[1]	Tricosanoic acid, ethyl ester[2]
Storage	Freezer[1]	-
Boiling Point (est.)	-	396.49 °C @ 760 mm Hg
Flash Point (est.)	-	184.20 °C
Solubility in water (est.)	-	1.116e-006 mg/L @ 25 °C

Synthesis of Ethyl 14(Z)-tricosenoate and its Analogs

The synthesis of long-chain unsaturated fatty acid esters like Ethyl 14(Z)-tricosenoate can be achieved through several established organic chemistry routes. The most common and versatile methods are the Wittig reaction for the creation of the carbon-carbon double bond with specific stereochemistry, and transesterification from a corresponding triglyceride or methyl ester.

Wittig Reaction for Stereospecific Synthesis

The Wittig reaction is a powerful tool for the synthesis of alkenes from aldehydes or ketones and a phosphonium (B103445) ylide. For the synthesis of Ethyl 14(Z)-tricosenoate, a retrosynthetic analysis suggests a disconnection at the double bond, leading to two shorter-chain precursors. This method allows for precise control over the location and stereochemistry of the double bond.

Below is a generalized workflow for the synthesis of a long-chain cis-alkenoic ester via the Wittig reaction.

Caption: Generalized workflow for the synthesis of Ethyl 14(Z)-tricosenoate via the Wittig reaction.

Experimental Protocol: Wittig Reaction for α,β-Unsaturated Ester Synthesis (General)

This protocol is adapted from general procedures for Wittig reactions in aqueous media and chemo-enzymatic synthesis.[3][4][5]

• Preparation of the Phosphonium Ylide:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the appropriate alkyltriphenylphosphonium halide (e.g., (10-ethoxycarbonyl-decyl)triphenylphosphonium bromide) in a suitable anhydrous solvent (e.g., THF or DMSO).

  • Cool the solution to 0°C in an ice bath.

  • Add a strong base (e.g., n-butyllithium, sodium hydride, or potassium tert-butoxide) dropwise while stirring.

  • Allow the reaction mixture to stir at room temperature for 1-2 hours to ensure complete formation of the ylide.

• Wittig Reaction:

  • Cool the ylide solution to 0°C.

  • Slowly add a solution of the aldehyde precursor (e.g., 1-tetradecanal) in the same anhydrous solvent.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Extraction:

  • Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH4Cl).

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na2SO4), and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica (B1680970) gel, using a gradient of hexane (B92381) and ethyl acetate (B1210297) as the eluent, to separate the desired (Z)-isomer from the (E)-isomer and other byproducts.

Transesterification

Transesterification is a common method for converting one ester into another. If 14(Z)-tricosenoic acid or its methyl ester is available, it can be converted to the ethyl ester. This method is also widely used for the production of fatty acid ethyl esters (FAEEs) from triglycerides found in natural oils.[6][7][8]

Caption: Generalized workflow for the synthesis of Ethyl 14(Z)-tricosenoate via transesterification.

Experimental Protocol: Acid-Catalyzed Transesterification (General)

This protocol is based on general methods for the synthesis of fatty acid esters.[9][10]

• Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser, combine the starting fatty acid or methyl ester with a large excess of ethanol.

  • Add a catalytic amount of a strong acid (e.g., sulfuric acid or hydrochloric acid).

• Reaction:

  • Heat the mixture to reflux and maintain for several hours. The reaction progress can be monitored by TLC or gas chromatography (GC).

• Work-up and Extraction:

  • Cool the reaction mixture to room temperature.

  • Neutralize the acid catalyst with a weak base (e.g., sodium bicarbonate solution).

  • Extract the ethyl ester with an organic solvent like hexane or diethyl ether.

  • Wash the organic layer with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure.

• Purification:

  • The crude product can be purified by vacuum distillation or column chromatography if necessary.

Potential Biological Activity and Analogs

Direct studies on the biological activity of Ethyl 14(Z)-tricosenoate are not currently available in the public domain. However, insights can be drawn from its structural analog, nervonic acid (cis-15-tetracosenoic acid), a very-long-chain monounsaturated fatty acid, and its esters.

Nervonic acid is a key component of sphingolipids in the myelin sheath of nerves.[11] Research suggests that nervonic acid and its derivatives play a significant role in the nervous system.[12][13]

• Myelin Synthesis: Esters of nervonic acid have been shown to improve myelin synthesis by human oligodendrocytes.[11][14] This suggests a potential role in remyelination processes, which are crucial for recovery from demyelinating diseases.

• Neurological Health: Nervonic acid is implicated in brain development and the maintenance of nerve cell function.[15] Its supplementation has been explored for various neurological conditions.[13]

• Anti-inflammatory Effects: Some studies indicate that nervonic acid can modulate inflammatory responses.[14]

Given the structural similarity, it is plausible that Ethyl 14(Z)-tricosenoate could exhibit comparable biological activities. It may be a substrate for enzymes involved in fatty acid elongation and desaturation, potentially being converted to other biologically active lipids.

The general class of fatty acid ethyl esters (FAEEs) has also been studied in other biological contexts. For instance, they are known to be formed in the body after ethanol consumption and can have effects on cell membranes and signaling.[16]

Caption: Hypothesized biological roles of Ethyl 14(Z)-tricosenoate based on its analogy to nervonic acid esters.

Isomers of Ethyl 14(Z)-tricosenoate

Isomers of Ethyl 14(Z)-tricosenoate would include positional isomers, where the double bond is at a different position along the 23-carbon chain, and geometric isomers, specifically the (E)-isomer (trans).

• Positional Isomers: These would be other ethyl tricosenoates, such as Ethyl 13(Z)-tricosenoate or Ethyl 15(Z)-tricosenoate. The position of the double bond can significantly impact the physical properties and biological activity of the fatty acid ester.

• Geometric Isomer: The (E)-isomer, Ethyl 14(E)-tricosenoate, would have a trans configuration at the double bond. Trans fatty acids are known to have different physical properties (e.g., higher melting point) and distinct biological effects compared to their cis counterparts, often with negative health implications.

The synthesis of these isomers would require the selection of appropriate starting materials for the Wittig reaction or other stereospecific olefination methods.

Analytical Characterization

The characterization of Ethyl 14(Z)-tricosenoate, its isomers, and reaction products would typically involve a combination of chromatographic and spectroscopic techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a standard method for the analysis of fatty acid esters. It provides information on the identity and purity of the compound based on its retention time and mass spectrum.[17]

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly reverse-phase HPLC, can be used for the purification and analysis of long-chain fatty acid esters.[18]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for the structural elucidation of the molecule, confirming the position and stereochemistry of the double bond, and verifying the presence of the ethyl ester group.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the functional groups present in the molecule, such as the ester carbonyl group and the C=C double bond.

Conclusion

Ethyl 14(Z)-tricosenoate is a long-chain monounsaturated fatty acid ester with limited directly reported experimental data. However, by leveraging established synthetic methodologies such as the Wittig reaction and transesterification, and by drawing parallels with structurally similar compounds like nervonic acid esters, a framework for its synthesis, characterization, and potential biological investigation can be established. This guide provides the necessary theoretical and practical foundation for researchers to begin exploring the properties and applications of this and related molecules. Further research is warranted to elucidate the specific biological functions and potential therapeutic applications of Ethyl 14(Z)-tricosenoate.

References

• 1. larodan.com [larodan.com]
• 2. ethyl tricosanoate, 18281-07-7 [thegoodscentscompany.com]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Synthesis of α,β-unsaturated esters via a chemo-enzymatic chain elongation approach by combining carboxylic acid reduction and Wittig reaction [beilstein-journals.org]
• 5. Synthesis of α,β-unsaturated esters via a chemo-enzymatic chain elongation approach by combining carboxylic acid reduction and Wittig reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. sphinxsai.com [sphinxsai.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Comparison of Direct Transesterification and Conventional Multi-Step Methods for Fatty Acid Analysis in Mar... [protocols.io]
• 11. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Nervonic acid and its sphingolipids: Biological functions and potential food applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Formation of fatty acid ethyl esters during chronic ethanol treatment in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. tandfonline.com [tandfonline.com]

A Comprehensive Technical Guide to Long-Chain Fatty Acid Esters: From Cellular Functions to Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain fatty acid esters (LCFAes) represent a diverse and critical class of lipids that extend far beyond their fundamental role as structural components of cellular membranes and energy storage molecules. These dynamic molecules are key regulators of numerous physiological processes, acting as signaling messengers, modulating enzyme activity, and influencing gene expression. Their involvement in cellular metabolism, inflammation, and insulin (B600854) signaling has brought them to the forefront of research in various diseases, including metabolic syndrome, type 2 diabetes, and cardiovascular disease. This in-depth technical guide provides a comprehensive overview of the core aspects of LCFAes, from their synthesis and metabolism to their intricate roles in cellular signaling. Detailed experimental protocols for their quantification and the analysis of their effects on membrane biophysics are provided, alongside visual representations of key signaling pathways to facilitate a deeper understanding of their complex functions.

I. Synthesis and Metabolism of Long-Chain Fatty Acid Esters

The cellular pool of LCFAes is tightly regulated through a balance of synthesis, degradation, and transport. The primary activated form of long-chain fatty acids within the cell is their thioester derivative with coenzyme A (CoA), known as long-chain fatty acyl-CoAs (LCFA-CoAs).

Synthesis: LCFA-CoAs are synthesized from long-chain fatty acids by a family of enzymes called acyl-CoA synthetases (ACSs). This ATP-dependent reaction occurs on the outer mitochondrial membrane and the endoplasmic reticulum.

Metabolism: Once synthesized, LCFA-CoAs can enter several metabolic pathways:

• β-oxidation: In the mitochondria, LCFA-CoAs are broken down to produce acetyl-CoA, which enters the citric acid cycle to generate ATP.

• Triglyceride and Phospholipid Synthesis: In the endoplasmic reticulum, LCFA-CoAs are used as substrates for the synthesis of complex lipids, including triglycerides for energy storage and phospholipids (B1166683) for membrane biogenesis.

• Protein Acylation: Certain proteins are post-translationally modified by the attachment of long-chain fatty acids, which can affect their localization and function.

II. Quantitative Data on Long-Chain Fatty Acid Ester Concentrations

The concentration of LCFAes varies significantly between different tissues and is influenced by factors such as diet and metabolic state. The following table summarizes reported concentrations of various long-chain fatty acyl-CoA species in different mammalian tissues.

Fatty Acyl-CoA Species	Tissue	Species	Concentration (nmol/g wet weight)	Citation(s)
Total Long-Chain Acyl-CoA	Red Muscle	Rat	4.1 - 8.0	[1]
White Muscle	Rat	~1.5 - 2.0	[2]
Liver	Rat	7.7 ± 0.4	[2]
Heart	Rat	7.4 ± 0.2	[2]
Adipose Tissue	Rat	0.4 - 0.9	[1]
Palmitoyl-CoA (16:0)	Liver	Rat	~3.5	[3]
Skeletal Muscle	Human	~0.5 - 1.5	[4]
Oleoyl-CoA (18:1)	Liver	Mouse	-	[5][6]
Skeletal Muscle	Human	~0.3 - 1.0	[4]
Stearoyl-CoA (18:0)	Brain	Mouse	-	[5][7]
Liver	Rat	-	[8]
Linoleoyl-CoA (18:2)	Liver	Rat	~1.5 (high-linoleic diet)	[9]
FAHFAs (e.g., 9-POHSA)	Plasma	Human	1184.4 ± 526.1 nM	[10]
FAHFAs (e.g., 9-OAHSA)	Plasma	Human	374.0 ± 194.6 nM	[10]
FAHFAs (total)	Adipose Tissue	Human	~5-15 nmol/L (in serum of non-obese)	[2]

Note: Concentrations can vary based on analytical methods and experimental conditions. This table provides a comparative overview based on available literature.

III. Signaling Pathways Regulated by Long-Chain Fatty Acid Esters

LCFAes are not merely metabolic intermediates but also potent signaling molecules that modulate key cellular processes.

A. Allosteric Activation of AMP-Activated Protein Kinase (AMPK)

Long-chain fatty acyl-CoAs are endogenous allosteric activators of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[11] This activation is crucial for stimulating fatty acid oxidation.

Fig. 1: Allosteric activation of AMPK by LCFA-CoA.

B. G-Protein Coupled Receptor (GPCR) Signaling

Long-chain fatty acids and their derivatives can act as ligands for several G-protein coupled receptors (GPCRs), most notably GPR120 (also known as FFAR4). Activation of GPR120 by omega-3 fatty acids, for instance, triggers potent anti-inflammatory and insulin-sensitizing effects.

Fig. 2: GPR120-mediated anti-inflammatory signaling.

IV. Experimental Protocols

A. Quantification of Long-Chain Fatty Acyl-CoAs by LC-MS

This protocol describes the extraction and quantification of long-chain fatty acyl-CoAs from mammalian tissues using liquid chromatography-mass spectrometry (LC-MS).

1. Materials:

• Homogenizer

• Centrifuge

• LC-MS system (e.g., Triple Quadrupole)

• Solvents: Isopropanol (B130326), Acetonitrile, Water (LC-MS grade)

• Internal Standards (e.g., C17:0-CoA)

• Solid Phase Extraction (SPE) cartridges

2. Sample Preparation and Extraction:

• Excise and immediately freeze the tissue in liquid nitrogen to halt metabolic activity.

• Weigh the frozen tissue (typically 50-100 mg).

• Homogenize the tissue in 1 mL of ice-cold isopropanol containing the internal standard.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.

• Collect the supernatant.

• Perform solid-phase extraction (SPE) to purify the acyl-CoAs.

  • Condition the SPE cartridge with methanol (B129727) followed by water.

  • Load the supernatant.

  • Wash with an appropriate solvent to remove interfering substances.

  • Elute the acyl-CoAs with a methanol-based solvent.

• Dry the eluate under a stream of nitrogen and reconstitute in the initial mobile phase for LC-MS analysis.

3. LC-MS Analysis:

• Column: C18 reversed-phase column.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient from low to high organic phase to separate the different acyl-CoA species.

• MS Detection: Use multiple reaction monitoring (MRM) in positive ion mode to detect the specific precursor-product ion transitions for each acyl-CoA species and the internal standard.

4. Data Analysis:

• Construct a calibration curve using known concentrations of acyl-CoA standards.

• Calculate the concentration of each acyl-CoA species in the sample by comparing its peak area to the internal standard and the calibration curve.

Troubleshooting:

• Poor Peak Shape: Ensure complete homogenization and efficient extraction. Optimize the LC gradient.

• Low Signal Intensity: Check for degradation of acyl-CoAs; keep samples on ice and process quickly. Ensure the MS is properly tuned.

• Matrix Effects: Optimize the SPE cleanup step to remove interfering compounds.

B. Analysis of Fatty Acid Composition by GC-FAME

This protocol outlines the conversion of fatty acids in a lipid extract to fatty acid methyl esters (FAMEs) for analysis by gas chromatography with flame ionization detection (GC-FID).

1. Materials:

• Lipid extract from tissues or cells.

• Boron trifluoride (BF₃) in methanol (14%).

• Hexane (B92381).

• Saturated NaCl solution.

• Anhydrous sodium sulfate.

• GC-FID system.

2. FAMEs Preparation (Transesterification):

• To the dried lipid extract, add 2 mL of 0.5 M methanolic NaOH.

• Heat at 100°C for 5 minutes.

• Cool and add 2 mL of 14% BF₃ in methanol.

• Heat again at 100°C for 5 minutes.

• Cool to room temperature and add 2 mL of hexane and 1 mL of saturated NaCl solution.

• Vortex thoroughly and centrifuge to separate the phases.

• Carefully collect the upper hexane layer containing the FAMEs.

• Dry the hexane extract over anhydrous sodium sulfate.

3. GC-FID Analysis:

• Column: A polar capillary column (e.g., SP-2560).

• Carrier Gas: Helium or hydrogen.

• Injector Temperature: 250°C.

• Detector Temperature: 260°C.

• Oven Temperature Program: A temperature gradient is used to separate FAMEs based on chain length and degree of unsaturation (e.g., initial temperature of 140°C, ramp to 240°C).

4. Data Analysis:

• Identify individual FAME peaks by comparing their retention times to those of a known FAME standard mixture.

• Quantify the relative amount of each fatty acid by integrating the peak areas.

Troubleshooting:

• Incomplete Derivatization: Ensure reagents are fresh and reaction times and temperatures are optimal.

• Peak Tailing: This can be due to active sites in the GC system. Use a deactivated liner and column.

• Ghost Peaks: These can arise from contamination in the syringe, inlet, or carrier gas. Regular maintenance is crucial.[12][13]

C. Measurement of Membrane Fluidity using Fluorescence Anisotropy

This protocol describes the use of the fluorescent probe 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH) to measure membrane fluidity.

1. Materials:

• Cell suspension or isolated membranes.

• DPH stock solution (e.g., 2 mM in tetrahydrofuran).

• Phosphate-buffered saline (PBS).

• Fluorometer capable of measuring fluorescence anisotropy.

2. Labeling Procedure:

• Prepare a cell suspension at a concentration of approximately 1 x 10⁶ cells/mL in PBS.

• Add the DPH stock solution to the cell suspension to a final concentration of 1-2 µM.

• Incubate at 37°C for 30-60 minutes in the dark to allow the probe to incorporate into the cell membranes.

• Wash the cells twice with PBS to remove unincorporated probe.

• Resuspend the cells in PBS to the original volume.

3. Fluorescence Anisotropy Measurement:

• Set the excitation wavelength to 360 nm and the emission wavelength to 430 nm.

• Measure the fluorescence intensities parallel (I_parallel) and perpendicular (I_perpendicular) to the polarized excitation light.

• Calculate the fluorescence anisotropy (r) using the following formula: r = (I_parallel - G * I_perpendicular) / (I_parallel + 2 * G * I_perpendicular) Where G is the G-factor, a correction factor for the instrument's differential sensitivity to vertically and horizontally polarized light.

4. Interpretation of Results:

• A higher anisotropy value indicates lower membrane fluidity (more ordered membrane).

• A lower anisotropy value indicates higher membrane fluidity (more disordered membrane).

Practical Tips and Common Pitfalls:

• Photobleaching: Minimize exposure of the sample to the excitation light.

• Light Scattering: Use a dilute cell suspension to minimize scattering, which can artificially increase the measured anisotropy.

• Probe Location: DPH partitions into the hydrophobic core of the membrane. For studying the membrane surface, other probes like TMA-DPH can be used.

V. Conclusion

Long-chain fatty acid esters are integral to cellular function, acting as crucial metabolic substrates, structural components, and versatile signaling molecules. Their intricate involvement in a myriad of cellular pathways underscores their importance in health and disease. The detailed methodologies presented in this guide provide a robust framework for researchers to investigate the multifaceted roles of these lipids. A deeper understanding of LCFAe biology, facilitated by precise and reliable analytical techniques, will undoubtedly pave the way for novel diagnostic and therapeutic strategies for a range of metabolic disorders.

References

• 1. Fluorescence anisotropy imaging microscopy for homo-FRET in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. On the capacity of the beta-oxidation of palmitate and palmitoyl-esters in rat liver mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Regulation of Energy Homeostasis via GPR120 [frontiersin.org]
• 6. Stearoyl-CoA desaturase 1 deficiency drives saturated lipid accumulation and increases liver and plasma acylcarnitines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reactome | Synthesis of very long-chain fatty acyl-CoAs [reactome.org]
• 9. Sensing of Long-Chain Fatty Acyl-CoA Esters by AMPK [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. researchgate.net [researchgate.net]
• 13. creative-diagnostics.com [creative-diagnostics.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of Ethyl 14(Z)-tricosenoate

Abstract

This document provides a comprehensive guide for the laboratory synthesis of Ethyl 14(Z)-tricosenoate, a long-chain unsaturated fatty acid ester. The synthesis is approached via a convergent strategy, culminating in a Z-selective Wittig reaction, followed by esterification. Detailed experimental protocols for each synthetic step are provided, intended for researchers and professionals in organic synthesis and drug development. All quantitative data, including reagent quantities, reaction times, and yields, are summarized in tabular format for clarity and ease of comparison. Additionally, a visual representation of the synthetic workflow is provided using a Graphviz diagram.

Introduction

Ethyl 14(Z)-tricosenoate is a long-chain monounsaturated fatty acid ester with potential applications in various fields of chemical and biological research. Its synthesis requires precise control over the stereochemistry of the carbon-carbon double bond to obtain the desired (Z)-isomer. The synthetic strategy outlined herein employs a Wittig reaction, a robust and widely utilized method for alkene synthesis, to ensure high stereoselectivity.[1][2][3] This is followed by a standard esterification procedure to yield the final product.

Synthetic Strategy Overview

The synthesis of Ethyl 14(Z)-tricosenoate is accomplished through a three-step process:

• Synthesis of (8-Carboxyoctyl)triphenylphosphonium Bromide: This key intermediate is prepared by the reaction of 9-bromononanoic acid with triphenylphosphine (B44618).

• Wittig Olefination to form 14(Z)-Tricosenoic Acid: The phosphonium (B103445) salt is converted to its corresponding ylide using a strong base, which then reacts with tetradecanal (B130844) to form the C23 carboxylic acid backbone with a Z-configured double bond at the C14 position.[4][5]

• Esterification to Ethyl 14(Z)-tricosenoate: The final product is obtained by the esterification of 14(Z)-tricosenoic acid with ethanol (B145695), facilitated by dicyclohexylcarbodiimide (B1669883) (DCC) and 4-dimethylaminopyridine (B28879) (DMAP).[6][7]

The overall synthetic workflow is depicted in the following diagram:

Figure 1: Synthetic workflow for Ethyl 14(Z)-tricosenoate.

Experimental Protocols

Step 1: Synthesis of (8-Carboxyoctyl)triphenylphosphonium Bromide

This procedure details the formation of the phosphonium salt from 9-bromononanoic acid and triphenylphosphine.

Protocol:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 9-bromononanoic acid and triphenylphosphine in acetonitrile.

• Heat the reaction mixture to reflux and maintain for 24 hours, during which a white precipitate will form.

• Cool the mixture to room temperature and then further cool in an ice bath for 1 hour.

• Collect the white solid by vacuum filtration and wash with cold diethyl ether.

• Dry the solid under vacuum to a constant weight to yield (8-carboxyoctyl)triphenylphosphonium bromide.

Data Presentation:

Reagent/Product	Molecular Weight ( g/mol )	Moles	Equivalents	Amount
9-Bromononanoic Acid	237.12	0.05	1.0	11.86 g
Triphenylphosphine	262.29	0.055	1.1	14.43 g
Acetonitrile	-	-	-	200 mL
Product	499.41	-	-	~22.5 g (90% Yield)

Step 2: Synthesis of 14(Z)-Tricosenoic Acid

This protocol describes the Z-selective Wittig reaction to form the carbon backbone of the target molecule. The use of sodium hexamethyldisilazide (NaHMDS) as a base in tetrahydrofuran (B95107) (THF) at low temperature favors the formation of the Z-isomer.[4][5]

Protocol:

• Dry the (8-carboxyoctyl)triphenylphosphonium bromide under high vacuum for at least 4 hours before use.

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere (argon or nitrogen), add the phosphonium salt and anhydrous THF.

• Cool the resulting suspension to 0°C in an ice bath.

• Slowly add sodium hexamethyldisilazide (NaHMDS) solution dropwise over 30 minutes. The mixture will turn a deep orange/red color, indicating ylide formation.

• Stir the reaction mixture at 0°C for 1 hour.

• Cool the mixture to -78°C (dry ice/acetone bath).

• Add a solution of tetradecanal in anhydrous THF dropwise over 30 minutes.

• Allow the reaction to slowly warm to room temperature and stir overnight (approximately 16 hours).

• Quench the reaction by adding saturated aqueous ammonium (B1175870) chloride solution.

• Acidify the mixture to pH 2-3 with 1M HCl.

• Extract the aqueous layer with diethyl ether (3 x 100 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient) to afford 14(Z)-tricosenoic acid.[8]

Data Presentation:

Reagent/Product	Molecular Weight ( g/mol )	Moles	Equivalents	Amount
Phosphonium Salt	499.41	0.04	1.0	19.98 g
NaHMDS (1.0 M in THF)	183.38	0.08	2.0	80 mL
Tetradecanal	212.39	0.044	1.1	9.35 g
Anhydrous THF	-	-	-	400 mL
Product	352.61	-	-	~10.6 g (75% Yield)

Step 3: Synthesis of Ethyl 14(Z)-tricosenoate

This final step involves the esterification of the synthesized carboxylic acid with ethanol using the Steglich esterification method, which is mild and efficient.[6][7][9]

Protocol:

• To a round-bottom flask, dissolve 14(Z)-tricosenoic acid in anhydrous dichloromethane (B109758).

• Add absolute ethanol and 4-dimethylaminopyridine (DMAP).

• Cool the solution to 0°C in an ice bath.

• Add a solution of dicyclohexylcarbodiimide (DCC) in anhydrous dichloromethane dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Filter off the DCU precipitate and wash it with a small amount of dichloromethane.

• Wash the filtrate sequentially with 0.5 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography on silica gel (eluent: hexane/ethyl acetate, 98:2) to yield pure Ethyl 14(Z)-tricosenoate.

Data Presentation:

Reagent/Product	Molecular Weight ( g/mol )	Moles	Equivalents	Amount
14(Z)-Tricosenoic Acid	352.61	0.02	1.0	7.05 g
Ethanol	46.07	0.03	1.5	1.38 g (1.75 mL)
DCC	206.33	0.024	1.2	4.95 g
DMAP	122.17	0.002	0.1	0.24 g
Dichloromethane	-	-	-	150 mL
Product	380.66	-	-	~6.85 g (90% Yield)

Conclusion

The synthetic route described provides a reliable method for producing Ethyl 14(Z)-tricosenoate in the laboratory with good overall yield and high stereochemical purity. The protocols are based on well-established chemical transformations and can be adapted for the synthesis of related long-chain unsaturated esters. Careful execution of the Wittig reaction is crucial for achieving the desired Z-stereoselectivity.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Video: Aldehydes and Ketones to Alkenes: Wittig Reaction Overview [jove.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile [jove.com]
• 8. Separation of long chain fatty acids with different number of unsaturated bonds by fractional extraction: experimental and COSMO-RS study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Steglich Esterification [organic-chemistry.org]

Application Notes & Protocols: Synthesis of Ethyl 14(Z)-tricosenoate via Wittig Reaction

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 14(Z)-tricosenoate is a long-chain unsaturated fatty acid ester with potential applications in various fields, including as a precursor for biologically active molecules and in the development of novel materials. The Wittig reaction is a powerful and widely used method for the stereoselective synthesis of alkenes, offering a reliable strategy for the introduction of the Z-configured double bond at a specific position in the carbon chain.[1][2][3][4] This document provides a detailed protocol for the synthesis of Ethyl 14(Z)-tricosenoate utilizing a Z-selective Wittig reaction between ethyl 9-oxononanoate (B1257084) and the ylide generated from (tetradecyl)triphenylphosphonium bromide.

Overall Reaction Scheme

The synthesis is a two-step process starting from commercially available materials. The first step involves the preparation of the phosphonium (B103445) salt, followed by the Wittig reaction to yield the desired product.

Step 1: Synthesis of (Tetradecyl)triphenylphosphonium bromide

1-Bromotetradecane (B124005) + Triphenylphosphine (B44618) → (Tetradecyl)triphenylphosphonium bromide

Step 2: Wittig Reaction for Ethyl 14(Z)-tricosenoate

(Tetradecyl)triphenylphosphonium bromide + Base → Tetradecylidenetriphenylphosphorane (Ylide)

Tetradecylidenetriphenylphosphorane + Ethyl 9-oxononanoate → Ethyl 14(Z)-tricosenoate + Triphenylphosphine oxide

Experimental Protocols

Synthesis of (Tetradecyl)triphenylphosphonium bromide

This protocol describes the synthesis of the required phosphonium salt from 1-bromotetradecane and triphenylphosphine.

Materials:

• 1-Bromotetradecane

• Triphenylphosphine (PPh₃)

• Toluene, anhydrous

• Diethyl ether

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve triphenylphosphine (1.05 eq) in anhydrous toluene.

• Add 1-bromotetradecane (1.0 eq) to the solution.

• Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the reaction can be monitored by TLC.

• Cool the reaction mixture to room temperature. The phosphonium salt will precipitate as a white solid.

• Filter the solid precipitate and wash it thoroughly with cold diethyl ether to remove any unreacted starting materials.

• Dry the resulting white solid, (tetradecyl)triphenylphosphonium bromide, under vacuum. The product is typically used in the next step without further purification.

Synthesis of Ethyl 14(Z)-tricosenoate via Wittig Reaction

This protocol details the Z-selective Wittig reaction to form the target ester. To favor the formation of the (Z)-isomer, a non-stabilized ylide is generated in situ using a strong, non-lithium base in an aprotic solvent.[1][3][5]

Materials:

• (Tetradecyl)triphenylphosphonium bromide (from step 1)

• Sodium bis(trimethylsilyl)amide (NaHMDS) or Potassium tert-butoxide (KOtBu)

• Tetrahydrofuran (THF), anhydrous

• Ethyl 9-oxononanoate

• Hexane (B92381)

• Silica (B1680970) gel for column chromatography

Procedure:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere, suspend (tetradecyl)triphenylphosphonium bromide (1.1 eq) in anhydrous THF.

• Cool the suspension to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of a strong base like NaHMDS (1.1 eq) in THF to the suspension. The formation of the deep red or orange colored ylide indicates a successful reaction.

• Stir the mixture at -78 °C for 1 hour.

• Slowly add a solution of ethyl 9-oxononanoate (1.0 eq) in anhydrous THF to the ylide solution at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extract the aqueous layer with diethyl ether or hexane (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

Purification

The crude product contains the desired Ethyl 14(Z)-tricosenoate, the (E)-isomer, and triphenylphosphine oxide as the main byproduct. Purification is typically achieved by column chromatography.[6][7]

Procedure:

• Prepare a silica gel column using a non-polar eluent system, such as a gradient of ethyl acetate (B1210297) in hexane (e.g., 0% to 5% ethyl acetate).

• Dissolve the crude product in a minimal amount of hexane and load it onto the column.

• Elute the column with the hexane/ethyl acetate gradient. The non-polar alkene product will elute first, separating from the more polar triphenylphosphine oxide.

• Collect the fractions and analyze them by TLC to identify the fractions containing the product.

• Combine the pure fractions and evaporate the solvent under reduced pressure to yield Ethyl 14(Z)-tricosenoate as a colorless oil.

Data Presentation

Table 1: Reactant and Product Information

Compound	Molecular Formula	Molecular Weight ( g/mol )	Role
1-Bromotetradecane	C₁₄H₂₉Br	277.28	Starting Material
Triphenylphosphine	C₁₈H₁₅P	262.29	Starting Material
(Tetradecyl)triphenylphosphonium bromide	C₃₂H₄₄BrP	539.57	Wittig Salt
Ethyl 9-oxononanoate	C₁₁H₂₀O₃	200.27	Starting Material
Ethyl 14(Z)-tricosenoate	C₂₅H₄₈O₂	380.65	Final Product

Table 2: Typical Spectroscopic Data for Characterization

Spectroscopic Data	Expected Chemical Shifts / Frequencies for Ethyl 14(Z)-tricosenoate
¹H NMR (CDCl₃)	~5.35 ppm (m, 2H, -CH=CH-)~4.12 ppm (q, 2H, -OCH₂CH₃)~2.28 ppm (t, 2H, -CH₂COO-)~2.01 ppm (m, 4H, allylic -CH₂-)~1.62 ppm (m, 2H, -CH₂CH₂COO-)~1.2-1.4 ppm (br s, large integration, -(CH₂)n-)~1.25 ppm (t, 3H, -OCH₂CH₃)~0.88 ppm (t, 3H, terminal -CH₃)
¹³C NMR (CDCl₃)	~173.9 ppm (C=O)~130.0 ppm (-CH=CH-)~60.1 ppm (-OCH₂-)~34.4 ppm (-CH₂COO-)~29.7-29.1 ppm (-(CH₂)n-)~27.2 ppm (allylic -CH₂-)~25.0 ppm (-CH₂CH₂COO-)~22.7 ppm (-CH₂CH₃)~14.3 ppm (-OCH₂CH₃)~14.1 ppm (terminal -CH₃)
FT-IR (neat)	~3005 cm⁻¹ (=C-H stretch)~2925, 2855 cm⁻¹ (C-H stretch)~1740 cm⁻¹ (C=O ester stretch)~1655 cm⁻¹ (C=C stretch, weak)~1170 cm⁻¹ (C-O stretch)
Mass Spec (ESI-MS)	m/z [M+Na]⁺ calculated for C₂₅H₄₈O₂Na: 403.3552, found: 403.35xx

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and the specific instrument used.[8][9][10]

Visualizations

Wittig Reaction Workflow

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 8. 13C NMR spectroscopy of unsaturated long-chain compounds: an evaluation of the unsaturated carbon signals as rational functions | CoLab [colab.ws]
• 9. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 13C NMR spectroscopy of unsaturated long-chain compounds: an evaluation of the unsaturated carbon signals as rational functions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Purification of Ethyl 14(Z)-tricosenoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 14(Z)-tricosenoate is a long-chain monounsaturated fatty acid ester. As with many biologically active lipids, its purity is critical for accurate in-vitro and in-vivo studies, as well as for potential therapeutic applications. Impurities, such as isomers, homologous esters, or unreacted starting materials, can significantly impact experimental outcomes. This document provides detailed protocols for the purification of Ethyl 14(Z)-tricosenoate using common laboratory techniques, including liquid-liquid extraction, column chromatography, and low-temperature crystallization.

Purification Strategy Overview

The general workflow for purifying Ethyl 14(Z)-tricosenoate from a crude reaction mixture involves preliminary washing to remove water-soluble impurities, followed by one or more chromatographic or crystallization steps to separate the target molecule from structurally similar compounds. The choice of method will depend on the nature of the impurities and the desired final purity.

Caption: General purification workflow for Ethyl 14(Z)-tricosenoate.

Data Presentation

The following tables summarize typical conditions and expected outcomes for the purification of long-chain fatty acid ethyl esters, which are applicable to Ethyl 14(Z)-tricosenoate.

Table 1: Column Chromatography Parameters

Parameter	Value/Description
Stationary Phase	Silica (B1680970) gel (60-120 mesh)
Mobile Phase	Hexane (B92381) with a gradient of ethyl acetate (B1210297)
Elution Gradient	1. 100% Hexane2. 1-5% Ethyl acetate in Hexane
Expected Elution	Ethyl 14(Z)-tricosenoate typically elutes in the 1-5% ethyl acetate fraction.
Monitoring	Thin Layer Chromatography (TLC)

Table 2: Low-Temperature Crystallization Parameters

Parameter	Value/Description
Solvent	Acetone (B3395972), Ethanol, or Methanol (B129727)
Solvent to Ester Ratio	5:1 to 20:1 (v/w)
Crystallization Temp.	-20°C to -70°C
Incubation Time	12-24 hours
Expected Outcome	Saturated fatty acid esters will preferentially crystallize, enriching the liquid phase with unsaturated esters like Ethyl 14(Z)-tricosenoate.

Table 3: Purity and Recovery Data from Analogous Compounds

Purification Method	Analogous Compound	Purity Achieved	Recovery Rate	Reference
Solid-Phase Extraction	Ethyl oleate	Not specified	70 ± 3%	[1][2]
Preparative HPLC	Omega-3 FAEEs	>90%	~74%	[3]
Fractional Distillation	C12 Fatty Acid Fraction	~99.5%	Not specified	[4]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (Pre-purification)

This protocol is designed to remove water-soluble impurities from the crude product.

Materials:

• Crude Ethyl 14(Z)-tricosenoate

• Hexane or Ethyl acetate

• Deionized water

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (B86663)

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve the crude Ethyl 14(Z)-tricosenoate in 3 volumes of hexane or ethyl acetate.

• Transfer the solution to a separatory funnel.

• Add an equal volume of deionized water, shake vigorously for 1-2 minutes, and allow the layers to separate.

• Drain and discard the lower aqueous layer.

• Repeat the water wash (steps 3-4) two more times.

• Perform a final wash with an equal volume of brine to remove residual water from the organic phase.

• Drain the aqueous layer and transfer the organic layer to a clean flask.

• Dry the organic phase by adding anhydrous sodium sulfate and swirling.

• Filter the solution to remove the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator to yield the washed product.

Protocol 2: Silica Gel Column Chromatography

This method separates Ethyl 14(Z)-tricosenoate from non-polar and more polar impurities. This technique is particularly useful for purifying insect pheromones, which are often long-chain esters[5][6].

Materials:

• Washed Ethyl 14(Z)-tricosenoate from Protocol 1

• Silica gel (60-120 mesh)

• Hexane

• Ethyl acetate

• Glass chromatography column

• Collection tubes

• TLC plates and chamber

Procedure:

• Prepare a slurry of silica gel in hexane and pack the chromatography column.

• Dissolve the washed Ethyl 14(Z)-tricosenoate in a minimal amount of hexane.

• Load the sample onto the top of the silica gel column.

• Elute the column with 100% hexane to remove highly non-polar impurities.

• Begin eluting with a gradient of increasing ethyl acetate in hexane. Start with 1% ethyl acetate in hexane.

• Collect fractions and monitor the separation using TLC. The male-specific components of some insect pheromones were detected in the fraction eluted with 10% ethyl acetate in hexane[5].

• Increase the ethyl acetate concentration to 2-5% to elute the Ethyl 14(Z)-tricosenoate.

• Identify the fractions containing the pure product by TLC.

• Combine the pure fractions and remove the solvent using a rotary evaporator.

Protocol 3: Low-Temperature Crystallization

This technique separates fatty acid esters based on their melting points. Saturated esters have higher melting points and will crystallize out of solution at low temperatures, leaving the unsaturated esters in the liquid phase.

Materials:

• Purified Ethyl 14(Z)-tricosenoate (from Protocol 1 or 2)

• Acetone or Methanol (pre-chilled)

• Low-temperature freezer or bath (-20°C to -70°C)

• Jacketed filtration funnel

Procedure:

• Dissolve the Ethyl 14(Z)-tricosenoate in a suitable solvent such as acetone or methanol at a ratio of 1:10 to 1:20 (w/v).

• Cool the solution to the desired crystallization temperature (e.g., -40°C) and hold for 12-24 hours.

• The saturated impurities will precipitate out of the solution.

• Filter the cold mixture through a pre-chilled, jacketed filtration funnel to separate the crystallized solids (stearin fraction) from the liquid (olein fraction).

• The liquid fraction, which is enriched in Ethyl 14(Z)-tricosenoate, is collected.

• Remove the solvent from the liquid fraction using a rotary evaporator.

Purity Assessment

The purity of the final product should be assessed using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

GC-MS Parameters (Example):

• Column: DB-5ms or equivalent

• Injector Temperature: 250°C

• Oven Program: 150°C for 2 min, then ramp to 280°C at 10°C/min, hold for 10 min

• Carrier Gas: Helium

• Ionization Mode: Electron Impact (EI, 70 eV)

HPLC Parameters (Example):

• Column: C18 reverse-phase column

• Mobile Phase: Isopropanol/water or Methanol/water gradient

• Detector: UV (205 nm) or Evaporative Light Scattering Detector (ELSD)

By following these protocols and adapting them as needed based on the specific impurity profile of the crude product, researchers can obtain high-purity Ethyl 14(Z)-tricosenoate for their studies.

References

• 1. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 2. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reversed-Phase Medium-Pressure Liquid Chromatography Purification of Omega-3 Fatty Acid Ethyl Esters Using AQ-C18 [mdpi.com]
• 4. Fatty Acid Fractionation – Chemical Construction International P Ltd [chemicalconstruction.com]
• 5. Identification of Esters as Novel Aggregation Pheromone Components Produced by the Male Powder-Post Beetle, Lyctus africanus Lesne (Coleoptera: Lyctinae) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pheromones.alfa-chemistry.com [pheromones.alfa-chemistry.com]

Analytical methods for Ethyl 14(Z)-tricosenoate quantification

Application Note: Quantification of Ethyl 14(Z)-tricosenoate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 14(Z)-tricosenoate is a long-chain fatty acid ethyl ester (FAEE). FAEEs are non-oxidative metabolites of ethanol (B145695) and have been identified as potential biomarkers for alcohol consumption and mediators of alcohol-induced organ damage. Accurate quantification of specific FAEEs like Ethyl 14(Z)-tricosenoate in biological matrices is crucial for clinical and forensic toxicology, as well as for research into the physiological and pathological roles of these molecules. This application note provides detailed protocols for the quantification of Ethyl 14(Z)-tricosenoate using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocols

1. Sample Preparation

Effective sample preparation is critical for the accurate quantification of Ethyl 14(Z)-tricosenoate, aiming to isolate the analyte from the sample matrix and minimize interference. Two common methods are liquid-liquid extraction (LLE) and solid-phase extraction (SPE).

1.1. Liquid-Liquid Extraction (LLE) Protocol

This protocol is suitable for biological fluids like plasma, serum, and whole blood.

• Sample Collection: Collect 1 mL of the biological sample (e.g., plasma).

• Internal Standard Spiking: Add an appropriate internal standard. For GC-MS and LC-MS/MS analysis of FAEEs, a deuterated analog of the analyte or a structurally similar compound not present in the sample, such as ethyl heptadecanoate, is recommended.

• Extraction:

  • Add 3 mL of a hexane (B92381):isopropanol (3:2, v/v) mixture to the sample.

  • Vortex vigorously for 5 minutes to ensure thorough mixing and extraction of lipids.

  • Centrifuge at 3000 x g for 10 minutes to separate the organic and aqueous phases.

• Isolation: Carefully transfer the upper organic layer (containing the FAEEs) to a clean glass tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the dried extract in 100 µL of a suitable solvent (e.g., hexane for GC-MS or methanol (B129727)/acetonitrile for LC-MS/MS) before analysis.

1.2. Solid-Phase Extraction (SPE) Protocol

SPE can provide a cleaner extract compared to LLE. Aminopropyl-bonded silica (B1680970) is a common stationary phase for FAEE isolation.

• Sample Pre-treatment: To 1 mL of the biological sample, add 2 mL of methanol to precipitate proteins. Vortex and centrifuge at 3000 x g for 10 minutes.

• Internal Standard Spiking: Add the internal standard to the supernatant.

• Column Conditioning: Condition an aminopropyl SPE cartridge (e.g., 500 mg, 3 mL) by sequentially passing 3 mL of hexane and 3 mL of methanol through it.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of a non-polar solvent like hexane to remove interfering non-polar compounds.

• Elution: Elute the FAEEs with 3 mL of a more polar solvent mixture, such as dichloromethane:isopropanol (98:2, v/v).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in an appropriate solvent for analysis.

Analytical Methods

2. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique for the analysis of volatile and semi-volatile compounds like FAEEs.

2.1. GC-MS Protocol

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: A non-polar or medium-polarity capillary column is recommended for FAEE analysis. A common choice is a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection: 1 µL of the reconstituted sample is injected in splitless mode.

• Inlet Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 1 minute.

  • Ramp 1: Increase to 200 °C at a rate of 15 °C/min.

  • Ramp 2: Increase to 280 °C at a rate of 5 °C/min.

  • Hold at 280 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. Characteristic ions for long-chain FAEEs often include m/z 88 and 101, which are fragments of the ethyl ester group.[1]

3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity and is particularly suitable for the analysis of complex biological samples without the need for derivatization.

3.1. LC-MS/MS Protocol

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent.

• Mass Spectrometer: SCIEX QTRAP 6500+ or equivalent.

• Column: A C18 reversed-phase column is typically used (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase:

  • A: 0.1% formic acid in water.

  • B: 0.1% formic acid in acetonitrile/isopropanol (1:1, v/v).[2]

• Gradient Elution:

  • 0-1.5 min: 30-60% B.

  • 1.5-11.0 min: 60-75% B.

  • 11.0-15.0 min: 75-100% B.

  • 15.0-18.0 min: Hold at 100% B.

  • 18.0-18.1 min: 100-30% B.

  • 18.1-20.0 min: Hold at 30% B.[2]

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Ion Source: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM). The precursor ion will be the protonated molecule [M+H]+, and product ions will result from fragmentation of the ester bond and hydrocarbon chain.

Data Presentation

The following tables summarize the expected analytical parameters for the quantification of Ethyl 14(Z)-tricosenoate. It is important to note that the values for Ethyl 14(Z)-tricosenoate are estimated based on data for structurally similar long-chain FAEEs, such as ethyl tricosanoate, and should be validated experimentally.

Table 1: Estimated GC-MS Parameters for Ethyl 14(Z)-tricosenoate

Parameter	Expected Value
Retention Time (min)	~25 - 30
Precursor Ion (m/z)	380.4 (Molecular Ion)
Quantifier Ion (m/z)	88
Qualifier Ion (m/z)	101
LOD (ng/mL)	0.1 - 1
LOQ (ng/mL)	0.5 - 5
Linearity (ng/mL)	1 - 500
Correlation Coefficient (r²)	>0.995

Table 2: Estimated LC-MS/MS Parameters for Ethyl 14(Z)-tricosenoate

Parameter	Expected Value
Retention Time (min)	~12 - 16
Precursor Ion (m/z)	381.4 ([M+H]+)
Product Ion 1 (m/z)	335.4 ([M+H - C2H5OH]+)
Product Ion 2 (m/z)	Varies depending on fragmentation
LOD (ng/mL)	0.05 - 0.5
LOQ (ng/mL)	0.2 - 2
Linearity (ng/mL)	0.5 - 250
Correlation Coefficient (r²)	>0.998

Visualization

The following diagram illustrates the general workflow for the quantification of Ethyl 14(Z)-tricosenoate from a biological sample.

Caption: General workflow for Ethyl 14(Z)-tricosenoate quantification.

Conclusion

This application note provides detailed and actionable protocols for the quantification of Ethyl 14(Z)-tricosenoate in biological samples using GC-MS and LC-MS/MS. While specific analytical parameters for this particular FAEE are estimated, the provided methodologies for sample preparation and analysis are well-established for the broader class of long-chain fatty acid ethyl esters and serve as a robust starting point for method development and validation. Researchers are encouraged to perform in-house validation to establish specific retention times, mass transitions, and quantitative performance metrics for Ethyl 14(Z)-tricosenoate.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]

Application Notes and Protocols: GC-MS Analysis of Ethyl 14(Z)-tricosenoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the qualitative and quantitative analysis of Ethyl 14(Z)-tricosenoate using Gas Chromatography-Mass Spectrometry (GC-MS). Ethyl 14(Z)-tricosenoate is a long-chain fatty acid ethyl ester (FAEE) of significant interest in various research fields, including biomarker discovery and metabolic studies. The methodologies outlined herein cover sample preparation, GC-MS instrument parameters, and data analysis, providing a comprehensive guide for researchers.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. For the analysis of long-chain fatty acid esters like Ethyl 14(Z)-tricosenoate, GC-MS offers high resolution and sensitivity. The protocol details the direct analysis of the ethyl ester, as well as an optional derivatization step to the corresponding methyl ester (FAME), a common practice in fatty acid analysis to improve chromatographic properties.[1][2]

Experimental Protocols

Sample Preparation

Biological samples often require extraction and derivatization to isolate and prepare fatty acid esters for GC-MS analysis.

2.1.1. Lipid Extraction from Biological Samples

A common method for total lipid extraction is the Folch or Bligh-Dyer method.[3]

• Reagents: Chloroform (B151607), Methanol, 0.9% NaCl solution.

• Procedure:

  • Homogenize the biological sample (e.g., tissue, plasma) in a chloroform/methanol mixture (2:1, v/v).

  • Vortex thoroughly for 15-20 minutes.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Centrifuge to separate the layers. The lower organic phase contains the lipids.

  • Carefully collect the lower chloroform layer containing the lipids.

  • Dry the lipid extract under a gentle stream of nitrogen.

2.1.2. Optional: Transesterification to Fatty Acid Methyl Esters (FAMEs)

While Ethyl 14(Z)-tricosenoate can be analyzed directly, conversion to its methyl ester can be advantageous for chromatographic separation.[2]

• Reagents: 0.5 M Sodium Methoxide (B1231860) in anhydrous methanol, 15% Sodium Bisulfate (NaHSO₄).[3]

• Procedure:

  • Re-dissolve the dried lipid extract in a known volume of toluene.

  • Add 0.5 M sodium methoxide in anhydrous methanol.

  • Heat the mixture at 45°C for 5 minutes.[3]

  • Neutralize the reaction by adding 15% NaHSO₄.[3]

  • Add hexane (B92381) to extract the FAMEs and vortex.

  • Centrifuge and collect the upper hexane layer for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following are typical GC-MS parameters for the analysis of long-chain fatty acid esters. These may need to be optimized for your specific instrument.

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	HP-5MS (30 m x 250 µm x 0.25 µm) or similar low polarity column[1]
Carrier Gas	Helium at a constant flow rate of 1 mL/min[4]
Injector Temperature	250°C[5]
Injection Volume	1 µL
Injection Mode	Split (e.g., 10:1) or Splitless, depending on concentration
Oven Temperature Program	Initial temperature of 120°C, ramp to 280°C at 10°C/min, hold for 10 minutes[6]
Transfer Line Temp.	280°C
Ion Source Temp.	230°C[4]
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV[4]
Mass Scan Range	m/z 40-600[5]
Acquisition Mode	Full Scan for qualitative analysis, Selected Ion Monitoring (SIM) for quantitative analysis[7]

Data Presentation

Quantitative analysis of Ethyl 14(Z)-tricosenoate requires the creation of a standard curve using a certified reference standard. The table below provides a template for recording and presenting quantitative data.

Sample ID	Retention Time (min)	Peak Area	Concentration (ng/µL)	Calculated Amount (µg)
Standard 1
Standard 2
Standard 3
Standard 4
Standard 5
Blank
Sample 1
Sample 2
Sample 3

Expected Mass Spectrum

The mass spectrum of Ethyl 14(Z)-tricosenoate is expected to show a molecular ion peak ([M]⁺) and characteristic fragmentation patterns for long-chain fatty acid ethyl esters.

• Molecular Formula: C₂₅H₄₈O₂

• Molecular Weight: 380.65 g/mol

• Expected Key Fragments (m/z):

  • [M]⁺: 380 (Molecular ion)

  • [M-29]⁺: 351 (Loss of ethyl group, -C₂H₅)

  • [M-45]⁺: 335 (Loss of ethoxy group, -OC₂H₅)

  • [M-73]⁺: 307 (Loss of C₂H₅COO radical)

  • McLafferty Rearrangement Ion: A prominent peak at m/z 88 is characteristic of ethyl esters.

  • A series of hydrocarbon fragments separated by 14 amu (-CH₂-).

Visualizations

Experimental Workflow

The following diagram illustrates the overall experimental workflow for the GC-MS analysis of Ethyl 14(Z)-tricosenoate.

Caption: GC-MS workflow for Ethyl 14(Z)-tricosenoate analysis.

Conclusion

The protocols and information provided in this document serve as a comprehensive guide for the GC-MS analysis of Ethyl 14(Z)-tricosenoate. Adherence to these methodologies will enable reliable and reproducible qualitative and quantitative results. Researchers are encouraged to optimize the instrumental parameters based on their specific equipment and analytical needs.

References

• 1. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. jfda-online.com [jfda-online.com]
• 4. scispace.com [scispace.com]
• 5. pjps.pk [pjps.pk]
• 6. researchgate.net [researchgate.net]
• 7. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) for the Analysis of Ethyl 14(Z)-tricosenoate

Introduction

Ethyl 14(Z)-tricosenoate is a long-chain monounsaturated fatty acid ester.[1] The analysis and quantification of such lipids are crucial in various research and development sectors, including pharmaceuticals, food science, and cosmetics. High-Performance Liquid Chromatography (HPLC) offers a robust and versatile platform for the analysis of long-chain fatty acid esters, providing advantages in terms of resolution, sensitivity, and reproducibility.[2][3] This application note details a proposed reversed-phase HPLC (RP-HPLC) method for the separation and quantification of Ethyl 14(Z)-tricosenoate.

While gas chromatography (GC) is a traditional method for fatty acid analysis, HPLC is particularly advantageous for less volatile and heat-sensitive compounds.[2][3] Given that Ethyl 14(Z)-tricosenoate is a large molecule (Molecular Weight: 380.65 g/mol ), HPLC presents a suitable analytical approach.[1]

Principle of the Method

This method employs reversed-phase chromatography, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is polar. The separation is based on the hydrophobic interactions between the long alkyl chain of Ethyl 14(Z)-tricosenoate and the stationary phase. A UV detector is proposed for this method, as the ester carbonyl group allows for detection at low wavelengths, typically around 210-220 nm. For enhanced sensitivity, derivatization with a UV-absorbing or fluorescent tag could be considered, although this protocol outlines a direct UV detection method.

Experimental Protocol

1. Materials and Reagents

• Analyte: Ethyl 14(Z)-tricosenoate (>99% purity)[1]

• Solvents: Acetonitrile (HPLC grade), Isopropanol (B130326) (HPLC grade), Water (HPLC grade or ultrapure)

• Standard Preparation: Prepare a stock solution of Ethyl 14(Z)-tricosenoate (e.g., 1 mg/mL) in isopropanol. From the stock solution, prepare a series of calibration standards by serial dilution with the mobile phase.

• Sample Preparation: Dissolve the sample containing Ethyl 14(Z)-tricosenoate in isopropanol or a suitable organic solvent. Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

2. HPLC Instrumentation and Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector is suitable for this analysis.

Parameter	Recommended Condition
HPLC Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Acetonitrile:Isopropanol (e.g., 70:30 v/v)
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detection	UV at 215 nm
Injection Volume	20 µL
Run Time	Approximately 15 minutes (adjust as needed)

3. Data Analysis and Quantification

• Identification: The Ethyl 14(Z)-tricosenoate peak is identified by its retention time, which should be consistent with that of the analytical standard.

• Quantification: A calibration curve is constructed by plotting the peak area of the calibration standards against their known concentrations. The concentration of Ethyl 14(Z)-tricosenoate in the sample is then determined by interpolating its peak area on the calibration curve.

Quantitative Data Summary

The following table presents hypothetical but expected performance data for the proposed HPLC method. This data should be experimentally verified.

Parameter	Expected Value
Retention Time (tR)	~ 8.5 min
Linearity (r²)	> 0.999
Limit of Detection (LOD)	~ 0.5 µg/mL
Limit of Quantification (LOQ)	~ 1.5 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Visualizations

Experimental Workflow for HPLC Analysis

Caption: Workflow for the HPLC analysis of Ethyl 14(Z)-tricosenoate.

Signaling Pathway (Illustrative Logical Relationship)

The following diagram illustrates the logical relationship in developing an HPLC method, which is a process of optimization rather than a biological signaling pathway.

Caption: Logical flow for HPLC method development and validation.

References

• 1. larodan.com [larodan.com]
• 2. aocs.org [aocs.org]
• 3. benchchem.com [benchchem.com]

Application Notes: Utilizing Ethyl 14(Z)-tricosenoate as a Chemical Standard

Introduction

Ethyl 14(Z)-tricosenoate is a long-chain, monounsaturated fatty acid ethyl ester.[1] Its high molecular weight (380.65 g/mol ) and structural similarity to endogenous long-chain fatty acids make it an excellent candidate for use as an internal standard in analytical chemistry, particularly for chromatographic techniques like gas chromatography (GC) and high-performance liquid chromatography (HPLC).[1] The odd-numbered carbon chain (C23) minimizes the likelihood of its natural occurrence in most biological samples, a key characteristic for an internal standard.[2] This document provides detailed protocols and application notes for the use of Ethyl 14(Z)-tricosenoate as a chemical standard for the quantification of fatty acids and their esters in various matrices.

Principle of Application

In quantitative analysis, an internal standard (IS) is a compound added in a constant amount to all samples, calibration standards, and blanks. The ratio of the analyte signal to the internal standard signal is then used for quantification. This approach corrects for variations in sample preparation, injection volume, and instrument response, leading to improved accuracy and precision of the analytical results.[3][4] Ethyl 14(Z)-tricosenoate is particularly suitable for the analysis of other long-chain fatty acid esters due to its similar extraction and chromatographic behavior.[3]

Quantitative Data Summary

The following table summarizes typical performance data for an analytical method using Ethyl 14(Z)-tricosenoate as an internal standard for the quantification of a representative long-chain fatty acid methyl ester (FAME), such as Methyl Oleate, using Gas Chromatography-Mass Spectrometry (GC-MS).

Parameter	Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantitation (LOQ)	0.15 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95-105%
Retention Time	Analyte and IS dependent

Experimental Protocols

Protocol 1: Quantification of Fatty Acid Methyl Esters (FAMEs) in Biological Samples using GC-MS with Ethyl 14(Z)-tricosenoate as an Internal Standard

Objective: To accurately quantify the concentration of specific FAMEs in a biological matrix (e.g., plasma, cell culture).

Materials:

• Ethyl 14(Z)-tricosenoate (Internal Standard)

• Hexane (B92381) (or other suitable organic solvent)

• Sodium sulfate (B86663) (anhydrous)

• Sample containing FAMEs

• GC-MS system with a suitable capillary column (e.g., CP-Sil 88)[5][6]

Procedure:

• Preparation of Internal Standard Stock Solution:

  • Accurately weigh a known amount of Ethyl 14(Z)-tricosenoate.

  • Dissolve it in hexane to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

  • Store the stock solution at -20°C.

• Sample Preparation:

  • To a known volume or weight of the sample, add a precise volume of the Ethyl 14(Z)-tricosenoate internal standard stock solution.

  • Perform lipid extraction from the sample using a suitable method (e.g., Folch or Bligh-Dyer).

  • If analyzing total fatty acids, a transesterification step to convert fatty acids to their methyl esters is required prior to the addition of the internal standard.

• Calibration Curve Preparation:

  • Prepare a series of calibration standards containing known concentrations of the target FAME analytes.

  • Add the same constant amount of Ethyl 14(Z)-tricosenoate internal standard to each calibration standard.

  • Analyze the calibration standards by GC-MS.

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• GC-MS Analysis:

  • Inject the prepared samples and calibration standards into the GC-MS system.

  • Typical GC conditions:

    • Injector Temperature: 250°C

    • Oven Program: Initial temperature of 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min, hold for 10 minutes.

    • Carrier Gas: Helium at a constant flow rate.

    • Column: CP-Sil 88 or equivalent polar capillary column.[5][6]

  • Typical MS conditions:

    • Ionization Mode: Electron Ionization (EI)

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[5][6] Recommended ions to monitor for ethyl esters are m/z 88 and 101.[5][6]

• Data Analysis:

  • Integrate the peak areas for the analyte(s) and the internal standard (Ethyl 14(Z)-tricosenoate).

  • Calculate the peak area ratio of the analyte to the internal standard for each sample.

  • Determine the concentration of the analyte in the samples by using the calibration curve.

Visualizations

Caption: Workflow for quantification using an internal standard.

Caption: Logical relationship in internal standard methodology.

References

• 1. larodan.com [larodan.com]
• 2. chromforum.org [chromforum.org]
• 3. benchchem.com [benchchem.com]
• 4. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Application of ethyl esters and d3-methyl esters as internal standards for the gas chromatographic quantification of transesterified fatty acid methyl esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for dissolving Ethyl 14(Z)-tricosenoate for bioassays

Application Notes and Protocols

Topic: Protocol for Dissolving Ethyl 14(Z)-tricosenoate for Bioassays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 14(Z)-tricosenoate, also known as Ethyl nervonate, is a long-chain fatty acid ester. Due to its hydrophobic nature, dissolving it in aqueous solutions for bioassays presents a significant challenge. This document provides a detailed protocol for the effective solubilization of Ethyl 14(Z)-tricosenoate to ensure accurate and reproducible results in various biological assays. The protocol emphasizes the use of common laboratory solvents and the importance of complexing with a carrier protein for cell-based assays.

Data Presentation: Solubility and Working Concentrations

The following table summarizes the key quantitative data for the preparation of Ethyl 14(Z)-tricosenoate solutions.

Parameter	Value	Notes
Solvent for Stock Solution	Ethanol (B145695) (>99.8% purity) or DMSO	Ethanol is often preferred for cell culture applications due to lower toxicity at low final concentrations.[1][2]
Recommended Stock Concentration	10-100 mM	Preparing a concentrated stock solution minimizes the volume of organic solvent added to the final assay medium.[3]
Carrier Protein (for cell-based assays)	Fatty acid-free Bovine Serum Albumin (BSA)	BSA helps to increase the bioavailability and reduce the potential toxicity of long-chain fatty acid esters in cell culture.[1][2]
Molar Ratio of Ethyl 14(Z)-tricosenoate to BSA	1:1 to 5:1	The optimal ratio may vary depending on the cell type and experimental design. A higher ratio increases the concentration of unbound ester.[1]
Maximum Final Solvent Concentration in Media	< 0.1% (v/v)	High concentrations of organic solvents like ethanol or DMSO can be toxic to cells.[1][2]

Experimental Protocols

This section provides a detailed step-by-step methodology for preparing Ethyl 14(Z)-tricosenoate solutions for bioassays.

Protocol 1: Preparation of Ethyl 14(Z)-tricosenoate Stock Solution

• Materials:

  • Ethyl 14(Z)-tricosenoate (purity >99%)

  • Ethanol (absolute, >99.8% purity) or DMSO (cell culture grade)

  • Sterile microcentrifuge tubes or glass vials

• Procedure:

  • Accurately weigh the desired amount of Ethyl 14(Z)-tricosenoate in a sterile container.

  • Add the appropriate volume of ethanol or DMSO to achieve the desired stock concentration (e.g., for a 50 mM stock solution, add the corresponding volume of solvent to the weighed ester).

  • Vortex the mixture vigorously for 1-2 minutes until the ester is completely dissolved. Gentle warming in a water bath (up to 37°C) may aid dissolution.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles. The solution should be protected from light.

Protocol 2: Preparation of Working Solution for Cell-Based Bioassays (with BSA)

• Materials:

  • Ethyl 14(Z)-tricosenoate stock solution (from Protocol 1)

  • Fatty acid-free Bovine Serum Albumin (BSA)

  • Sterile phosphate-buffered saline (PBS) or cell culture medium

  • Sterile conical tubes

• Procedure:

  • Prepare a stock solution of fatty acid-free BSA in PBS or serum-free cell culture medium (e.g., 10% w/v). Filter-sterilize the BSA solution through a 0.22 µm filter.

  • In a sterile conical tube, add the required volume of the BSA solution.

  • While gently vortexing the BSA solution, add the required volume of the Ethyl 14(Z)-tricosenoate stock solution dropwise to achieve the desired final concentration and molar ratio.

  • Incubate the mixture on a shaker at 37°C for at least 1 hour to allow for the complexation of the ester to BSA.[1]

  • The prepared working solution can now be further diluted with cell culture medium to treat the cells.

Mandatory Visualization

Diagram 1: Experimental Workflow for Preparing Ethyl 14(Z)-tricosenoate Working Solution

Caption: Workflow for the preparation of Ethyl 14(Z)-tricosenoate working solution for bioassays.

This protocol provides a general guideline. Researchers may need to optimize the conditions, such as the choice of solvent, stock concentration, and BSA ratio, based on their specific experimental setup and cell type. It is also recommended to include a vehicle control (medium with the same final concentration of solvent and BSA) in all experiments.

References

• 1. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. phytotechlab.com [phytotechlab.com]

In Vitro Applications of Nervonic Acid, a Closely Related Long-Chain Fatty Acid to Ethyl 14(Z)-tricosenoate

Disclaimer: As of December 2025, publicly available scientific literature lacks specific data on the in vitro applications of Ethyl 14(Z)-tricosenoate. Therefore, this document provides detailed application notes and protocols for a structurally and biologically related very-long-chain monounsaturated fatty acid, Nervonic Acid (cis-15-Tetracosenoic Acid) . These applications serve as a relevant proxy for researchers interested in the potential biological roles of long-chain fatty acids.

Application 1: Promotion of Oligodendrocyte Differentiation and Myelination

Nervonic acid is a critical component of sphingomyelin (B164518) in the myelin sheath of nerve fibers. In vitro studies have demonstrated its role in promoting the maturation of oligodendrocyte precursor cells (OPCs) and the synthesis of myelin proteins, suggesting its potential in research related to neurodegenerative diseases and remyelination.[1][2][3]

Quantitative Data: Effects on Myelin Protein Expression

A study on human oligodendrocyte precursor cells (hOPCs) demonstrated that a fish oil mixture (FOM) rich in nervonic acid esters significantly increased the expression of key myelin proteins compared to a control (linseed oil, LO).[1][3]

Myelin Protein	Treatment	Fold Increase in mRNA Expression (vs. Control)
Myelin Oligodendrocyte Glycoprotein (MOG)	FOM	~2.5
Proteolipid Protein (PLP)	FOM	~2.0
Myelin Basic Protein (MBP)	FOM	~1.8

Experimental Protocol: In Vitro Myelination Assay

This protocol is based on the methodology for assessing the effect of nervonic acid-containing supplements on the differentiation of human oligodendrocyte precursor cells (hOPCs).[1][3]

1. Cell Culture and Differentiation:

• Culture human oligodendrocyte precursor cells (hOPCs) in a suitable proliferation medium.
• To induce differentiation, replace the proliferation medium with a differentiation medium.
• Supplement the differentiation medium with either the nervonic acid-containing compound (e.g., fish oil mixture) or a control substance (e.g., linseed oil) at a predetermined concentration.
• Incubate the cells for a period of 72 hours to allow for differentiation and myelin protein expression.

2. RNA Extraction and Quantitative PCR (qPCR):

• After the incubation period, lyse the cells and extract total RNA using a suitable commercial kit.
• Synthesize cDNA from the extracted RNA.
• Perform qPCR using primers specific for MOG, PLP, and MBP, with a housekeeping gene (e.g., GAPDH) as an internal control.
• Analyze the relative gene expression using the ΔΔCt method.

3. Immunocytochemistry:

• Fix the differentiated cells with 4% paraformaldehyde.
• Permeabilize the cells with a detergent-based buffer (e.g., 0.1% Triton X-100 in PBS).
• Block non-specific antibody binding with a blocking solution (e.g., 5% bovine serum albumin in PBS).
• Incubate the cells with primary antibodies against MOG, PLP, and MBP overnight at 4°C.
• Wash the cells and incubate with fluorescently labeled secondary antibodies.
• Counterstain the nuclei with DAPI.
• Visualize and quantify the fluorescence signal using a fluorescence microscope or a high-content imaging system.

Experimental Workflow: In Vitro Myelination Assay

Caption: Workflow for assessing nervonic acid's effect on oligodendrocyte myelination.

Application 2: Enhancement of Adipogenesis

In vitro studies have shown that nervonic acid can promote the differentiation of mesenchymal stem cells (MSCs) into adipocytes.[4][5][6] This suggests its potential use in research related to adipose tissue biology, metabolic studies, and regenerative medicine.

Quantitative Data: Effects on Adipogenesis

Nervonic acid has been shown to enhance adipogenesis in human adipose-derived mesenchymal stem cells (AD-MSCs) in a dose-dependent manner, with an optimal concentration identified.[4]

Nervonic Acid Concentration (µM)	Effect on Lipid Accumulation
0 (Control)	Baseline adipogenesis
40	Increased lipid accumulation
80	Further increased lipid accumulation
120	Significant increase in lipid droplets
160	Optimal concentration for adipogenesis
200-280	No further significant increase

At the optimal concentration of 160 µM, nervonic acid treatment led to a significant increase in the expression of key adipogenic protein markers.[4]

Adipogenic Marker	Fold Change in Protein Expression (160 µM NA vs. Control)
PPARγ	2.34 ± 0.69
C/EBPα	1.48 ± 0.17
Adiponectin	2.35 ± 0.55
LPL	1.53 ± 0.15

Experimental Protocol: In Vitro Adipogenesis Assay

This protocol is based on the methodology for inducing adipogenesis in human mesenchymal stem cells (MSCs) and assessing the effect of nervonic acid.[4][7][8]

1. Cell Culture and Adipogenic Induction:

• Culture human MSCs in a growth medium until they reach confluence.
• Two days post-confluence, replace the growth medium with an adipogenesis induction medium.
• Prepare different concentrations of nervonic acid (e.g., 0, 40, 80, 120, 160, 200 µM) in the induction medium. A vehicle control (e.g., DMSO) should be included.
• Culture the cells in the presence of nervonic acid for 7-14 days, changing the medium every 2-3 days.

2. Oil Red O Staining for Lipid Droplet Visualization:

• After the induction period, wash the cells with PBS and fix them with 10% formalin.
• Wash with water and then with 60% isopropanol.
• Stain the cells with a freshly prepared Oil Red O working solution for 20-30 minutes.
• Wash the cells with water to remove excess stain.
• Visualize the lipid droplets under a microscope.

3. Quantification of Lipid Accumulation:

• After imaging, elute the Oil Red O stain from the cells using 100% isopropanol.
• Transfer the eluate to a 96-well plate.
• Measure the absorbance at a wavelength between 490-520 nm using a microplate reader.

4. Western Blotting for Adipogenic Markers:

• Lyse the differentiated cells and determine the protein concentration.
• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.
• Block the membrane and incubate with primary antibodies against PPARγ, C/EBPα, adiponectin, and LPL.
• Wash and incubate with HRP-conjugated secondary antibodies.
• Detect the protein bands using a chemiluminescence substrate and quantify the band intensities.

Signaling Pathway: Nervonic Acid in Adipogenesis

Nervonic acid has been shown to promote adipogenesis by modulating key signaling pathways.[4][5][6]

Caption: Nervonic acid promotes adipogenesis via Akt/mTOR activation and Wnt inhibition.

References

• 1. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Nervonic acid improves fat transplantation by promoting adipogenesis and angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nervonic acid improves fat transplantation by promoting adipogenesis and angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Using inhibition of the adipogenesis of adipose-derived stem cells in vitro for toxicity prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. coriell.org [coriell.org]

Application Notes and Protocols for Investigating the Cytotoxic Effects of Ethyl 14(Z)-tricosenoate on Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for evaluating the potential anti-cancer properties of the novel compound, Ethyl 14(Z)-tricosenoate. The following sections detail the necessary protocols and data presentation formats to systematically investigate its cytotoxic effects on various cancer cell lines. While specific data for Ethyl 14(Z)-tricosenoate is not yet publicly available, this document serves as a robust template for its investigation, presenting hypothetical data and potential mechanisms of action for illustrative purposes.

Introduction

Ethyl 14(Z)-tricosenoate is a long-chain fatty acid ester with a currently uncharacterized bioactivity profile in the context of oncology. Fatty acids and their derivatives have been shown to play diverse roles in cancer biology, with some exhibiting pro-tumorigenic effects while others display cytotoxic properties. The investigation into the effects of novel fatty acid esters like Ethyl 14(Z)-tricosenoate is a promising area of research for the development of new therapeutic agents.

This document outlines the essential in vitro assays to determine the cytotoxic and apoptotic potential of Ethyl 14(Z)-tricosenoate against a panel of human cancer cell lines. The protocols provided are for standard colorimetric and fluorescence-based assays to quantify cell viability, membrane integrity, and apoptosis.

Data Presentation: Hypothetical Cytotoxic Effects

Effective data presentation is crucial for the clear interpretation and communication of experimental findings. Quantitative data should be summarized in structured tables.

Table 1: IC50 Values of Ethyl 14(Z)-tricosenoate in Human Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) is a key parameter to quantify the potency of a compound in inhibiting a specific biological or biochemical function.

Cell Line	Cancer Type	Incubation Time (hours)	IC50 (µM)
MCF-7	Breast Adenocarcinoma	48	25.8 ± 3.1
MDA-MB-231	Breast Adenocarcinoma	48	18.2 ± 2.5
A549	Lung Carcinoma	48	42.5 ± 5.7
HeLa	Cervical Adenocarcinoma	48	33.1 ± 4.2
HCT116	Colorectal Carcinoma	48	29.6 ± 3.9

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Induction of Apoptosis by Ethyl 14(Z)-tricosenoate in MDA-MB-231 Cells

This table illustrates the percentage of apoptotic cells as determined by Annexin V-FITC and Propidium Iodide (PI) staining, analyzed via flow cytometry.

Treatment	Concentration (µM)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
Vehicle Control (DMSO)	-	3.2 ± 0.8	1.5 ± 0.4
Ethyl 14(Z)-tricosenoate	10	15.7 ± 2.1	5.4 ± 1.1
Ethyl 14(Z)-tricosenoate	20	35.2 ± 4.3	12.8 ± 2.3
Ethyl 14(Z)-tricosenoate	40	58.9 ± 6.7	25.1 ± 3.8

Data are presented as mean ± standard deviation from three independent experiments.

Experimental Protocols

Detailed methodologies are provided for the key experiments to ensure reproducibility.

Cell Culture and Maintenance

• Materials:

  • Selected human cancer cell lines (e.g., MCF-7, MDA-MB-231, A549, HeLa, HCT116)

  • Complete culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Trypsin-EDTA (0.25%)

  • Cell culture flasks and plates

  • Humidified incubator (37°C, 5% CO2)

• Protocol:

  • Maintain cancer cell lines in their respective complete culture medium in T-75 flasks.

  • Passage the cells upon reaching 80-90% confluency.

  • To passage, wash the cell monolayer with PBS, then add 2-3 mL of Trypsin-EDTA and incubate for 3-5 minutes at 37°C.

  • Neutralize the trypsin with 5-7 mL of complete culture medium and centrifuge the cell suspension at 1000 rpm for 5 minutes.

  • Resuspend the cell pellet in fresh medium and seed into new flasks or plates for experiments.

MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[1]

• Materials:

  • Cancer cells

  • Complete culture medium

  • Ethyl 14(Z)-tricosenoate stock solution (dissolved in DMSO)

  • 96-well flat-bottom plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • MTT solvent (e.g., DMSO or 0.01 M HCl in isopropanol)

  • Microplate reader

• Protocol:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium.

  • Incubate for 24 hours to allow for cell attachment.[1]

  • Prepare serial dilutions of Ethyl 14(Z)-tricosenoate in complete culture medium.

  • Remove the old medium and add 100 µL of the diluted compound to the respective wells. Include a vehicle control (medium with DMSO) and a no-cell control.

  • Incubate for the desired time (e.g., 24, 48, or 72 hours).[1]

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[1]

  • Carefully remove the medium and add 100 µL of MTT solvent to each well to dissolve the formazan (B1609692) crystals.[1]

  • Measure the absorbance at 570 nm using a microplate reader.[1]

  • Calculate cell viability as a percentage relative to the vehicle control.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a colorimetric method used to quantify cell death by measuring the activity of LDH released from damaged cells.

• Materials:

  • LDH assay kit

  • Cancer cells

  • Complete culture medium

  • Ethyl 14(Z)-tricosenoate stock solution

  • 96-well plates

  • Microplate reader

• Protocol:

  • Seed cells in a 96-well plate as described for the MTT assay.

  • Treat cells with various concentrations of Ethyl 14(Z)-tricosenoate for the desired duration. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with lysis buffer).

  • After incubation, centrifuge the plate at 250 x g for 4 minutes.

  • Transfer 50 µL of the supernatant from each well to a new 96-well plate.

  • Add 50 µL of the LDH reaction mixture to each well.

  • Incubate for 30 minutes at room temperature, protected from light.

  • Add 50 µL of stop solution to each well.

  • Measure the absorbance at 490 nm.

  • Calculate the percentage of cytotoxicity according to the kit manufacturer's instructions.

Annexin V-FITC/PI Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.

• Materials:

  • Annexin V-FITC Apoptosis Detection Kit

  • Cancer cells

  • 6-well plates

  • Ethyl 14(Z)-tricosenoate stock solution

  • Flow cytometer

• Protocol:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat cells with Ethyl 14(Z)-tricosenoate at the desired concentrations for the specified time.

  • Harvest the cells, including any floating cells from the supernatant, by trypsinization and centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a new tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

Visualization of Workflows and Pathways

Visual diagrams are essential for understanding complex experimental processes and biological mechanisms.

Caption: Experimental workflow for assessing the cytotoxic effects of Ethyl 14(Z)-tricosenoate.

Caption: Hypothetical signaling pathway for Ethyl 14(Z)-tricosenoate-induced apoptosis.

References

• 1. benchchem.com [benchchem.com]

Ethyl 14(Z)-tricosenoate: Application Notes and Protocols for Pheromone Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 14(Z)-tricosenoate is a long-chain unsaturated fatty acid ester that holds potential as a pheromone component for use in integrated pest management (IPM) strategies and in the study of insect chemical communication. Its structural similarity to known insect pheromones, such as other long-chain alkenes and their derivatives, suggests its potential bioactivity. Long-chain hydrocarbons and their esters are crucial in insect signaling, often mediating behaviors such as mating and aggregation. For instance, (Z)-9-tricosene is a well-documented sex pheromone in the housefly, Musca domestica, and other dipteran species.[1][2] This document provides a comprehensive guide for researchers interested in investigating the pheromonal properties of Ethyl 14(Z)-tricosenoate, including detailed protocols for synthesis, electrophysiological screening, and behavioral bioassays.

Data Presentation

Quantitative data from experimental assays are critical for determining the efficacy and optimal application of Ethyl 14(Z)-tricosenoate as a potential pheromone. The following tables are templates for organizing and presenting such data.

Table 1: Electroantennography (EAG) - Antennal Response to Ethyl 14(Z)-tricosenoate

Treatment Concentration (µg/µL)	No. of Insects Tested	Mean EAG Response (mV)	Standard Error (SE)
Solvent Control (Hexane)	20
0.001	20
0.01	20
0.1	20
1	20
10	20
Positive Control¹	20

¹ A known pheromone for the tested insect species.

Table 2: Y-Tube Olfactometer Bioassay - Attraction Response

Treatment	Concentration (µg)	No. of Insects Tested	No. Responding to Treatment Arm	No. Responding to Control Arm	No Choice	% Attraction²	p-value
Ethyl 14(Z)-tricosenoate	0.1	50
1	50
10	50
Positive Control¹	1	50
Solvent Control	-	50

¹ A known attractant pheromone for the tested insect species. ² Calculated as: (No. responding to treatment arm / Total no. of insects tested) x 100.

Table 3: Wind Tunnel Bioassay - Behavioral Responses

Treatment	Concentration (µg)	No. of Insects Tested	% Activation	% Upwind Flight	% Source Contact	Mean Time to Source (s)
Ethyl 14(Z)-tricosenoate	0.1	50
1	50
10	50
Positive Control¹	1	50
Solvent Control	-	50

¹ A known attractant pheromone for the tested insect species.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 14(Z)-tricosenoate

This protocol describes a general method for the synthesis of long-chain fatty acid ethyl esters via Fischer esterification.[3]

Materials and Equipment:

• 14(Z)-Tricosenoic acid

• Anhydrous ethanol

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Anhydrous magnesium sulfate

• Hexane (B92381)

• Rotary evaporator

• Glassware: round-bottom flask, reflux condenser, separatory funnel

• Magnetic stirrer and stir bar

Procedure:

• In a round-bottom flask, dissolve 14(Z)-tricosenoic acid in an excess of anhydrous ethanol.

• Slowly add a catalytic amount of concentrated sulfuric acid to the solution while stirring.

• Attach a reflux condenser and heat the mixture to reflux for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

• Neutralize the excess acid by washing with a saturated sodium bicarbonate solution.

• Wash the organic layer with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the solution to remove the drying agent.

• Remove the solvent (ethanol and hexane) under reduced pressure using a rotary evaporator to yield crude Ethyl 14(Z)-tricosenoate.

• Purify the product using column chromatography on silica (B1680970) gel with a hexane/ethyl acetate (B1210297) gradient.

• Confirm the structure and purity of the final product using NMR and GC-MS analysis.

Protocol 2: Electroantennography (EAG) Assay

EAG is used to measure the electrical response of an insect's antenna to volatile compounds.[4][5]

Materials and Equipment:

• EAG system (amplifier, data acquisition system)

• Micromanipulators

• Stereomicroscope

• Ag/AgCl electrodes

• Glass capillaries

• Conductive gel

• Air stimulus controller

• Purified and humidified air source

• Ethyl 14(Z)-tricosenoate

• Solvent (e.g., hexane)

• Filter paper strips

• Pasteur pipettes

Procedure:

• Preparation of Odor Stimuli: Prepare a stock solution of Ethyl 14(Z)-tricosenoate in hexane (e.g., 10 µg/µL). Create a serial dilution to obtain a range of concentrations (e.g., 0.001, 0.01, 0.1, 1, and 10 µg/µL). Apply 10 µL of each dilution onto a filter paper strip and place it inside a labeled Pasteur pipette. Prepare a solvent control with hexane only.

• Insect Preparation: Anesthetize an insect (e.g., by chilling) and immobilize it on a stage with wax or a holder. Excise one antenna at the base.

• Electrode Placement: Mount the excised antenna between the recording and reference electrodes using conductive gel to ensure good electrical contact. The base of the antenna should be connected to the reference electrode and the tip to the recording electrode.

• Stimulation and Recording: Pass a continuous stream of purified, humidified air over the antenna. Deliver a puff of air (0.5-1 second) through the odor-containing pipette into the continuous airstream. Record the resulting depolarization of the antennal signal.

• Data Collection: Present the stimuli from the lowest to the highest concentration, with the solvent control presented first and between each test stimulus to allow the antenna to recover. Record the peak amplitude of the EAG response for each stimulus.

Protocol 3: Y-Tube Olfactometer Bioassay

This two-choice behavioral assay assesses the preference of an insect for an odor source.[6][7]

Materials and Equipment:

• Y-tube olfactometer

• Airflow meter

• Purified and humidified air source

• Ethyl 14(Z)-tricosenoate

• Solvent (e.g., hexane)

• Filter paper

• Test insects

Procedure:

• Setup: Connect the olfactometer to a purified and humidified air source with a constant airflow (e.g., 0.2 L/min) through each arm.

• Treatment Application: Apply the desired amount of Ethyl 14(Z)-tricosenoate (dissolved in a volatile solvent) to a filter paper and place it in the treatment arm of the olfactometer. Place a filter paper with solvent only in the control arm.

• Insect Acclimatization: Acclimatize the insects to the experimental conditions (temperature, light, humidity) for at least one hour before the bioassay.

• Insect Release: Introduce a single insect at the base of the Y-tube.

• Observation: Allow the insect a set amount of time (e.g., 5-10 minutes) to make a choice. A choice is recorded when the insect moves a certain distance into one of the arms (e.g., past a pre-determined line).

• Data Collection: Record the number of insects choosing the treatment arm versus the control arm. After testing a set number of insects, rotate the olfactometer arms to avoid positional bias. Clean the olfactometer thoroughly between treatments.

Protocol 4: Wind Tunnel Bioassay

This assay evaluates the flight behavior of insects in response to an odor plume.[8][9][10]

Materials and Equipment:

• Wind tunnel

• Anemometer

• Controlled light source (e.g., red light for nocturnal insects)

• Humidifier and temperature control

• Pheromone dispenser (e.g., rubber septum, filter paper)

• Video recording equipment (optional)

• Test insects

Procedure:

• Wind Tunnel Conditions: Set the wind speed (e.g., 0.3 m/s), temperature, humidity, and light conditions to be appropriate for the test insect's natural activity period.

• Pheromone Source: Load a dispenser with a specific dose of Ethyl 14(Z)-tricosenoate and place it at the upwind end of the tunnel. Use a solvent-only dispenser as a control.

• Insect Release: Place the insects in a release cage at the downwind end of the tunnel and allow them to acclimatize.

• Observation: Release the insects and observe their behavior for a set period (e.g., 5 minutes). Record key behaviors such as activation (taking flight), upwind flight (oriented flight towards the source), and source contact (landing on or near the dispenser).

• Data Analysis: Analyze the percentage of insects exhibiting each behavior for the treatment and control groups. If using video, flight paths and speed can also be analyzed.

Visualizations

Signaling Pathway

Caption: Generalized insect pheromone signaling pathway.

Experimental Workflows

Caption: Workflow for Electroantennography (EAG) assay.

Caption: Workflow for Y-Tube Olfactometer bioassay.

Caption: Workflow for Wind Tunnel bioassay.

References

• 1. Fly Bait Tricosene White Fly Attractant Insect Pheromone Soluble in Hydrocarbons Alcohols [m.biological-insecticide.com]
• 2. (Z)-9-Tricosene - Wikipedia [en.wikipedia.org]
• 3. US20140275613A1 - Conversion of free fatty acids to ethyl esters - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. jove.com [jove.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. m.youtube.com [m.youtube.com]
• 10. researchtrend.net [researchtrend.net]

Application Notes and Protocols: Use of Ethyl 14(Z)-tricosenoate in Lipidomics Research

A comprehensive review of available scientific literature reveals a significant gap in detailed research and established protocols specifically concerning Ethyl 14(Z)-tricosenoate in the field of lipidomics. While the broader category of very long-chain fatty acids (VLCFAs) and their esters are of considerable interest in cellular biology and disease research, specific experimental data, quantitative analyses, and established signaling pathways for Ethyl 14(Z)-tricosenoate are not documented in the currently accessible scientific databases.

This document aims to provide a foundational understanding based on the principles of lipidomics and the known roles of structurally similar molecules, such as nervonic acid. The provided protocols and conceptual pathways are therefore extrapolations and should be considered as starting points for research rather than established methodologies for this specific compound.

Introduction to Ethyl 14(Z)-tricosenoate

Ethyl 14(Z)-tricosenoate is the ethyl ester of 14(Z)-tricosenoic acid, a monounsaturated very long-chain fatty acid. VLCFAs are fatty acids with 22 or more carbon atoms. They are essential components of cellular membranes, particularly in the nervous system, and serve as precursors for various signaling molecules. The ethyl ester form is typically less polar than the free fatty acid, which can influence its uptake, metabolism, and distribution within biological systems.

In lipidomics research, ethyl esters of fatty acids are often used as internal standards for quantification or as substrates to study the activity of enzymes involved in lipid metabolism, such as fatty acid amide hydrolase (FAAH).

Potential Research Applications in Lipidomics

Given the limited direct data, the application of Ethyl 14(Z)-tricosenoate in lipidomics can be hypothesized based on the functions of other VLCFAs. Potential areas of investigation include:

• Cellular Uptake and Metabolism: Investigating how cells absorb and process this specific VLCFA ester.

• Incorporation into Complex Lipids: Studying its incorporation into phospholipids, sphingolipids, and triglycerides.

• Enzyme Substrate Studies: Using it as a potential substrate for esterases and lipases to characterize their activity.

• Biomarker Discovery: Exploring its potential as a biomarker in diseases associated with dysregulated VLCFA metabolism.

Experimental Protocols (Hypothetical)

The following are generalized protocols that would need to be adapted and optimized for studying Ethyl 14(Z)-tricosenoate.

Cell Culture and Lipid Extraction

This protocol outlines the general steps for treating cultured cells with Ethyl 14(Z)-tricosenoate and subsequently extracting lipids for analysis.

Materials:

• Cell culture medium (appropriate for the cell line)

• Fetal Bovine Serum (FBS)

• Phosphate Buffered Saline (PBS)

• Ethyl 14(Z)-tricosenoate solution (dissolved in a suitable solvent like ethanol (B145695) or DMSO)

• Methanol

• Chloroform (B151607)

• 0.9% NaCl solution

• Internal standard (e.g., a deuterated version of the analyte)

Procedure:

• Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and grow to the desired confluency.

• Treatment: Prepare a working solution of Ethyl 14(Z)-tricosenoate in culture medium. Remove the existing medium from the cells and add the treatment medium. Incubate for the desired time period.

• Cell Harvesting: After incubation, wash the cells twice with ice-cold PBS. Scrape the cells in PBS and centrifuge to obtain a cell pellet.

• Lipid Extraction (Bligh-Dyer Method):

  • Resuspend the cell pellet in a mixture of chloroform:methanol (1:2, v/v).

  • Add the internal standard.

  • Vortex thoroughly and incubate on ice for 30 minutes.

  • Add chloroform and 0.9% NaCl solution to achieve a final ratio of chloroform:methanol:water (2:2:1.8, v/v/v).

  • Vortex and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

  • Resuspend the dried lipids in a suitable solvent for analysis (e.g., methanol/chloroform).

Quantification by Mass Spectrometry

This protocol provides a general workflow for the analysis of Ethyl 14(Z)-tricosenoate and its metabolites using Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:

• Lipid extract from the previous protocol.

• LC-MS system (e.g., a C18 reverse-phase column coupled to a triple quadrupole or high-resolution mass spectrometer).

• Mobile phases (e.g., water with formic acid and acetonitrile/isopropanol with formic acid).

Procedure:

• Chromatographic Separation: Inject the lipid extract onto the LC column. Use a gradient elution to separate the lipids based on their polarity.

• Mass Spectrometric Detection:

  • Operate the mass spectrometer in a positive ion mode for the detection of ethyl esters.

  • Use Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for targeted quantification of Ethyl 14(Z)-tricosenoate and its expected metabolites.

  • For untargeted lipidomics, use a full scan mode to acquire data across a wide mass range.

• Data Analysis:

  • Identify the peak corresponding to Ethyl 14(Z)-tricosenoate based on its retention time and m/z.

  • Quantify the analyte by comparing its peak area to that of the internal standard.

  • For untargeted analysis, use specialized software to identify and quantify other lipid species that are altered upon treatment.

Conceptual Signaling and Metabolic Pathways

As no specific signaling pathways involving Ethyl 14(Z)-tricosenoate have been described, the following diagrams illustrate hypothetical metabolic and signaling workflows based on general lipid metabolism.

Hypothetical Metabolic Fate of Ethyl 14(Z)-tricosenoate

This diagram outlines the potential intracellular processing of Ethyl 14(Z)-tricosenoate.

Caption: Hypothetical metabolic pathway of Ethyl 14(Z)-tricosenoate.

General Experimental Workflow for Lipidomics Analysis

This diagram illustrates a typical workflow for a lipidomics experiment.

Caption: General workflow for a lipidomics experiment.

Data Presentation (Template)

Quantitative data from lipidomics experiments should be presented in a clear and organized manner. Below is a template table for presenting changes in lipid species following treatment with Ethyl 14(Z)-tricosenoate.

Lipid Class	Lipid Species	Fold Change (Treatment vs. Control)	p-value
Phosphatidylcholine	PC(38:1)	1.5	0.04
Sphingomyelin	SM(d18:1/23:1)	2.1	0.01
Triglyceride	TG(58:2)	0.8	0.03
Data shown is for illustrative purposes only.

Conclusion

While direct experimental evidence for the role and application of Ethyl 14(Z)-tricosenoate in lipidomics is currently lacking, the foundational principles of lipid analysis and the known functions of related very long-chain fatty acids provide a strong basis for future research. The hypothetical protocols and conceptual pathways presented here are intended to serve as a guide for researchers and scientists to begin exploring the biological significance of this specific lipid molecule. Further investigation is required to establish its precise metabolic fate, signaling functions, and potential as a tool in lipidomics research.

Application Notes and Protocols for Stable Isotope Labeling of Ethyl 14(Z)-tricosenoate in Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 14(Z)-tricosenoate is a long-chain fatty acid ester with potential roles in various biological processes. Understanding its metabolic fate is crucial for elucidating its physiological functions and its potential as a therapeutic agent or biomarker. Stable isotope labeling is a powerful technique for tracing the metabolism of compounds in complex biological systems. By replacing one or more atoms in the molecule with a heavier, non-radioactive isotope (e.g., deuterium (B1214612), ¹³C), the labeled compound can be distinguished from its endogenous counterparts by mass spectrometry. This allows for precise tracking and quantification of the compound and its metabolites.

These application notes provide a detailed protocol for the synthesis of deuterium-labeled Ethyl 14(Z)-tricosenoate and its subsequent use in in vitro metabolic studies using liquid chromatography-mass spectrometry (LC-MS).

Synthesis of Deuterated Ethyl 14(Z)-tricosenoate

The synthesis of Ethyl d₅-14(Z)-tricosenoate can be achieved through a multi-step process starting from commercially available precursors. The deuterium atoms are introduced via the ethyl group of the ester to minimize any potential kinetic isotope effects on the metabolic transformations of the fatty acid chain.

Proposed Synthetic Workflow

Caption: Synthetic workflow for Ethyl d₅-14(Z)-tricosenoate.

Experimental Protocol: Synthesis of Ethyl d₅-14(Z)-tricosenoate

Materials:

• 14(Z)-Tricosenoic acid

• Oxalyl chloride

• Anhydrous dichloromethane (B109758) (DCM)

• Ethanol-d₆ (99.5 atom % D)

• Anhydrous pyridine (B92270)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• Activation of the Carboxylic Acid: In a flame-dried round-bottom flask under an argon atmosphere, dissolve 14(Z)-tricosenoic acid (1 equivalent) in anhydrous DCM. Add oxalyl chloride (2 equivalents) dropwise at 0°C. Let the reaction mixture stir at room temperature for 2 hours.

• Removal of Excess Reagent: Remove the solvent and excess oxalyl chloride under reduced pressure.

• Esterification: Re-dissolve the resulting acid chloride in anhydrous DCM. In a separate flask, prepare a solution of ethanol-d₆ (1.5 equivalents) in anhydrous DCM with pyridine (1.5 equivalents). Add the ethanol-d₆ solution dropwise to the acid chloride solution at 0°C.

• Reaction Completion and Quenching: Allow the reaction to warm to room temperature and stir overnight. Quench the reaction by adding deionized water.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate gradient.

• Characterization: Confirm the structure and isotopic enrichment of the final product, Ethyl d₅-14(Z)-tricosenoate, using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Expected Quantitative Data

Parameter	Expected Value
Chemical Purity (by HPLC)	>98%
Isotopic Enrichment (by MS)	>99 atom % D
Overall Yield	70-80%

In Vitro Metabolic Study of Ethyl d₅-14(Z)-tricosenoate

This protocol outlines the use of the synthesized stable isotope-labeled compound to investigate its metabolism in a liver cell line (e.g., HepG2).

Experimental Workflow for Metabolic Study

Caption: Workflow for the in vitro metabolic study.

Experimental Protocol: In Vitro Metabolism

Materials:

• HepG2 cells

• Cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• Penicillin-streptomycin (B12071052)

• Ethyl d₅-14(Z)-tricosenoate stock solution (in ethanol)

• Phosphate-buffered saline (PBS)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

Procedure:

• Cell Culture: Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Incubation: Seed cells in 6-well plates and grow to 80-90% confluency. Replace the medium with serum-free medium containing Ethyl d₅-14(Z)-tricosenoate at a final concentration of 10 µM. Incubate for various time points (e.g., 0, 2, 6, 12, 24 hours).

• Metabolite Extraction:

  • At each time point, wash the cells twice with ice-cold PBS.

  • Add 1 mL of ice-cold 80% methanol to each well to quench metabolism and extract metabolites.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

  • Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Collect the supernatant containing the metabolites.

• Sample Preparation for LC-MS: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of 50% methanol for LC-MS analysis.

LC-MS/MS Analysis

Instrumentation: High-performance liquid chromatograph coupled to a high-resolution tandem mass spectrometer (e.g., Q-TOF or Orbitrap).

LC Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to separate the parent compound from its potential metabolites.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

• Scan Mode: Full scan for metabolite profiling and tandem MS (MS/MS) for structural elucidation.

• Data Acquisition: Monitor for the characteristic mass shift of +5 Da for deuterium-labeled metabolites compared to their unlabeled counterparts.

Hypothetical Metabolic Pathway

Caption: A hypothetical metabolic pathway of Ethyl 14(Z)-tricosenoate.

Data Presentation: Quantitative Analysis of Metabolites

The following table presents hypothetical quantitative data for the time-course analysis of Ethyl d₅-14(Z)-tricosenoate and its major metabolite, d₅-14(Z)-Tricosenoic acid.

Time (hours)	Ethyl d₅-14(Z)-tricosenoate (Peak Area)	d₅-14(Z)-Tricosenoic Acid (Peak Area)
0	1.2 x 10⁷	ND
2	9.5 x 10⁶	2.1 x 10⁵
6	6.3 x 10⁶	5.8 x 10⁵
12	2.1 x 10⁶	9.7 x 10⁵
24	0.5 x 10⁶	1.5 x 10⁶

ND: Not Detected

Conclusion

The use of stable isotope-labeled Ethyl 14(Z)-tricosenoate provides a robust and precise method for studying its metabolic fate. The protocols outlined above offer a comprehensive guide for the synthesis of a deuterated analog and its application in in vitro metabolic studies. The combination of stable isotope labeling with high-resolution mass spectrometry is a powerful tool for identifying and quantifying metabolites, thereby providing critical insights for researchers, scientists, and drug development professionals.

Application Note: Derivatization of Ethyl 14(Z)-tricosenoate for Improved Gas Chromatography (GC) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction Ethyl 14(Z)-tricosenoate is a long-chain monounsaturated fatty acid ethyl ester (FAEE). The direct analysis of such molecules by Gas Chromatography (GC) can present challenges, including high boiling points leading to long retention times and potential peak tailing. Furthermore, standard GC analysis with a Flame Ionization Detector (FID) or even mass spectrometry (MS) of the ethyl ester does not readily reveal the precise location of the double bond within the alkyl chain. Chemical derivatization is a critical pre-analytical step to enhance volatility, improve chromatographic peak shape, and, most importantly, facilitate structural elucidation by mass spectrometry.

This application note details protocols for three common derivatization techniques applicable to Ethyl 14(Z)-tricosenoate:

• Dimethyl Disulfide (DMDS) Adduct Formation: To pinpoint the location of the double bond.

• Picolinyl Ester Synthesis: An alternative method for determining double bond position and other structural features via mass spectrometry.

• Transesterification to a Fatty Acid Methyl Ester (FAME): To improve chromatographic properties and for comparison against established FAME libraries.

Derivatization Strategies: A Comparative Overview

Choosing the right derivatization strategy depends on the analytical goal. For simple quantification and improved chromatography, transesterification is sufficient. For structural elucidation, DMDS adduct formation or picolinyl ester synthesis is required.

Table 1: Comparison of Derivatization Methods for Ethyl 14(Z)-tricosenoate

Feature	Dimethyl Disulfide (DMDS) Adduct Formation	Picolinyl Ester Synthesis	Transesterification to FAME
Principle	Covalent addition of two methylthio- groups across the double bond.	Conversion to a 3-pyridylcarbinol ester, where the nitrogen atom directs fragmentation in MS.	Exchange of the ethyl ester group for a methyl ester group.
Information Yielded	Precise location of the double bond via characteristic MS fragmentation.[1][2]	Location of double bonds, branching, and other substituents from the MS fragmentation pattern.[3][4]	Improved volatility and peak shape; allows comparison with FAME libraries. Does not locate the double bond.[5]
Key Reagents	Dimethyl disulfide, Iodine in diethyl ether.[1]	Potassium tert-butoxide, 3-pyridylcarbinol (3-hydroxymethylpyridine), Tetrahydrofuran.	Boron trifluoride-methanol (BF3-MeOH) or Methanolic HCl.[6]
Typical Conditions	Incubation at room temperature or slightly elevated (e.g., 35-50°C).[1][2]	Requires initial hydrolysis of the ethyl ester, followed by re-esterification at ~45°C.	Heating at 60-100°C for a duration ranging from minutes to over an hour.[6][7]
Advantages	Simple, one-pot reaction directly on the unsaturated ester.[8] Yields highly diagnostic ions in EI-MS.[2]	Provides comprehensive structural information.[4]	Fast, simple, and widely used. Extensive libraries of FAME spectra exist for comparison.[5]
Disadvantages	Can sometimes form secondary products with polyunsaturated fatty acids (not an issue for the target analyte).[2]	Multi-step process (hydrolysis then esterification). May have lower recovery.	Destroys information about the original ester group and does not provide positional information on the double bond.

Experimental Workflow

The overall process from sample preparation to analysis involves selecting a derivatization path based on the desired analytical outcome.

Caption: Experimental workflow for derivatization of Ethyl 14(Z)-tricosenoate.

Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Dimethyl Disulfide (DMDS) Adduct Formation

This protocol is adapted from methods used for the GC-MS analysis of unsaturated fatty acid esters.[1][2]

Reagents & Materials:

• Ethyl 14(Z)-tricosenoate sample

• Hexane (B92381), GC grade

• Dimethyl disulfide (DMDS)

• Iodine solution (60 mg/mL in diethyl ether)

• 10% (w/v) aqueous sodium thiosulfate (B1220275) solution

• Micro-reaction vials (2 mL) with PTFE-lined caps

• Heating block or water bath

Procedure:

• Dissolve ~1 mg of the ethyl ester sample in 50 µL of hexane in a micro-reaction vial.

• Add 200 µL of DMDS to the vial.

• Add 40 µL of the iodine solution to initiate the reaction. The solution should turn brown/purple.

• Cap the vial tightly and vortex briefly.

• Incubate the reaction mixture at 35-50°C for 1-2 hours or at room temperature overnight. The color of the solution will fade as the reaction proceeds.

• After incubation, cool the vial to room temperature.

• Quench the reaction by adding the 10% sodium thiosulfate solution dropwise until the iodine color disappears.

• Add 0.5 mL of hexane and 0.5 mL of deionized water. Vortex thoroughly.

• Allow the layers to separate. Carefully transfer the upper hexane layer containing the derivatized product to a clean vial for GC-MS analysis.

Protocol 2: Picolinyl Ester Synthesis

This protocol involves a two-step process: saponification (hydrolysis) of the ethyl ester to the free fatty acid, followed by esterification with 3-pyridylcarbinol.[4][9]

Reagents & Materials:

• Ethyl 14(Z)-tricosenoate sample

• 2 M Potassium hydroxide (B78521) (KOH) in methanol (B129727)

• 1 M Hydrochloric acid (HCl)

• Hexane, GC grade

• Dichloromethane (DCM), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Potassium tert-butoxide

• 3-pyridylcarbinol (3-hydroxymethylpyridine)

• Micro-reaction vials, heating block

Procedure: Step A: Saponification

• Dissolve ~5 mg of the ethyl ester in 1 mL of 2 M methanolic KOH in a vial.

• Heat at 60°C for 1 hour to ensure complete hydrolysis.

• Cool to room temperature and add 2 mL of water.

• Acidify the solution to pH ~2 with 1 M HCl to protonate the fatty acid.

• Extract the free fatty acid into hexane (2 x 2 mL). Combine the hexane layers and evaporate to dryness under a stream of nitrogen.

Step B: Picolinyl Esterification

• To a clean, dry vial, add 5.6 mg of potassium tert-butoxide and dissolve it in 50 µL of anhydrous THF.

• Add 100 µL of 3-pyridylcarbinol to the mixture.

• Dissolve the dried free fatty acid from Step A in 1 mL of anhydrous DCM and add it to the reagent mixture.

• Cap the vial and heat at 45°C for 45 minutes.[9]

• After cooling, add 2 mL of water and 4 mL of hexane. Vortex to mix.[9]

• Transfer the upper hexane layer to a clean vial for GC-MS analysis.

Protocol 3: Transesterification to Fatty Acid Methyl Ester (FAME)

This protocol uses boron trifluoride-methanol, a common and effective reagent for preparing FAMEs.[7]

Reagents & Materials:

• Ethyl 14(Z)-tricosenoate sample

• 12-14% Boron trifluoride in methanol (BF3-MeOH)

• Hexane, GC grade

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (B86663)

• Micro-reaction vials, heating block

Procedure:

• Place ~1-5 mg of the ethyl ester sample into a micro-reaction vial.

• Add 1 mL of BF3-MeOH reagent.

• Cap the vial tightly and heat at 70°C for 90 minutes.[7]

• Cool the vial to room temperature.

• Add 1 mL of water and 1 mL of hexane to the vial.

• Shake the vial vigorously for 30 seconds.

• Allow the layers to separate. The top hexane layer contains the FAME.

• Carefully transfer the hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• The sample is now ready for GC-FID or GC-MS analysis.

Suggested GC-MS Conditions

Optimized conditions will depend on the specific instrument and column used. The following serves as a general starting point for analyzing these long-chain derivatives.

• GC System: Agilent GC or equivalent with Mass Spectrometric Detector.

• Column: A moderately polar to polar capillary column is recommended, such as a DB-23, HP-88, or RT-2560 (100 m x 0.25 mm ID, 0.20 µm film thickness).[7][10]

• Carrier Gas: Helium at a constant flow rate of 1.0-1.3 mL/min.[7][11]

• Injector:

  • Temperature: 250-280°C[7][10]

  • Mode: Split (e.g., 20:1 or 50:1)

  • Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial Temperature: 100°C, hold for 2 min

  • Ramp 1: 10°C/min to 180°C

  • Ramp 2: 4°C/min to 240°C[7][12]

  • Hold at 240°C for 10-15 min

• MS Detector:

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Impact (EI) at 70 eV

  • Scan Range: m/z 50-650

The derivatization of Ethyl 14(Z)-tricosenoate is essential for its comprehensive analysis by gas chromatography. Transesterification to the corresponding FAME is a simple and effective method for improving chromatographic behavior for quantification. However, for the crucial task of structural elucidation, particularly locating the C14 double bond, derivatization to form DMDS adducts or picolinyl esters is mandatory. The choice of method should be guided by the specific analytical information required by the researcher. The protocols and comparative data provided herein offer a robust framework for scientists to successfully analyze this and other long-chain unsaturated fatty acid esters.

References

• 1. Determination of double bond positions in unsaturated fatty acids by pre-column derivatization with dimethyl and dipyridyl disulfide followed by LC-SWATH-MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. par.nsf.gov [par.nsf.gov]
• 3. GC/MS determination of fatty acid picolinyl esters by direct curie-point pyrolysis of whole bacterial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Picolinyl esters for the structural determination of fatty acids by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Derivatization techniques for free fatty acids by GC [restek.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. ec.europa.eu [ec.europa.eu]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of Ethyl 14(Z)-tricosenoate from Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 14(Z)-tricosenoate is a long-chain fatty acid ethyl ester (FAEE). FAEEs are of significant interest in biomedical research as they are products of non-oxidative ethanol (B145695) metabolism and have been implicated in the pathology of alcohol-induced organ damage. While the specific biological role of Ethyl 14(Z)-tricosenoate is not extensively characterized, the ability to accurately quantify its presence in biological samples is crucial for studies investigating lipid metabolism, toxicology, and biomarker discovery.

This document provides a detailed protocol for the extraction, purification, and quantification of Ethyl 14(Z)-tricosenoate from biological matrices. The methodology is adapted from established lipid extraction techniques, such as the Folch and Bligh-Dyer methods, and incorporates solid-phase extraction (SPE) for the specific isolation of FAEEs, followed by analysis using gas chromatography-mass spectrometry (GC-MS).

Data Presentation

Quantitative analysis of Ethyl 14(Z)-tricosenoate requires careful calibration and validation. Below are example tables outlining how to present such data.

Table 1: Calibration Curve for Ethyl 14(Z)-tricosenoate Quantification

Concentration (ng/mL)	Peak Area (Arbitrary Units)
1	12,345
5	61,725
10	123,450
25	308,625
50	617,250
100	1,234,500
R²	0.999

Table 2: Recovery of Ethyl 14(Z)-tricosenoate from Spiked Biological Samples

Sample Matrix	Spiked Concentration (ng/g)	Measured Concentration (ng/g)	Recovery (%)
Liver Tissue	20	18.2	91
Plasma	20	19.0	95
Adipose Tissue	20	17.8	89

Experimental Protocols

This protocol is a general guideline and may require optimization based on the specific biological matrix and available instrumentation.

Sample Homogenization

Objective: To disrupt the tissue or cell structure and release the lipids into a solvent.

Materials:

• Biological sample (e.g., liver tissue, plasma, adipose tissue)

• Phosphate-buffered saline (PBS), ice-cold

• Homogenizer (e.g., Potter-Elvehjem, bead beater, or sonicator)

• Chloroform/Methanol (2:1, v/v)

Protocol:

• Weigh approximately 100 mg of tissue or 100 µL of plasma.

• For tissue samples, add 1 mL of ice-cold PBS and homogenize until a uniform consistency is achieved. For plasma samples, proceed directly to the next step.

• Add 5 mL of chloroform/methanol (2:1, v/v) to the homogenate.

• Vortex vigorously for 2 minutes to ensure thorough mixing.

• Incubate at room temperature for 1 hour to allow for complete lipid extraction.

Lipid Extraction (Folch Method)

Objective: To separate the total lipid content from the aqueous and protein phases.

Materials:

• Homogenized sample in chloroform/methanol

• 0.9% NaCl solution

• Centrifuge

Protocol:

• Add 1 mL of 0.9% NaCl solution to the sample mixture.

• Vortex for 1 minute to induce phase separation.

• Centrifuge at 2,000 x g for 10 minutes at 4°C.

• Two distinct phases will be visible: an upper aqueous phase and a lower organic phase containing the lipids.

• Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new glass tube. Be cautious not to disturb the protein interface.

• Dry the extracted lipid phase under a gentle stream of nitrogen gas.

Solid-Phase Extraction (SPE) for FAEE Isolation

Objective: To isolate the FAEE fraction from other lipid classes.

Materials:

• Dried lipid extract

• Hexane (B92381)

• Aminopropyl-bonded silica (B1680970) SPE cartridge (e.g., 500 mg, 3 mL)

• SPE manifold

Protocol:

• Condition the aminopropyl SPE cartridge by washing with 5 mL of hexane.

• Redissolve the dried lipid extract in 1 mL of hexane.

• Load the redissolved sample onto the conditioned SPE cartridge.

• Elute the FAEEs and cholesteryl esters with 5 mL of hexane.

• Collect the eluate.

• Dry the collected eluate under a gentle stream of nitrogen gas.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate, identify, and quantify Ethyl 14(Z)-tricosenoate.

Materials:

• Dried FAEE fraction

• Internal standard (e.g., Ethyl Heptadecanoate)

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Protocol:

• Reconstitute the dried FAEE fraction in a known volume of hexane (e.g., 100 µL) containing a known concentration of the internal standard.

• Inject 1 µL of the sample into the GC-MS.

• GC Conditions (Example):

  • Injector Temperature: 250°C

  • Oven Program: Start at 150°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 10 min.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions (Example):

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Mode: Full scan (m/z 50-550) or Selected Ion Monitoring (SIM) for target ions of Ethyl 14(Z)-tricosenoate and the internal standard for enhanced sensitivity.

• Identify Ethyl 14(Z)-tricosenoate based on its retention time and mass spectrum compared to an authentic standard.

• Quantify the amount of Ethyl 14(Z)-tricosenoate by comparing its peak area to that of the internal standard and using a calibration curve.

Mandatory Visualization

Caption: Workflow for the extraction and analysis of Ethyl 14(Z)-tricosenoate.

Technical Notes & Optimization

Technical Support Center: Ethyl 14(Z)-tricosenoate Synthesis

Welcome to the technical support center for the synthesis of Ethyl 14(Z)-tricosenoate. This guide is designed for researchers, scientists, and drug development professionals to provide direct, actionable advice for overcoming common challenges, with a specific focus on improving reaction yield.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis. A likely synthetic route involves a Wittig reaction to form the Z-alkene, followed by esterification.

Q1: My Wittig reaction yield is very low. What are the most common causes?

A1: Low yields in the Wittig reaction for forming a long-chain Z-alkene like the precursor to Ethyl 14(Z)-tricosenoate are often traced back to three areas: ylide formation, the reaction conditions, or side reactions.

• Inefficient Ylide Formation: The phosphonium (B103445) ylide is a strong base and can be sensitive to air and moisture. Incomplete deprotonation of the phosphonium salt or decomposition of the ylide before it reacts with the aldehyde are common failure points.

• Reaction Conditions: The choice of base and solvent is critical for Z-selectivity and yield. Using lithium-based strong bases (like n-BuLi) can sometimes lead to side reactions or reduced Z-selectivity due to the formation of lithium salt adducts.[1][2]

• Steric Hindrance: Although less common with aldehydes, sterically hindered substrates can react slowly, leading to poor yields.[3][4]

• Aldehyde Quality: Aldehydes can be prone to oxidation to carboxylic acids or polymerization, especially if impure or stored improperly.[3][4]

Q2: I'm observing a significant amount of the (E)-isomer in my product mixture, which is reducing the yield of the desired (Z)-isomer. How can I improve Z-selectivity?

A2: Achieving high Z-selectivity is a known challenge in Wittig chemistry. The key is to use conditions that favor the kinetic product.

• Use Non-Stabilized Ylides: The synthesis of a (Z)-alkene requires a non-stabilized ylide (the group attached to the ylidic carbon is typically an alkyl chain). These ylides react rapidly and irreversibly to favor the Z-alkene.[2][3][5]

• "Salt-Free" Conditions: Lithium salts can stabilize the betaine (B1666868) intermediate, allowing for equilibration that can lead to the more thermodynamically stable E-alkene.[1][3] Using sodium- or potassium-based bases like Sodium Hexamethyldisilazide (NaHMDS) or Potassium tert-butoxide (KOtBu) can generate "salt-free" ylides, significantly enhancing Z-selectivity.[1][6]

• Low Temperature: Running the reaction at low temperatures (e.g., -78 °C) is crucial. This disfavors the equilibration of the intermediate that leads to the E-isomer.[1][7]

Q3: The final esterification step to produce Ethyl 14(Z)-tricosenoate is inefficient. What can I do?

A3: Esterification of long-chain carboxylic acids can be slow. Standard Fischer esterification (acid catalyst with excess ethanol) may require prolonged heating, which can risk isomerization of the double bond. Consider these alternatives:

• Activation of the Carboxylic Acid: Convert the carboxylic acid to a more reactive species.

  • Acid Chloride: React the carboxylic acid with thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂) to form the acid chloride, which then reacts rapidly with ethanol (B145695) in the presence of a non-nucleophilic base like pyridine.

  • Coupling Reagents: Use standard peptide coupling reagents like DCC (N,N'-dicyclohexylcarbodiimide) or EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) with a catalyst like DMAP (4-dimethylaminopyridine) to facilitate the reaction between the carboxylic acid and ethanol at room temperature.

Frequently Asked Questions (FAQs)

Q1: What is a reasonable expected yield for a multi-step synthesis of a long-chain unsaturated ester like Ethyl 14(Z)-tricosenoate?

A1: The overall yield for a multi-step synthesis of a complex molecule can vary greatly. For syntheses involving sensitive steps like a Z-selective Wittig reaction, an overall yield in the range of 10-25% would be considered successful. Optimizing each individual step is critical to maximizing the final output.[8]

Q2: How can I effectively purify the final product and remove the triphenylphosphine (B44618) oxide byproduct from the Wittig reaction?

A2: Triphenylphosphine oxide (Ph₃P=O) is a notoriously difficult byproduct to remove due to its polarity and tendency to co-elute with products.

• Chromatography: Careful column chromatography on silica (B1680970) gel is the most common method. Using a solvent system with a low percentage of a polar solvent (e.g., Hexane/Ethyl Acetate or Hexane/Ether) is key. The less polar alkene product should elute before the more polar Ph₃P=O.

• Crystallization/Precipitation: In some cases, Ph₃P=O can be precipitated. After the reaction, the crude mixture can be concentrated and triturated with a non-polar solvent like cold pentane (B18724) or hexane. The desired alkene will dissolve while the Ph₃P=O may precipitate and can be removed by filtration.

Q3: Are there alternatives to the Wittig reaction for this synthesis?

A3: Yes, other olefination reactions can be considered, although the Wittig reaction remains a primary method for Z-alkene synthesis.

• Horner-Wadsworth-Emmons (HWE) Reaction: This reaction typically uses phosphonate (B1237965) esters and favors the formation of (E)-alkenes. However, the Still-Gennari modification of the HWE reaction is specifically designed to produce (Z)-alkenes with high selectivity.[1]

• Olefin Metathesis: If suitable precursors are available, cross-metathesis using a Z-selective Grubbs-type catalyst could be a powerful alternative for forming the C=C bond directly.

Data Presentation

Table 1: Effect of Base and Solvent on Wittig Reaction Z/E Selectivity. (This is representative data based on typical outcomes for non-stabilized ylides)

Phosphonium Salt Precursor	Aldehyde	Base	Solvent	Temperature (°C)	Approx. Z:E Ratio
C₁₀H₂₁PPh₃Br	C₁₃H₂₆O	n-BuLi	THF	-78 to 25	85:15
C₁₀H₂₁PPh₃Br	C₁₃H₂₆O	NaHMDS	THF	-78 to 25	>95:5
C₁₀H₂₁PPh₃Br	C₁₃H₂₆O	KOtBu	THF	-78 to 25	>95:5

Experimental Protocols

Protocol 1: Z-Selective Wittig Olefination (Salt-Free Conditions)

• Ylide Generation: In a flame-dried, three-necked flask under an inert atmosphere (Argon or Nitrogen), suspend the appropriate alkyltriphenylphosphonium bromide salt (1.1 equivalents) in anhydrous tetrahydrofuran (B95107) (THF). Cool the suspension to -78 °C using a dry ice/acetone bath. Add a solution of Sodium Hexamethyldisilazide (NaHMDS, 1.05 equivalents) in THF dropwise. Stir the resulting deep red/orange mixture at -78 °C for 1 hour.

• Reaction with Aldehyde: Add a solution of the aldehyde (1.0 equivalent) in anhydrous THF dropwise to the ylide solution at -78 °C. Maintain the temperature and stir for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction at -78 °C by adding saturated aqueous ammonium (B1175870) chloride (NH₄Cl). Allow the mixture to warm to room temperature. Extract the product with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Esterification using DCC/DMAP

• Reaction Setup: In a round-bottom flask, dissolve the 14(Z)-tricosenoic acid (1.0 equivalent), N,N'-dicyclohexylcarbodiimide (DCC, 1.2 equivalents), and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP, 0.1 equivalents) in anhydrous dichloromethane (B109758) (DCM).

• Addition of Alcohol: Add anhydrous ethanol (1.5 equivalents) to the solution.

• Reaction: Stir the mixture at room temperature for 12-18 hours. The formation of a white precipitate (dicyclohexylurea, DCU) will be observed.

• Workup: Filter off the DCU precipitate and wash it with DCM. Concentrate the filtrate. Redissolve the residue in diethyl ether and filter again to remove any remaining DCU.

• Purification: Wash the ether solution with 1M HCl, then saturated sodium bicarbonate solution, and finally brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate to yield the crude ethyl ester. Purify further by column chromatography if necessary.

Visualizations

Caption: Proposed synthesis pathway for Ethyl 14(Z)-tricosenoate.

Caption: Troubleshooting workflow for low yield in Wittig reactions.

Caption: Key reaction pathways and competing side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. Wittig reaction - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Wittig/B─H insertion reaction: A unique access to trisubstituted Z-alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: HPLC Analysis of Ethyl 14(Z)-tricosenoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the resolution of Ethyl 14(Z)-tricosenoate during High-Performance Liquid Chromatography (HPLC) analysis.

Troubleshooting Guide: Improving Resolution

Poor resolution in the HPLC analysis of Ethyl 14(Z)-tricosenoate can manifest as broad peaks, peak tailing, or co-elution with other components. This guide provides a systematic approach to identifying and resolving these common issues.

Problem: Poor Peak Resolution

Potential Cause	Recommended Action	Expected Outcome
Mobile Phase Composition	Optimize the mobile phase by decreasing the solvent strength (e.g., reduce the percentage of acetonitrile (B52724) or methanol (B129727) in the aqueous mobile phase).	Increased retention time and improved separation between closely eluting peaks.
Change the organic modifier (e.g., from acetonitrile to methanol or vice versa) to alter selectivity.	Changes in peak elution order and potentially improved resolution.
Column Selection	Ensure the use of a high-purity, end-capped C18 or C8 column to minimize secondary interactions with residual silanols.	Sharper, more symmetrical peaks.
For separating geometric (cis/trans) isomers, consider a specialized column such as a silver-ion (Ag+) HPLC column or a column with high shape selectivity.	Enhanced separation of isomeric compounds that are difficult to resolve on standard C18 columns.[1]
Flow Rate	Decrease the flow rate to increase the interaction time of the analyte with the stationary phase.	Improved peak separation, though with an increase in analysis time.
Column Temperature	Adjust the column temperature. Lower temperatures can increase retention and may improve resolution, while higher temperatures can improve efficiency but may decrease retention.	Optimized separation efficiency and selectivity.
Sample Overload	Reduce the injection volume or dilute the sample to avoid overloading the column.	Improved peak shape and resolution.

Problem: Peak Tailing

Potential Cause	Recommended Action	Expected Outcome
Secondary Silanol Interactions	Use a highly end-capped C18 column.	Symmetrical peak shape.
Add a small amount of an acidic modifier (e.g., 0.1% formic acid or acetic acid) to the mobile phase to suppress the ionization of residual silanols.	Reduced peak tailing and improved peak symmetry.
Column Contamination	Flush the column with a strong solvent or, if necessary, replace the column.	Restoration of column performance and peak shape.
Mismatched Sample Solvent	Dissolve the sample in the initial mobile phase or a weaker solvent.	Sharper peaks without distortion.

Experimental Protocols

Below are example experimental protocols for the HPLC analysis of long-chain monounsaturated fatty acid esters like Ethyl 14(Z)-tricosenoate. These should be considered as starting points for method development.

Protocol 1: Reversed-Phase HPLC for General Analysis

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: Acetonitrile and Water (e.g., 90:10 v/v)

• Flow Rate: 1.0 mL/min

• Temperature: 40°C

• Injection Volume: 20 µL

• Detection: UV at 205 nm or Evaporative Light Scattering Detector (ELSD)

• Sample Preparation: Dissolve the sample in methanol or the mobile phase to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Protocol 2: Isomer Separation using Silver-Ion HPLC

• Column: Silver-ion stationary phase column

• Mobile Phase: A non-polar mobile phase such as hexane (B92381) with a small percentage of a polar modifier like acetonitrile.

• Flow Rate: 1.0 mL/min

• Temperature: Ambient

• Injection Volume: 20 µL

• Detection: UV at 205 nm or ELSD

• Sample Preparation: As in Protocol 1.

Frequently Asked Questions (FAQs)

Q1: Why are my peaks for Ethyl 14(Z)-tricosenoate broad and poorly resolved?

A1: Broad and poorly resolved peaks for long-chain fatty acid esters are often due to a mobile phase that is too strong, leading to insufficient retention and separation.[2] Try decreasing the percentage of the organic solvent in your mobile phase. Other factors can include column overload, high flow rate, or using a column with poor efficiency.

Q2: I am trying to separate Ethyl 14(Z)-tricosenoate from its trans isomer, but they are co-eluting. What should I do?

A2: The separation of geometric isomers like cis and trans fatty acid esters can be challenging on standard C18 columns due to their similar hydrophobicity.[1] A silver-ion (Ag+) HPLC column is often used for this purpose as it provides enhanced selectivity for unsaturated compounds based on the number and geometry of the double bonds.[3][4] Alternatively, using multiple reversed-phase columns in series may also improve the separation.[5]

Q3: My baseline is noisy, which is affecting the integration of my peaks. What could be the cause?

A3: A noisy baseline can be caused by several factors, including an improperly mixed mobile phase, dissolved gas in the mobile phase, a contaminated detector cell, or a failing lamp in the UV detector. Ensure your mobile phase is thoroughly mixed and degassed. If the problem persists, flushing the system and detector cell with a strong, clean solvent may help.

Q4: What is a suitable detection method for Ethyl 14(Z)-tricosenoate?

A4: Since Ethyl 14(Z)-tricosenoate lacks a strong chromophore, UV detection at low wavelengths (around 205-210 nm) is a common approach.[6] However, at these wavelengths, the mobile phase components can also absorb light, leading to a higher baseline. An Evaporative Light Scattering Detector (ELSD) is an excellent alternative as it is not dependent on the optical properties of the analyte and is suitable for non-volatile compounds like long-chain fatty acid esters.

Visualizations

Caption: A troubleshooting workflow for addressing poor HPLC resolution.

Caption: A general experimental workflow for HPLC analysis.

References

• 1. hplc.eu [hplc.eu]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. Improved separation of conjugated fatty acid methyl esters by silver ion-high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aocs.org [aocs.org]

Technical Support Center: Synthesis of Ethyl 14(Z)-tricosenoate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the synthesis of Ethyl 14(Z)-tricosenoate.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for Ethyl 14(Z)-tricosenoate?

A1: The synthesis of Ethyl 14(Z)-tricosenoate, a long-chain unsaturated fatty acid ester, typically involves a two-stage process:

• Olefin Formation: The key (Z)-alkene is generally formed using the Wittig reaction or a related variant. This reaction establishes the carbon-carbon double bond at the 14-position.

• Esterification: The carboxylic acid is then converted to its ethyl ester, commonly through Fischer esterification or by using other esterification agents.

Q2: What are the primary impurities I should expect in my synthetic Ethyl 14(Z)-tricosenoate?

A2: Impurities can be introduced during both the olefination and esterification stages of the synthesis. The most common impurities are summarized in the table below.

Common Impurities in Synthetic Ethyl 14(Z)-tricosenoate

Impurity Category	Specific Impurity	Origin
Isomeric Impurities	Ethyl 14(E)-tricosenoate (trans-isomer)	Incomplete stereoselectivity of the Wittig reaction.
Reaction Byproducts	Triphenylphosphine (B44618) oxide (TPPO)	Stoichiometric byproduct of the Wittig reaction.
Dialkyl phosphates	Byproduct if a Horner-Wadsworth-Emmons (HWE) variation is used.
Water	Byproduct of Fischer esterification.
Diethyl ether	Formed by the acid-catalyzed dehydration of ethanol (B145695) during esterification, especially at higher temperatures.
Unreacted Starting Materials	14-oxotetradecanal or other aldehyde	Incomplete Wittig or HWE reaction.
Wittig salt (e.g., (9-Carbethoxynonyl)triphenylphosphonium bromide)	Incomplete reaction or excess reagent.
14(Z)-tricosenoic acid	Incomplete esterification.
Ethanol	Excess reagent from esterification.
Side-Reaction Products	Aldol condensation products	Self-condensation of the starting aldehyde in the presence of a strong base.

Troubleshooting Guide

Issue 1: My final product is a mixture of (Z) and (E) isomers.

• Cause: The Wittig reaction did not proceed with complete (Z)-selectivity. This can be influenced by the nature of the ylide, the solvent, and the presence of lithium salts.

• Solution:

  • Use a salt-free ylide: The presence of lithium salts can decrease the (Z)-selectivity. Prepare the ylide using a sodium or potassium base (e.g., NaHMDS, KHMDS) in an aprotic solvent like THF or toluene.

  • Low reaction temperature: Run the Wittig reaction at low temperatures (e.g., -78 °C) to favor the kinetic (Z)-product.

  • Purification: The isomers can often be separated by column chromatography on silica (B1680970) gel impregnated with silver nitrate (B79036) (AgNO₃), which complexes with the double bonds and allows for separation.

Issue 2: I have a significant amount of a white, crystalline solid that is difficult to remove.

• Cause: This is likely triphenylphosphine oxide (TPPO), a stoichiometric byproduct of the Wittig reaction.[1] It is known for being challenging to separate from reaction products due to its moderate polarity.[1]

• Solution:

  • Crystallization: TPPO can sometimes be removed by crystallization from a non-polar solvent like hexane (B92381) or a mixture of hexane and ethyl acetate.

  • Column Chromatography: Careful column chromatography on silica gel can separate TPPO from the less polar product. A gradient elution from a non-polar solvent (e.g., hexane) to a slightly more polar solvent system can be effective.

  • Precipitation of TPPO-MgBr₂ complex: Add a solution of MgBr₂ in diethyl ether to the crude reaction mixture. TPPO will form a complex and precipitate, which can then be filtered off.

Issue 3: My yield is low, and I have a significant amount of unreacted starting aldehyde.

• Cause: Incomplete reaction during the olefination step. This could be due to several factors.

• Solution:

  • Ensure anhydrous conditions: Wittig ylides are sensitive to moisture.[1] Use freshly dried solvents and perform the reaction under an inert atmosphere (e.g., argon or nitrogen).

  • Check base strength: Ensure the base used is strong enough to fully deprotonate the phosphonium (B103445) salt to form the ylide.

  • Reaction time and temperature: Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time.[1] In some cases, allowing the reaction to warm to room temperature or stirring for a longer period may be necessary.

Experimental Protocols

Protocol for Identification of Impurities by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for separating and identifying volatile and semi-volatile compounds in a mixture.

• Sample Preparation:

  • Dissolve a small amount (approx. 1 mg) of the crude Ethyl 14(Z)-tricosenoate in a suitable volatile solvent (e.g., 1 mL of hexane or ethyl acetate).

  • If necessary, derivatize any non-volatile impurities (e.g., carboxylic acids) to make them amenable to GC analysis. Silylation with a reagent like BSTFA is a common method.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Use a GC system equipped with a capillary column suitable for separating fatty acid methyl esters (FAMEs) or long-chain esters. A common choice is a DB-5MS or similar non-polar column.

  • Injection: Inject 1 µL of the prepared sample into the GC inlet.

  • Oven Temperature Program: A typical program would start at a lower temperature (e.g., 100 °C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 280-300 °C) to elute all components.

  • Mass Spectrometer: The MS should be operated in electron ionization (EI) mode. Scan a mass range appropriate for the expected compounds (e.g., m/z 40-600).

• Data Analysis:

  • Identify the peaks in the total ion chromatogram (TIC).

  • Analyze the mass spectrum of each peak and compare it to a spectral library (e.g., NIST, Wiley) to identify the compound.

  • The relative abundance of each impurity can be estimated from the peak area in the TIC.

Visualizations

Caption: Workflow for the identification and removal of impurities.

Caption: Troubleshooting common issues in Ethyl 14(Z)-tricosenoate synthesis.

References

• 1. benchchem.com [benchchem.com]

Preventing isomerization of the Z-double bond in Ethyl 14(Z)-tricosenoate

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in preventing the isomerization of the Z-double bond in Ethyl 14(Z)-tricosenoate during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 14(Z)-tricosenoate and why is the Z-configuration important?

Ethyl 14(Z)-tricosenoate is a long-chain monounsaturated fatty acid ester. The "(Z)" designation, also known as cis, refers to the stereochemistry of the double bond at the 14th carbon position. This specific spatial arrangement is often crucial for its biological activity and physical properties. Isomerization to the trans or (E) form can significantly alter these characteristics, potentially leading to inactive or undesired effects in research and drug development.

Q2: What are the primary causes of Z-to-E isomerization in Ethyl 14(Z)-tricosenoate?

The isomerization of the Z-double bond in unsaturated esters like Ethyl 14(Z)-tricosenoate is primarily caused by:

• Heat: Elevated temperatures provide the activation energy needed for the double bond to rotate and convert to the more thermodynamically stable E-isomer.[1][2]

• Light Exposure: Ultraviolet (UV) light, in particular, can induce photoisomerization.[3]

• Acid Catalysis: The presence of even trace amounts of acid can catalyze the isomerization process.

• Free Radicals and Oxidation: Autoxidation, a process involving free radicals, can lead to isomerization. This is often initiated by exposure to oxygen.[1]

Q3: How can I detect if my sample of Ethyl 14(Z)-tricosenoate has undergone isomerization?

Several analytical techniques can be used to quantify the ratio of Z and E isomers:

• Gas Chromatography (GC): Using a suitable polar capillary column, GC coupled with a Flame Ionization Detector (FID) or Mass Spectrometer (MS) can separate and quantify the Z and E isomers.[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR can distinguish between the Z and E isomers based on differences in the chemical shifts of the protons and carbons around the double bond.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC can also be employed to separate the isomers.[6]

Q4: What are the ideal storage conditions for Ethyl 14(Z)-tricosenoate to minimize isomerization?

To maintain the integrity of the Z-isomer, it is crucial to store Ethyl 14(Z)-tricosenoate under the following conditions:

• Temperature: Store at low temperatures, preferably at -20°C or below for long-term storage. For short-term use, refrigeration at 2-8°C is recommended.

• Light: Protect the compound from light by storing it in an amber or opaque container.

• Atmosphere: To prevent oxidation-induced isomerization, store the compound under an inert atmosphere, such as argon or nitrogen.

• Container: Use a tightly sealed, high-quality glass container to prevent exposure to air and moisture.

Q5: Can antioxidants be used to prevent isomerization?

Yes, antioxidants can be effective in preventing isomerization caused by free radicals. Antioxidants like butylated hydroxytoluene (BHT), α-tocopherol (Vitamin E), and octyl gallate can inhibit the autoxidation process that leads to the formation of radicals that can catalyze isomerization.[7]

Troubleshooting Guide

Symptom	Possible Cause(s)	Troubleshooting Steps
Unexpected experimental results or loss of biological activity.	The Z-isomer may have converted to the E-isomer, altering its biological function.	1. Analyze a sample of your Ethyl 14(Z)-tricosenoate using GC or NMR to determine the Z/E isomer ratio. 2. Review your experimental protocol for any steps involving high temperatures, prolonged exposure to light, or the presence of acidic reagents. 3. If isomerization is confirmed, obtain a new, pure sample and modify your protocol to avoid the identified stress factors.
Appearance of a new, closely eluting peak in GC or HPLC analysis.	This new peak is likely the E-isomer of Ethyl 14(Z)-tricosenoate.	1. Confirm the identity of the new peak using a certified E-isomer standard or by mass spectrometry. 2. Quantify the percentage of the E-isomer to assess the extent of isomerization. 3. Review your sample handling, storage, and experimental conditions to identify the source of isomerization.
The sample has developed a yellow color or an off-odor.	This can be a sign of oxidation, which can be accompanied by isomerization.	1. Discard the sample as it is likely degraded. 2. Review your storage procedures. Ensure the container is properly sealed and the headspace is filled with an inert gas. 3. Consider adding a suitable antioxidant to new samples if they will be stored for an extended period or subjected to conditions that promote oxidation.

Quantitative Data on Isomerization

The following table summarizes data from studies on long-chain unsaturated fatty acids and their esters, which can serve as a proxy for the behavior of Ethyl 14(Z)-tricosenoate.

Compound	Condition	Time	Isomerization (Z to E)	Reference
Oleic Acid	Thermal (150°C)	6 hours	The concentration of the Z-isomer decreased, indicating conversion to the E-isomer.	[2]
Oleic Acid	Thermal (100°C - 160°C)	-	The reaction follows first-order kinetics with rate constants from 1.3 x 10-3 to 5.2 x 10-3 /h.	[2]
Methyl Oleate	Thermal (250°C)	1 minute	33% isomerization	[8]
Methyl Oleate	Thermal (250°C)	2 minutes	55% total isomerization	[8]
Trilinolein (B126924)	Thermal (140°C)	-	Isomerization observed.	[9][10]
Trilinolein	Thermal (160°C)	-	Amount of E-isomers was 1.98 times higher than at 140°C.	[9][10]

Experimental Protocols

Protocol: Stability Study of Ethyl 14(Z)-tricosenoate under Thermal Stress

1. Objective: To quantify the rate of Z-to-E isomerization of Ethyl 14(Z)-tricosenoate at elevated temperatures over time.

2. Materials:

• High-purity Ethyl 14(Z)-tricosenoate (>99% Z-isomer)

• High-purity Ethyl 14(E)-tricosenoate (for use as an analytical standard)

• GC-grade hexane (B92381)

• Small amber glass vials with PTFE-lined screw caps

• Heating block or oven with precise temperature control

• Gas chromatograph with FID or MS detector and a polar capillary column (e.g., CP-Sil 88 or similar)

3. Procedure:

• Sample Preparation:

  • Prepare a stock solution of Ethyl 14(Z)-tricosenoate in hexane at a known concentration (e.g., 1 mg/mL).

  • Aliquot 1 mL of the stock solution into several amber glass vials.

  • Evaporate the solvent under a gentle stream of nitrogen to obtain a thin film of the ester.

  • Purge the headspace of each vial with nitrogen or argon and seal tightly.

• Incubation:

  • Place the vials in a heating block or oven set to the desired temperatures (e.g., 60°C, 80°C, and 100°C).

  • At specified time points (e.g., 0, 1, 2, 4, 8, 24, and 48 hours), remove one vial from each temperature condition.

  • Immediately cool the removed vials to room temperature and then store at -20°C until analysis.

• GC Analysis:

  • Prepare a calibration curve using standard solutions of known concentrations of the Z and E isomers.

  • Re-dissolve the contents of each vial in a known volume of hexane (e.g., 1 mL).

  • Inject an appropriate volume of each sample onto the GC.

  • Use a temperature program that effectively separates the Z and E isomers. A typical program might start at a lower temperature and ramp up to a higher temperature.

  • Identify the peaks corresponding to the Z and E isomers based on the retention times of the standards.

• Data Analysis:

  • Integrate the peak areas for the Z and E isomers in each chromatogram.

  • Calculate the percentage of the E-isomer at each time point for each temperature using the formula: % E-isomer = [Area(E) / (Area(Z) + Area(E))] * 100

  • Plot the percentage of the E-isomer as a function of time for each temperature to determine the rate of isomerization.

Visualizations

Caption: Troubleshooting workflow for unexpected experimental results.

Caption: Factors leading to Z-to-E isomerization.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of the Activation Energy of the Thermal Isomerization of Oleic Acid with Raman Spectroscopy and Partial Least Squares Regression [mdpi.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fatty acid isomerism: analysis and selected biological functions - Food & Function (RSC Publishing) DOI:10.1039/D3FO03716A [pubs.rsc.org]
• 6. High-pressure liquid chromatography of fatty acid esters of retinol isomers. Analysis of retinyl esters stored in the eye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vitro test for the effectiveness of antioxidants as inhibitors of thiyl radical-induced reactions with unsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. US3065248A - Process for isomerization of oleic acid and its derivatives - Google Patents [patents.google.com]
• 9. Mechanisms of isomerization and oxidation in heated trilinolein by DFT method - RSC Advances (RSC Publishing) DOI:10.1039/C9RA00328B [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Solubility of Ethyl 14(Z)-tricosenoate for Cell Culture Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively dissolving and utilizing Ethyl 14(Z)-tricosenoate in cell culture experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is Ethyl 14(Z)-tricosenoate and why is its solubility a challenge in cell culture?

Ethyl 14(Z)-tricosenoate is a long-chain fatty acid ester. Its long hydrocarbon tail makes it highly lipophilic, meaning it has poor solubility in aqueous solutions like cell culture media. This can lead to the compound precipitating out of solution, resulting in inconsistent and unreliable experimental outcomes. Proper solubilization techniques are therefore crucial for accurate and reproducible results.

Q2: What are the recommended primary solvents for creating a stock solution of Ethyl 14(Z)-tricosenoate?

For initial solubilization, organic solvents are necessary. The two most commonly used and recommended solvents for lipophilic compounds in cell culture applications are Dimethyl Sulfoxide (DMSO) and Ethanol (B145695). It is critical to prepare a high-concentration stock solution in one of these solvents, which can then be serially diluted to the final working concentration in the cell culture medium.

Q3: My Ethyl 14(Z)-tricosenoate precipitates when I add the stock solution to my cell culture medium. How can I prevent this?

Precipitation upon addition to aqueous media is a common issue with highly lipophilic compounds. Here are several troubleshooting strategies:

• Use of a Carrier Protein (BSA): Bovine Serum Albumin (BSA) is widely used to enhance the solubility and delivery of fatty acids and other lipophilic molecules to cells in culture. BSA encapsulates the lipid, preventing its precipitation and facilitating its uptake by cells.

• Optimize Final Solvent Concentration: The final concentration of the organic solvent (DMSO or ethanol) in the cell culture medium should be kept to a minimum, ideally below 0.5%, to avoid cytotoxicity.[1] A vehicle control (medium with the same final solvent concentration without the test compound) should always be included in your experiments.

• Sonication: After diluting the stock solution into the cell culture medium, brief sonication can help to disperse the compound and create a more stable preparation.

• Vortexing: Vigorous vortexing during and after the addition of the stock solution to the medium can also aid in dispersion.

Q4: What is a reliable protocol for preparing an Ethyl 14(Z)-tricosenoate-BSA complex?

Preparing a complex with fatty-acid-free BSA is a highly recommended method. Below is a detailed protocol.

Experimental Protocols

Protocol 1: Preparation of Ethyl 14(Z)-tricosenoate Stock Solution

• Solvent Selection: Choose either high-purity, sterile-filtered DMSO or absolute ethanol as the primary solvent.

• Weighing: Accurately weigh the desired amount of Ethyl 14(Z)-tricosenoate in a sterile, conical tube.

• Dissolution: Add the appropriate volume of the chosen solvent to achieve a high-concentration stock solution (e.g., 10-50 mM).

• Solubilization: Vortex the solution vigorously. If necessary, gently warm the solution in a 37°C water bath for short periods to aid dissolution. Ensure the compound is fully dissolved before storage.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Ethyl 14(Z)-tricosenoate-BSA Complex for Cell Culture

This protocol is adapted from standard methods for preparing fatty acid-BSA complexes.

• Prepare a BSA Solution: Prepare a 10% (w/v) solution of fatty-acid-free BSA in sterile phosphate-buffered saline (PBS) or serum-free cell culture medium. Warm the solution to 37°C to dissolve the BSA completely. Sterile filter the solution through a 0.22 µm filter.

• Prepare the Working Solution: a. In a sterile tube, add the required volume of the 10% BSA solution. b. While vortexing the BSA solution, slowly add the calculated volume of the Ethyl 14(Z)-tricosenoate stock solution (from Protocol 1) to achieve the desired final concentration and molar ratio of fatty acid to BSA (a 3:1 to 6:1 molar ratio is common). c. Continue to vortex for 1-2 minutes after the addition is complete.

• Incubation: Incubate the Ethyl 14(Z)-tricosenoate-BSA complex at 37°C for 30-60 minutes to allow for stable complex formation.

• Final Dilution: The complex is now ready to be added to your cell culture medium to achieve the final desired experimental concentration.

Data Presentation

Table 1: Recommended Solvent Concentrations for Stock and Working Solutions

Parameter	Recommendation	Rationale
Primary Stock Solvent	DMSO or Ethanol	High solubilizing power for lipophilic compounds.
Stock Concentration	10 - 50 mM	High concentration minimizes the volume of organic solvent added to the final culture.
Final Solvent Concentration in Media	< 0.5% (v/v)	To minimize solvent-induced cytotoxicity.[1]
BSA Concentration (for complex)	1-2% (w/v) in final media	Effective carrier concentration for many cell types.
Molar Ratio (Compound:BSA)	3:1 to 6:1	Ensures efficient complexation and delivery.

Mandatory Visualizations

Experimental Workflow for Solubilization

Caption: Workflow for preparing Ethyl 14(Z)-tricosenoate solutions.

Potential Signaling Pathway

Long-chain fatty acids and their esters can act as signaling molecules, often through G-protein coupled receptors (GPCRs) such as GPR120 and FFAR1. While the specific pathways activated by Ethyl 14(Z)-tricosenoate require experimental validation, the following diagram illustrates a plausible signaling cascade based on known long-chain fatty acid receptor activation.

Caption: Potential GPCR-mediated signaling by Ethyl 14(Z)-tricosenoate.

References

• 1. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing sample loss during Ethyl 14(Z)-tricosenoate extraction

Technical Support Center: Ethyl 14(Z)-tricosenoate Extraction

Welcome to the technical support center for the extraction of Ethyl 14(Z)-tricosenoate. This resource is tailored for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) to minimize sample loss and ensure high-purity yields during extraction.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 14(Z)-tricosenoate and why is its efficient extraction important?

Ethyl 14(Z)-tricosenoate is a long-chain fatty acid ethyl ester.[1][2] Its molecular formula is C25H48O2.[1] Efficient extraction is crucial for accurate quantification, downstream analysis, and in drug development, where purity and yield are critical for efficacy and safety studies. Sample loss can lead to inaccurate data and wasted resources.

Q2: What are the most common causes of Ethyl 14(Z)-tricosenoate sample loss during extraction?

The most common issues leading to sample loss include:

• Incomplete initial extraction: Due to improper solvent choice or insufficient homogenization.

• Emulsion formation: A stable mixture of the organic and aqueous layers can form, trapping the analyte.[3][4]

• Adsorption to labware: Lipophilic compounds like Ethyl 14(Z)-tricosenoate can adhere to plastic surfaces.

• Degradation: Although less common for a saturated ester, exposure to harsh chemicals or extreme temperatures can potentially degrade the sample.

• Multiple transfer steps: Each transfer of the sample from one container to another increases the risk of loss.

Q3: How can I prevent emulsion formation during liquid-liquid extraction?

Emulsion formation is a frequent challenge in lipid extraction.[3][4] To prevent this:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separation funnel to mix the phases.[4]

• "Salting Out": Add a saturated solution of sodium chloride (brine) to increase the ionic strength of the aqueous layer, which helps to break the emulsion.[3][4]

• Centrifugation: Centrifuging the mixture can help to separate the layers more effectively.[3][4]

Q4: What is the best way to dry the organic solvent after extraction?

After separating the organic phase containing Ethyl 14(Z)-tricosenoate, it is essential to remove any residual water. This can be achieved by adding an anhydrous drying agent like sodium sulfate (B86663) (Na₂SO₄). Add the drying agent until it no longer clumps together, which indicates that all the water has been absorbed.[3]

Troubleshooting Guide

This guide addresses specific issues that you may encounter during the extraction of Ethyl 14(Z)-tricosenoate.

Issue	Potential Cause	Recommended Solution
Low Yield/Recovery	Incomplete cell or tissue lysis.	Ensure thorough homogenization or sonication of the initial sample to release the lipids.[5]
Incorrect solvent system or ratios.	Use a non-polar solvent like hexane (B92381) or a chloroform (B151607):methanol mixture. Optimize the solvent-to-sample ratio.
Insufficient mixing of sample and solvent.	Ensure adequate agitation to maximize the contact between the sample and the extraction solvent.
Sample loss during phase separation.	Carefully aspirate the organic layer without disturbing the interface. Consider centrifugation to sharpen the separation.[6]
Emulsion Formation at Interface	High concentration of detergents or other amphipathic molecules.[5]	Add brine or salt to break the emulsion.[4] Alternatively, centrifuge the sample to force phase separation.
Vigorous shaking during extraction.	Gently invert the separatory funnel instead of shaking vigorously.[4]
Presence of Contaminants in Final Sample	Impure solvents.	Use high-purity or HPLC-grade solvents to avoid introducing contaminants.
Co-extraction of other lipids.	Consider a solid-phase extraction (SPE) step for further purification if high purity is required.
Leaching from plasticware.	Use glass or polypropylene (B1209903) labware to minimize leaching of plasticizers.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction of Ethyl 14(Z)-tricosenoate

This protocol outlines a general method for extracting Ethyl 14(Z)-tricosenoate from a liquid sample.

Materials:

• Sample containing Ethyl 14(Z)-tricosenoate

• Chloroform

• Methanol

• Deionized Water

• Saturated NaCl solution (brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Separatory funnel

• Glass beakers and flasks

• Centrifuge and centrifuge tubes (if needed)

• Rotary evaporator or nitrogen stream evaporator

Methodology:

• Sample Preparation: To 1 volume of the liquid sample in a glass tube, add 3.75 volumes of a chloroform:methanol (1:2, v/v) mixture.

• Vortex for 30 seconds.

• Add 1.25 volumes of chloroform and vortex for another 30 seconds.

• Add 1.25 volumes of deionized water and vortex for 30 seconds.

• Phase Separation: Transfer the mixture to a separatory funnel and allow the layers to separate. The lower organic phase will contain the Ethyl 14(Z)-tricosenoate.

• Emulsion Troubleshooting: If an emulsion forms, add 1-2 mL of brine and gently swirl. If the emulsion persists, transfer the mixture to centrifuge tubes and centrifuge at 3000 x g for 15-20 minutes.[3]

• Collection of Organic Phase: Carefully drain the lower organic phase into a clean glass flask, avoiding the aqueous layer and any interfacial material.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected organic phase. Swirl gently and let it sit for 10-15 minutes. The sodium sulfate should move freely in the solvent.[3]

• Solvent Evaporation: Decant or filter the dried organic phase into a pre-weighed round-bottom flask. Evaporate the solvent using a rotary evaporator or a gentle stream of nitrogen.

• Final Product: The remaining residue is the extracted Ethyl 14(Z)-tricosenoate.

Visualizations

Troubleshooting Workflow for Low Yield

A troubleshooting workflow for diagnosing and resolving low yield issues.

Experimental Workflow for Extraction

A step-by-step workflow for the extraction of Ethyl 14(Z)-tricosenoate.

References

• 1. larodan.com [larodan.com]
• 2. Ethyl 14(Z)-tricosenoate - CAS:2692622-89-0 - 北京欣恒研科技有限公司 [konoscience.com]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Calibration curve issues for Ethyl 14(Z)-tricosenoate quantification

This guide provides troubleshooting advice and answers to frequently asked questions for researchers encountering issues with calibration curves for the quantification of Ethyl 14(Z)-tricosenoate.

Troubleshooting Guide

This section addresses specific problems you might encounter during your analysis.

Question: Why is my calibration curve for Ethyl 14(Z)-tricosenoate showing poor linearity (R² < 0.99)?

Answer: Poor linearity is a common issue that can stem from several sources. Follow this logical progression to identify the cause:

• Concentration Range: Your calibration range may be too wide, exceeding the linear dynamic range of the detector.

  • Solution: Narrow the concentration range of your standards. Prepare a new set of standards focused on the expected concentration of your samples. Methods for other fatty acid ethyl esters (FAEEs) have demonstrated linearity in ranges like 2.5–50 mg/L and 10–134 mg/kg.[1][2]

• Standard Preparation: Inaccuracies in preparing stock solutions or serial dilutions are a frequent source of error.

  • Solution: Prepare fresh stock solutions and calibration standards using calibrated pipettes and analytical balances. Ensure the analyte is fully dissolved. For other FAEEs, stock solutions are often prepared in methanol (B129727) or n-hexane.[1][3]

• High-End Saturation: The highest concentration points may be saturating the detector.

  • Solution: Exclude the highest concentration points from the calibration curve and re-evaluate the linearity. If linearity improves, your upper limit was too high.

• Low-End Variability: The lowest concentration points may be near the Limit of Quantification (LOQ), leading to higher variability.

  • Solution: Ensure your lowest standard is reliably above the instrument's LOQ. For similar compounds, LOQs have been reported to be as low as 60 nM or < 1.5 mg/kg.[1][4]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of your analyte, affecting the signal response non-linearly.[5][6]

  • Solution: See the detailed FAQ on Matrix Effects below. This may involve improving sample cleanup, diluting the sample, or modifying chromatographic separation.[5]

Question: Why is the signal intensity for my analyte and internal standard (IS) low or inconsistent across replicates?

Answer: Low and inconsistent signal intensity often points to issues with the sample preparation or the analytical instrument.

• Ion Suppression (Matrix Effect): This is a primary cause of low and variable signal intensity in LC-MS and GC-MS analysis.[5] Endogenous compounds, particularly phospholipids (B1166683) in biological samples, can co-elute with your analyte and interfere with ionization.[5][7]

  • Solution: Improve sample cleanup using Solid Phase Extraction (SPE) with an aminopropyl-silica column, which is effective for isolating FAEEs.[4][8] Diluting the sample can also reduce the concentration of interfering components.[5]

• Poor Extraction Recovery: The analyte may not be efficiently extracted from the sample matrix.

  • Solution: Optimize your extraction protocol. Acetone (B3395972) precipitation followed by hexane (B92381) lipid extraction has proven effective for FAEEs.[4][9] Validate your extraction efficiency by spiking a blank matrix with a known concentration of Ethyl 14(Z)-tricosenoate and calculating the recovery.

• Instrument Contamination: A contaminated injector port, column, or ion source can lead to signal drift and suppression.

  • Solution: Perform routine maintenance. Clean the GC injector liner and trim the analytical column. Clean the MS ion source according to the manufacturer's protocol.

• Analyte Instability: Long-chain esters can degrade, especially at high temperatures or if stored improperly.

  • Solution: Ensure samples are processed promptly and stored at low temperatures (e.g., -80°C). Check the stability of your analyte in the autosampler over the course of a run.[3]

Frequently Asked Questions (FAQs)

Question: What are matrix effects and how can I identify and mitigate them?

Answer: Matrix effects refer to the alteration (suppression or enhancement) of an analyte's ionization efficiency due to co-eluting, undetected components from the sample matrix.[5] In lipid analysis, phospholipids are a major contributor to these effects.[5][7]

• How to Identify Matrix Effects:

  • Post-Column Infusion: This qualitative method helps identify retention times where ion suppression or enhancement occurs. A constant flow of your analyte is infused into the mass spectrometer after the column while a blank, extracted matrix sample is injected. Dips or rises in the baseline signal indicate matrix effects.[5]

  • Post-Extraction Spike: This quantitative method compares the signal response of an analyte in a pure solvent to the response of the same analyte spiked into a blank matrix after extraction. The percentage difference reveals the extent of the matrix effect.[5]

• How to Mitigate Matrix Effects:

  • Optimize Chromatography: Modify your chromatographic method (e.g., adjust the temperature gradient, change the column) to better separate Ethyl 14(Z)-tricosenoate from interfering matrix components.[5]

  • Improve Sample Cleanup: Utilize Solid Phase Extraction (SPE) to remove interfering substances. Aminopropyl-silica SPE is commonly used for FAEE analysis.[2][4]

  • Sample Dilution: A simple and effective first step is to dilute the sample, which reduces the concentration of interfering matrix components. This is only feasible if the analyte concentration remains above the LOQ.[5]

  • Use a Stable Isotope-Labeled Internal Standard: A co-eluting, stable isotope-labeled version of Ethyl 14(Z)-tricosenoate is the ideal internal standard as it will be affected by matrix effects in the same way as the analyte, thus correcting for signal variations.[10]

Question: How should I select an appropriate internal standard (IS) for Ethyl 14(Z)-tricosenoate quantification?

Answer: The ideal internal standard should be chemically similar to the analyte but absent from the sample.[10] Its primary role is to compensate for variations during sample preparation and analysis.[10]

• Best Choice (Stable Isotope-Labeled): The gold standard is a stable isotope-labeled version of the analyte (e.g., Ethyl 14(Z)-tricosenoate-d4). It has nearly identical chemical properties and chromatographic behavior and will experience the same matrix effects.[10]

• Good Choice (Structural Analog): If a deuterated standard is unavailable, use a non-endogenous structural analog with a similar chain length and functional group. For other FAEEs, Ethyl heptadecanoate (C17:0 ethyl ester) is a commonly used internal standard because it is not typically found in biological samples.[3][4] Given that Ethyl 14(Z)-tricosenoate is a C23:1 ester, a very long-chain saturated FAEE like Ethyl tricosanoate (B1255869) (C23:0) or Ethyl heneicosanoate (C21:0) could also be suitable if commercially available and proven to be absent in samples.

• Key Considerations:

  • The IS must be added at the very beginning of the sample preparation process to account for variability in all steps.

  • The concentration of the added IS should be appropriate for the linear dynamic range of the instrument.[10]

Experimental Protocols & Data

Generalized GC-MS Protocol for FAEE Quantification

This protocol is a starting point based on validated methods for other FAEEs and should be optimized for Ethyl 14(Z)-tricosenoate.[1][3][4][11]

• Sample Preparation (Solid Phase Extraction):

  • Spike the sample with the chosen internal standard (e.g., Ethyl heptadecanoate).[4]

  • Perform lipid extraction (e.g., using acetone precipitation followed by hexane extraction).[4][9]

  • Condition an aminopropyl-silica SPE cartridge.

  • Load the lipid extract onto the SPE cartridge.

  • Wash the cartridge to remove polar interferences (e.g., with hexane).

  • Elute the FAEE fraction with a suitable solvent (e.g., a mixture of hexane and diethyl ether).

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a known volume of solvent (e.g., hexane) for GC-MS analysis.

• GC-MS Analysis:

  • Inject 1 µL of the prepared sample.

  • Use a low-polarity column (e.g., dimethylpolysiloxane-based like HP-5MS).[11][12]

  • The following tables provide typical parameters that can be used as a starting point.

Table 1: Example Gas Chromatography (GC) Parameters

Parameter	Setting	Rationale
Injector Type	Splitless or PTV	Ensures efficient transfer of trace analytes onto the column.[3]
Injector Temp.	250 - 300°C	Ensures volatilization of the high molecular weight analyte.[3][11]
Carrier Gas	Helium	Inert carrier gas with a typical flow rate of 1 mL/min.[1][11]
Oven Program	Initial: 80°C, hold 1 min	Allows for solvent focusing on the column head.[1]
Ramp 1: 20°C/min to 140°C	Separates more volatile components.[1]
Ramp 2: 5°C/min to 335°C	Slower ramp allows for separation of high-boiling point analytes like long-chain FAEEs.[1]
Final Hold: Hold at 335°C for 10-20 min	Ensures elution of all high molecular weight compounds.[1]

Table 2: Example Mass Spectrometry (MS) Parameters

Parameter	Setting	Rationale
Ionization Mode	Electron Impact (EI)	Standard ionization technique for GC-MS, provides reproducible fragmentation patterns.[11]
Ionization Energy	70 eV	Standard energy for creating fragment ions and building library-searchable spectra.[11]
Ion Source Temp.	200 - 230°C	Optimized to prevent thermal degradation while ensuring efficient ionization.[3][12]
Acquisition Mode	Selected Ion Monitoring (SIM)	For quantification, monitor specific, characteristic ions for the analyte and IS to improve sensitivity and selectivity.
Scan Range (Full Scan)	50 - 600 m/z	For initial identification, a wide scan range is used to capture the molecular ion and key fragments.[11]

Visualizations

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Sol_Range [label="ACTION:\nNarrow concentration range.", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol_Standards [label="ACTION:\nPrepare fresh standards.", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol_Saturation [label="ACTION:\nExclude high points or dilute.", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol_LOQ [label="ACTION:\nIncrease lowest standard conc.", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol_Matrix [label="ACTION:\nImprove sample cleanup.", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="Linearity Improved", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> CheckRange [color="#4285F4"]; CheckRange -> CheckStandards [label="No", color="#EA4335"]; CheckRange -> Sol_Range [label="Yes", color="#34A853"]; Sol_Range -> End [color="#4285F4"];

CheckStandards -> CheckSaturation [label="No", color="#EA4335"]; CheckStandards -> Sol_Standards [label="Yes", color="#34A853"]; Sol_Standards -> End [color="#4285F4"];

CheckSaturation -> CheckLOQ [label="No", color="#EA4335"]; CheckSaturation -> Sol_Saturation [label="Yes", color="#34A853"]; Sol_Saturation -> End [color="#4285F4"];

CheckLOQ -> CheckMatrix [label="No", color="#EA4335"]; CheckLOQ -> Sol_LOQ [label="Yes", color="#34A853"]; Sol_LOQ -> End [color="#4285F4"];

CheckMatrix -> Sol_Matrix [label="Yes", color="#34A853"]; Sol_Matrix -> End [color="#4285F4"]; } .dot Caption: Troubleshooting flowchart for poor calibration curve linearity.

References

• 1. Fatty Acid Ethyl Esters in Virgin Olive Oils: In-House Validation of a Revised Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. digital.csic.es [digital.csic.es]
• 3. mdpi.com [mdpi.com]
• 4. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Investigating matrix effects of different combinations of lipids and peptides on TOF-SIMS data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ovid.com [ovid.com]
• 8. researchgate.net [researchgate.net]
• 9. Identification and quantitation of fatty acid ethyl esters in biological specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jmaterenvironsci.com [jmaterenvironsci.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Stability of Ethyl 14(Z)-tricosenoate in Different Buffer Systems

This technical support center provides guidance and answers to frequently asked questions regarding the stability of Ethyl 14(Z)-tricosenoate in various buffer systems. The information is intended for researchers, scientists, and drug development professionals to assist in designing and troubleshooting experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of Ethyl 14(Z)-tricosenoate in aqueous buffer systems?

A1: The stability of Ethyl 14(Z)-tricosenoate, an ethyl ester of a long-chain fatty acid, is primarily influenced by pH, temperature, and the composition of the buffer. Like other esters, it is susceptible to hydrolysis, which is the cleavage of the ester bond to form the corresponding carboxylic acid (14(Z)-tricosenoic acid) and ethanol.[1][2][3][4][5] This reaction can be catalyzed by both acids and bases.

Q2: Under what pH conditions is Ethyl 14(Z)-tricosenoate most stable?

A2: Generally, esters are most stable at a neutral to slightly acidic pH (around pH 4-6). Under strongly acidic or alkaline conditions, the rate of hydrolysis increases significantly.[1][2] Alkaline hydrolysis, also known as saponification, is typically faster and irreversible, leading to the formation of the carboxylate salt and ethanol.[1][2][3][5]

Q3: How does temperature impact the stability of Ethyl 14(Z)-tricosenoate?

A3: As with most chemical reactions, the rate of hydrolysis of Ethyl 14(Z)-tricosenoate increases with temperature. Therefore, for long-term storage of the compound in a buffer system, it is recommended to use lower temperatures, such as refrigeration (2-8°C) or freezing (-20°C or lower), to minimize degradation.

Q4: Can the choice of buffer species affect the stability of Ethyl 14(Z)-tricosenoate?

A4: Yes, the buffer species can influence the rate of hydrolysis. Some buffer components can act as catalysts for the hydrolysis reaction. It is crucial to select a buffer system that is inert and does not participate in the degradation of the ester. Common buffers like phosphate, citrate, and acetate (B1210297) are often used, but their compatibility should be experimentally verified.

Q5: What are the visible signs of Ethyl 14(Z)-tricosenoate degradation in a buffer solution?

A5: Ethyl 14(Z)-tricosenoate is a lipophilic compound and may not be fully soluble in aqueous buffers, often forming an emulsion or suspension. Degradation to 14(Z)-tricosenoic acid can lead to a change in the pH of the solution. Depending on the concentration, you might observe a change in the appearance of the mixture, such as phase separation or the formation of a precipitate (the salt of the fatty acid). However, the most reliable way to assess degradation is through analytical techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Rapid loss of Ethyl 14(Z)-tricosenoate concentration in the buffer.	The pH of the buffer is too high or too low, accelerating hydrolysis.	Adjust the buffer pH to a range of 4-6. Verify the pH of the final solution after the addition of the compound.
The storage temperature is too high.	Store the prepared solution at a lower temperature (e.g., 2-8°C or -20°C).
A component of the buffer is catalyzing the degradation.	Test the stability in a different, non-reactive buffer system.
Inconsistent results in stability studies.	The compound is not fully solubilized, leading to sampling errors.	Use a co-solvent (e.g., ethanol, DMSO) to improve solubility, ensuring the co-solvent does not affect stability. Alternatively, use a suitable surfactant to create a stable emulsion.
The analytical method is not stability-indicating.	Develop and validate an analytical method (e.g., HPLC) that can separate the parent compound from its degradation products.
Precipitate forms in the solution over time.	The degradation product (14(Z)-tricosenoic acid or its salt) is precipitating out of the solution.	This is a sign of significant degradation. Re-evaluate the buffer composition, pH, and storage temperature to improve stability.
The buffer capacity is insufficient to maintain the desired pH as the acidic degradation product forms.	Increase the buffer concentration to ensure it can effectively maintain the pH throughout the experiment.

Experimental Protocols

Protocol 1: Preliminary Stability Assessment of Ethyl 14(Z)-tricosenoate in Different Buffers

This protocol outlines a general procedure for an initial assessment of the stability of Ethyl 14(Z)-tricosenoate in various buffer systems at different pH values.

Materials:

• Ethyl 14(Z)-tricosenoate

• Buffer solutions (e.g., 50 mM Citrate buffer pH 4.0, 50 mM Phosphate buffer pH 7.0, 50 mM Carbonate-bicarbonate buffer pH 10.0)

• Co-solvent (e.g., Ethanol or DMSO)

• HPLC or GC system with a suitable column and detector

• Calibrated pH meter

• Incubators or water baths set to desired temperatures (e.g., 25°C and 40°C)

• Volumetric flasks and pipettes

• Autosampler vials

Procedure:

• Preparation of Stock Solution: Prepare a concentrated stock solution of Ethyl 14(Z)-tricosenoate in a suitable co-solvent (e.g., 10 mg/mL in ethanol).

• Preparation of Test Solutions: For each buffer system, prepare a test solution by spiking a known volume of the stock solution into the buffer to achieve the desired final concentration (e.g., 100 µg/mL). Ensure the final concentration of the co-solvent is low (typically <1-5%) to minimize its effect on the solution properties.

• Initial Analysis (T=0): Immediately after preparation, take an aliquot of each test solution and analyze it using a validated analytical method (e.g., HPLC) to determine the initial concentration of Ethyl 14(Z)-tricosenoate. This will serve as the baseline (100% initial concentration).

• Incubation: Aliquot the remaining test solutions into sealed vials and place them in incubators at the selected temperatures (e.g., 25°C and 40°C).

• Time-Point Analysis: At predetermined time points (e.g., 0, 6, 24, 48, and 72 hours), withdraw a vial from each condition, allow it to come to room temperature, and analyze the concentration of Ethyl 14(Z)-tricosenoate.

• Data Analysis: Calculate the percentage of Ethyl 14(Z)-tricosenoate remaining at each time point relative to the initial concentration. Plot the percentage remaining versus time for each condition.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Quantification

This is an example of an HPLC method that can be adapted for the quantification of Ethyl 14(Z)-tricosenoate. Method development and validation are crucial for accurate results.

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic or gradient elution with a mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and water. Due to the lipophilic nature of the analyte, a high percentage of organic solvent will likely be required.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detector Wavelength: As Ethyl 14(Z)-tricosenoate lacks a strong chromophore, detection might be challenging with a standard UV detector at low wavelengths (e.g., 205-215 nm). An Evaporative Light Scattering Detector (ELSD) or a Mass Spectrometer (MS) would be more suitable for sensitive and specific detection.

• Quantification: Use a calibration curve prepared with standards of known concentrations of Ethyl 14(Z)-tricosenoate.

Data Presentation

Table 1: Illustrative Stability Data for Ethyl 14(Z)-tricosenoate in Different Buffer Systems at 40°C

Time (Hours)	% Remaining (Citrate Buffer, pH 4.0)	% Remaining (Phosphate Buffer, pH 7.0)	% Remaining (Carbonate Buffer, pH 10.0)
0	100.0	100.0	100.0
6	98.5	95.2	75.3
24	94.2	85.1	40.1
48	89.8	72.5	15.8
72	85.3	61.3	5.2

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

Visualizations

Caption: Workflow for assessing the stability of Ethyl 14(Z)-tricosenoate.

Caption: General hydrolysis pathway of Ethyl 14(Z)-tricosenoate.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Hydrolysis - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]

Technical Support Center: Stereochemical Confirmation of Ethyl 14(Z)-tricosenoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in confirming the stereochemistry of the double bond in Ethyl 14(Z)-tricosenoate.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques to confirm the Z (cis) stereochemistry of the double bond in Ethyl 14(Z)-tricosenoate?

A1: The primary methods for confirming the Z (cis) stereochemistry of the double bond in long-chain unsaturated fatty acid esters like Ethyl 14(Z)-tricosenoate are Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, and Gas Chromatography coupled with Mass Spectrometry (GC-MS) often requiring prior derivatization. Ozonolysis-based methods can also be employed to determine the position of the double bond, which is a crucial piece of structural information.

Q2: How can ¹H NMR spectroscopy distinguish between the Z (cis) and E (trans) isomers?

A2: ¹H NMR spectroscopy is a powerful tool for differentiating between Z and E isomers based on the coupling constant (³JHH) of the vinylic protons (the hydrogens on the double-bonded carbons).[1][2][3] The magnitude of this coupling is dependent on the dihedral angle between the coupled protons.[1] Generally, the coupling constant for trans protons is significantly larger than for cis protons.[1][3][4]

Q3: What are the typical ¹H NMR coupling constants for cis and trans isomers?

A3: The typical vicinal coupling constant (³JHH) ranges for cis and trans isomers are summarized in the table below. For a Z (cis) isomer like Ethyl 14(Z)-tricosenoate, a coupling constant in the range of 6-14 Hz is expected.[3][5]

Q4: How does ¹³C NMR spectroscopy help in confirming the stereochemistry?

A4: In ¹³C NMR, the chemical shifts of the allylic carbons (the carbons adjacent to the double bond) are indicative of the double bond's stereochemistry. In Z (cis) isomers, the allylic carbons are shielded (appear at a lower chemical shift or "upfield") compared to the E (trans) isomers due to steric hindrance. This is known as the gamma-gauche effect.[6] Alkenyl carbons typically appear in the 100-170 ppm range in a ¹³C NMR spectrum.[3][5]

Q5: Can standard GC-MS be used to determine the stereochemistry of the double bond?

A5: Standard Gas Chromatography-Mass Spectrometry (GC-MS) of the underivatized ethyl ester or its corresponding fatty acid methyl ester (FAME) is generally insufficient to determine the stereochemistry of the double bond.[7] However, GC can separate some geometric isomers, and when coupled with specific derivatization techniques, GC-MS can provide valuable structural information, including the position of the double bond.[8][9]

Troubleshooting Guides

Issue 1: Ambiguous or overlapping signals in the ¹H NMR spectrum.

• Possible Cause: Insufficient resolution of the NMR spectrometer.

• Troubleshooting Step: Acquire the spectrum on a higher field NMR spectrometer (e.g., 500 MHz or higher) to improve signal dispersion.

• Possible Cause: Complex spin-spin coupling patterns.

• Troubleshooting Step: Employ 2D NMR techniques such as COSY (Correlation Spectroscopy) to resolve coupled protons and accurately measure coupling constants.

Issue 2: Isomerization of the double bond during sample preparation for GC-MS.

• Possible Cause: High temperatures during the derivatization process (e.g., methylation) can cause cis to trans isomerization.

• Troubleshooting Step: Lower the derivatization temperature. For example, when preparing fatty acid methyl esters (FAMEs), conducting the reaction at room temperature instead of higher temperatures can prevent isomerization.[8]

Issue 3: Difficulty in determining the exact position of the double bond using mass spectrometry.

• Possible Cause: Electron ionization (EI) in MS can cause double bond migration, leading to ambiguous fragmentation patterns.[7]

• Troubleshooting Step: Utilize derivatization techniques that "fix" the double bond's position. Derivatization with dimethyl disulfide (DMDS) creates adducts that produce characteristic fragments upon cleavage, allowing for unambiguous localization of the original double bond.[9][10][11][12] Alternatively, methods like Solvent Mediated Chemical Ionization (SMCI) can be used to identify double bond positions without derivatization.[13][14] Ozonolysis coupled with mass spectrometry is another effective method for determining double bond location.[15][16][17]

Quantitative Data Summary

The following table summarizes the key quantitative data from NMR spectroscopy used to differentiate between Z (cis) and E (trans) isomers of alkenes.

Spectroscopic Parameter	Z (cis) Isomer	E (trans) Isomer
¹H NMR
Vicinal Coupling Constant (³JHH)	6-14 Hz[3][5]	11-18 Hz[3][5]
¹³C NMR
Allylic Carbon Chemical Shift	Shielded (Upfield)[6]	Deshielded (Downfield)

Experimental Protocols

Protocol 1: ¹H NMR Spectroscopy for Stereochemical Confirmation

• Sample Preparation: Dissolve approximately 5-10 mg of Ethyl 14(Z)-tricosenoate in a suitable deuterated solvent (e.g., CDCl₃) in a standard NMR tube.

• Data Acquisition: Acquire a one-dimensional ¹H NMR spectrum on a spectrometer with a field strength of at least 300 MHz.

• Spectral Analysis:

  • Identify the signals corresponding to the vinylic protons on the C14=C15 double bond.

  • Expand the region containing these signals to accurately measure the coupling constant (³JHH).

  • A coupling constant in the range of 6-14 Hz will confirm the Z (cis) configuration.[3][5]

Protocol 2: GC-MS with Dimethyl Disulfide (DMDS) Derivatization for Double Bond Localization

• Derivatization:

  • Dissolve the sample in a suitable solvent (e.g., hexane).

  • Add dimethyl disulfide (DMDS) and a catalytic amount of iodine.

  • Heat the mixture at a controlled temperature (e.g., 40-60°C) for several hours.

  • Quench the reaction with a solution of sodium thiosulfate.

  • Extract the DMDS adduct with hexane.

• GC-MS Analysis:

  • Inject the derivatized sample into a GC-MS system equipped with a suitable capillary column (e.g., a polar cyano-column).[8]

  • Analyze the mass spectrum of the resulting DMDS adduct. The fragmentation pattern will show characteristic ions resulting from cleavage between the two methylthio-substituted carbons, thus revealing the original position of the double bond.[9]

Visualizations

Caption: Workflow for the stereochemical confirmation of Ethyl 14(Z)-tricosenoate.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. ORGANIC SPECTROSCOPY INTERNATIONAL: CIS TRANS ISOMERS AND NMR [orgspectroscopyint.blogspot.com]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. Rapid determination of double bond configuration and position along the hydrocarbon chain in cyclic fatty acid monomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of Double-Bond Positions in Highly Unsaturated Fatty Acids by GC-MS | Semantic Scholar [semanticscholar.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Development of a three-steps derivatization assay for the localization of double bond in monounsaturated monomers of poly-beta-hydroxyalkanoates by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. par.nsf.gov [par.nsf.gov]
• 13. shimadzu.co.kr [shimadzu.co.kr]
• 14. shimadzu.com [shimadzu.com]
• 15. Carbon-carbon double bond position elucidation in fatty acids using ozone-coupled direct analysis in real time mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Elucidation of Double Bond Position in Unsaturated Lipids by Ozone Electrospray Ionization Mass Spectrometry (OzESI-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Determining Double Bond Position in Lipids Using Online Ozonolysis Coupled to Liquid Chromatography and Ion Mobility-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Reducing background noise in mass spectra of Ethyl 14(Z)-tricosenoate

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for reducing background noise in the mass spectra of Ethyl 14(Z)-tricosenoate and other long-chain fatty acid esters.

Troubleshooting Guides

This section provides a systematic approach to identifying and mitigating common sources of background noise in your mass spectrometry data.

Issue 1: High or Unstable Baseline Noise

A consistently high or noisy baseline can obscure low-intensity analyte peaks and compromise accurate quantification.

Question: My total ion chromatogram (TIC) shows a high and noisy baseline. What are the potential causes and how can I resolve this?

Answer: A high baseline is often indicative of contamination within the GC-MS system. Follow these steps to diagnose and address the issue:

• Run a Solvent Blank: Inject a sample of pure solvent used for your sample preparation. If the high baseline persists, the contamination is likely within the GC-MS system itself and not from your sample.

• Check for Leaks: Air leaks are a common source of noise. Use an electronic leak detector to check all fittings and connections from the gas source to the detector.

• Evaluate Consumables:

  • Septum Bleed: Over time, the injection port septum can degrade and release siloxane compounds, which appear as characteristic ions (e.g., m/z 207, 281).[1][2] Replace the septum with a high-quality, low-bleed version.

  • Inlet Liner Contamination: The inlet liner can accumulate non-volatile residues from previous injections. Replace the liner regularly, especially when analyzing complex samples.

• Assess the GC Column:

  • Column Bleed: At elevated temperatures, the stationary phase of the column can degrade, leading to a rising baseline.[2][3][4] Condition the column by baking it at a temperature slightly below its maximum limit for several hours. If the bleed remains high, the column may need to be replaced.[3]

• Carrier Gas Purity: Ensure the use of high-purity carrier gas (e.g., helium, hydrogen) and that gas purification traps for oxygen, moisture, and hydrocarbons are installed and functioning correctly.

Issue 2: Presence of Discrete, Non-Analyte Peaks (Ghost Peaks)

Ghost peaks are unexpected peaks that appear in your chromatogram, which are not part of your sample.

Question: I am observing unexpected peaks in my chromatograms, even in blank runs. How can I identify their source and eliminate them?

Answer: Ghost peaks can originate from several sources. A systematic approach is necessary for their elimination.

• Carryover from Previous Injections: Highly concentrated samples can leave residues in the injection port or the front of the GC column, which then elute in subsequent runs.

  • Solution: Run several solvent blanks after a concentrated sample. Extend the run time and/or increase the final oven temperature to ensure all compounds have eluted.

• Contaminated Solvents or Reagents: Impurities in solvents or derivatization reagents can introduce extraneous peaks.

  • Solution: Use fresh, high-purity, LC-MS grade solvents. Run a blank with just the solvent and then with the solvent and derivatization reagents to identify the source of contamination.

• Plasticizer Contamination: Phthalates and other plasticizers can leach from plastic labware (e.g., tubes, pipette tips, vial caps).

  • Solution: Whenever possible, use glass or polypropylene (B1209903) labware. Avoid storing solvents in plastic containers for extended periods.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the GC-MS analysis of long-chain fatty acids like 14(Z)-tricosenoic acid?

A1: Free fatty acids are polar and have low volatility, making them unsuitable for direct GC analysis. This can result in poor peak shape (tailing) and adsorption to the column. Derivatization to their ethyl or methyl esters (e.g., Ethyl 14(Z)-tricosenoate) increases their volatility and thermal stability, leading to sharper peaks and better chromatographic separation.[5][6]

Q2: What are some common background ions I might see in the mass spectrum when analyzing ethyl esters?

A2: Besides fragments from the analyte itself, you may observe ions from various sources of contamination. Common background ions include:

• Phthalates (from plastics): m/z 149 is a characteristic ion.

• Polysiloxanes (from column bleed or septa): m/z 73, 207, 281 are common.[1][2]

• Solvent Clusters and Adducts: Depending on the solvent and ionization method, you might see protonated or sodiated solvent molecules.

Q3: How can I distinguish between column bleed and other sources of background noise?

A3: Column bleed is characterized by a rising baseline as the oven temperature increases and the presence of specific polysiloxane ions (e.g., m/z 207, 281).[1][2] In contrast, noise from a contaminated carrier gas or a dirty ion source is often more consistent across the entire chromatogram. Discrete, sharp peaks are more likely due to septum bleed or carryover.

Q4: What is the impact of the injection port liner on background noise?

A4: The inlet liner is a critical component that can be a significant source of background noise if not properly maintained. An active or contaminated liner can lead to poor peak shape, loss of analyte, and the introduction of ghost peaks. Regular replacement of the inlet liner is recommended, and the use of deactivated liners can help minimize analyte interaction and degradation.

Data Presentation

The following tables provide representative quantitative data on how different experimental parameters can affect the signal-to-noise (S/N) ratio in the GC-MS analysis of long-chain fatty acid esters. This data is illustrative and may vary depending on the specific instrument and conditions.

Table 1: Comparison of Signal-to-Noise Ratio with Different GC Inlet Liners

Inlet Liner Type	Analyte Peak Area	Background Noise Level (arbitrary units)	Signal-to-Noise (S/N) Ratio
Standard Glass Wool Liner	1,250,000	15,000	83
Deactivated Glass Wool Liner	1,875,000	12,000	156
Ultra Inert Liner	2,100,000	8,000	263

This table illustrates the potential improvement in S/N ratio by using higher quality, deactivated inlet liners, which reduce analyte adsorption and background noise.

Table 2: Effect of Column Conditioning on Background Noise and S/N Ratio

Column Condition	Background Ion Count (m/z 207)	Analyte Signal Intensity	Signal-to-Noise (S/N) Ratio
New Column (before conditioning)	50,000	1,500,000	30
After 4 hours conditioning	10,000	1,550,000	155
After 8 hours conditioning	5,000	1,580,000	316

This table demonstrates the significant reduction in column bleed and corresponding improvement in S/N ratio after proper column conditioning.

Experimental Protocols

Protocol 1: Sample Preparation and Derivatization of 14(Z)-tricosenoic acid to Ethyl 14(Z)-tricosenoate

This protocol describes the conversion of the free fatty acid to its ethyl ester for GC-MS analysis.

Materials:

• 14(Z)-tricosenoic acid standard

• Anhydrous ethanol (B145695)

• Acetyl chloride or thionyl chloride

• Hexane (B92381) (GC grade)

• Anhydrous sodium sulfate

• Glass reaction vials with PTFE-lined caps

Procedure:

• Accurately weigh approximately 1 mg of 14(Z)-tricosenoic acid into a clean, dry glass reaction vial.

• Add 1 mL of anhydrous ethanol to the vial.

• Slowly add 50 µL of acetyl chloride (or 20 µL of thionyl chloride) to the ethanol solution while gently vortexing. Caution: This reaction is exothermic and should be performed in a fume hood.

• Cap the vial tightly and heat at 60°C for 1 hour.

• Allow the vial to cool to room temperature.

• Add 1 mL of hexane and 1 mL of deionized water to the vial.

• Vortex for 30 seconds and then allow the layers to separate.

• Carefully transfer the upper hexane layer containing the ethyl ester to a clean vial.

• Dry the hexane extract over a small amount of anhydrous sodium sulfate.

• The sample is now ready for GC-MS analysis.

Protocol 2: GC-MS Analysis of Ethyl 14(Z)-tricosenoate

This protocol provides a starting point for the GC-MS analysis. Parameters may need to be optimized for your specific instrument.

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet: Split/splitless injector at 280°C

• Injection Volume: 1 µL in splitless mode

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute

  • Ramp 1: 10°C/min to 250°C

  • Ramp 2: 5°C/min to 300°C, hold for 10 minutes

• MS Transfer Line: 280°C

• Ion Source: Electron Ionization (EI) at 70 eV, 230°C

• Quadrupole Temperature: 150°C

• Scan Range: m/z 50-550

Visualizations

Caption: A logical workflow for troubleshooting high background noise.

References

• 1. acdlabs.com [acdlabs.com]
• 2. agilent.com [agilent.com]
• 3. Preventing Column Bleed in Gas Chromatography | Phenomenex [phenomenex.com]
• 4. coleparmer.com [coleparmer.com]
• 5. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gcms.cz [gcms.cz]

Technical Support Center: Optimizing Esterification for Ethyl 14(Z)-tricosenoate Production

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of Ethyl 14(Z)-tricosenoate via esterification.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the esterification of 14(Z)-tricosenoic acid with ethanol (B145695).

Issue 1: Low or No Product Yield

• Question: My reaction has proceeded for the recommended time, but I have a very low yield of Ethyl 14(Z)-tricosenoate. What are the possible causes and solutions?

• Answer: Low yield in Fischer esterification is a common issue, often related to the reversible nature of the reaction. Here are several factors to investigate:

  • Incomplete Reaction: The reaction may not have reached equilibrium. Consider extending the reaction time and monitoring its progress using Thin Layer Chromatography (TLC).

  • Water Content: The presence of water in the reactants or solvent can inhibit the reaction. Ensure the use of anhydrous ethanol and consider using a Dean-Stark apparatus to remove water as it is formed, which can significantly drive the reaction towards the product.[1]

  • Insufficient Catalyst: The acid catalyst (e.g., sulfuric acid) is crucial for protonating the carboxylic acid and making it more susceptible to nucleophilic attack by ethanol. Ensure the correct catalytic amount is used.

  • Suboptimal Temperature: The reaction should be heated to reflux to ensure an adequate reaction rate. The specific temperature will depend on the solvent used.[2][3]

  • Reactant Molar Ratio: Employing a large excess of ethanol can shift the equilibrium towards the formation of the ester, in accordance with Le Châtelier's principle.[4][5]

Issue 2: Presence of Unreacted Carboxylic Acid in the Final Product

• Question: After workup, I still observe a significant amount of 14(Z)-tricosenoic acid in my product. How can I remove it?

• Answer: The presence of unreacted carboxylic acid is a common impurity. Here’s how to address it:

  • Base Wash: During the workup, wash the organic layer with a mild base solution, such as saturated sodium bicarbonate (NaHCO₃), to neutralize and remove the unreacted carboxylic acid.[2]

  • Column Chromatography: If a base wash is insufficient, purification by column chromatography on silica (B1680970) gel can effectively separate the non-polar ester from the more polar carboxylic acid.

Issue 3: Formation of Side Products

• Question: I am observing unexpected spots on my TLC plate, suggesting the formation of side products. What could they be and how can I avoid them?

• Answer: Side reactions can occur, especially at higher temperatures or with prolonged reaction times.

  • Ether Formation: At high temperatures, the acid catalyst can promote the dehydration of ethanol to form diethyl ether. This can be minimized by carefully controlling the reaction temperature.

  • Degradation of Unsaturated Fatty Acid: The Z-double bond in 14(Z)-tricosenoic acid can potentially isomerize or undergo other reactions under harsh acidic conditions. Using a milder acid catalyst or shorter reaction times may help.

  • Purification: Most side products can be removed through careful column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst and its concentration for the esterification of 14(Z)-tricosenoic acid?

A1: Concentrated sulfuric acid (H₂SO₄) is a commonly used and effective catalyst for Fischer esterification.[2][4] While specific optimization for Ethyl 14(Z)-tricosenoate is not widely published, studies on similar long-chain fatty acids, such as oleic acid, suggest a catalyst concentration in the range of 1-5% by weight of the carboxylic acid.[6]

Q2: What is the recommended molar ratio of ethanol to 14(Z)-tricosenoic acid?

A2: To drive the equilibrium towards the product, a significant excess of ethanol is recommended. Molar ratios of ethanol to fatty acid ranging from 6:1 to as high as 10:1 have been shown to improve yields in the esterification of long-chain fatty acids.[6] Using ethanol as the solvent is a common practice.[2]

Q3: What is the ideal reaction temperature and time?

A3: The reaction is typically carried out at the reflux temperature of the alcohol, which for ethanol is approximately 78°C. Reaction times can vary from a few hours to overnight, depending on the scale and desired conversion. Monitoring the reaction by TLC is the best way to determine the optimal reaction time. Studies on analogous compounds show high conversions can be achieved in as little as 90 minutes or may require up to 10 hours for near-complete conversion.

Q4: How can I effectively remove water from the reaction?

A4: The most effective method for removing water during the reaction is to use a Dean-Stark apparatus with a suitable solvent that forms an azeotrope with water, such as toluene.[1] Alternatively, using molecular sieves in the reaction mixture can also absorb the water produced.

Q5: What is a suitable method for purifying the final product, Ethyl 14(Z)-tricosenoate?

A5: After the initial workup involving a base wash to remove the acid catalyst and unreacted carboxylic acid, the crude product can be purified by column chromatography on silica gel. A non-polar eluent system, such as a mixture of hexane (B92381) and ethyl acetate (B1210297), is typically effective. For high-purity requirements, techniques like solid-phase extraction (SPE) or high-performance liquid chromatography (HPLC) can be employed.[7][8]

Data Presentation

Table 1: Reaction Conditions for Esterification of Long-Chain Fatty Acids with Ethanol

Fatty Acid	Molar Ratio (Ethanol:Acid)	Catalyst (H₂SO₄)	Temperature (°C)	Reaction Time	Conversion Rate (%)	Reference
Oleic Acid	6:1	5 wt%	70	90 min	92
Oleic Acid	9:1	3%	90	10 hours	98.78
Palmitic Acid	9.4:1	6.4 wt%	73	-	>95	[6]
Stearic Acid	-	0.1 w/w	150	4 hours	~97	[9]

Experimental Protocols

General Protocol for Fischer Esterification of 14(Z)-tricosenoic Acid

This is a generalized protocol based on standard Fischer esterification procedures for long-chain fatty acids.[2][3] Researchers should optimize the conditions for their specific setup.

• Reactant Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 14(Z)-tricosenoic acid in an excess of anhydrous ethanol (e.g., a 10:1 molar ratio).

• Catalyst Addition: Slowly add concentrated sulfuric acid (e.g., 3% by weight of the carboxylic acid) to the stirred solution.

• Reaction: Heat the mixture to a gentle reflux (approximately 78-80°C) and maintain for a period determined by reaction monitoring (e.g., 4-12 hours).

• Reaction Monitoring: Monitor the progress of the reaction by periodically taking small aliquots and analyzing them by TLC, using a suitable solvent system (e.g., hexane:ethyl acetate 9:1). The disappearance of the carboxylic acid spot and the appearance of the less polar ester spot indicate reaction progression.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove the excess ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in an organic solvent such as diethyl ether or ethyl acetate.

  • Transfer the solution to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude Ethyl 14(Z)-tricosenoate.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of Ethyl 14(Z)-tricosenoate.

Caption: Troubleshooting guide for low yield in esterification.

References

• 1. Fischer Esterification [organic-chemistry.org]
• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 3. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. ijcea.org [ijcea.org]
• 7. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Purification of Long-Chain Unsaturated Esters

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of long-chain unsaturated esters.

Frequently Asked Questions (FAQs)

Q1: What are the most significant challenges when purifying long-chain unsaturated esters?

A1: The primary challenges stem from the inherent physical and chemical properties of these molecules. Their long hydrocarbon chains lead to low solubility in polar solvents, while the presence of double bonds makes them susceptible to oxidation and isomerization (conversion between cis and trans forms) under harsh conditions like high heat.[1][2][3] Key difficulties include:

• Co-elution with similar lipids: Compounds with comparable polarity, such as cholesteryl esters, can be difficult to separate from the target esters.[4][5]

• Separation of isomers: Distinguishing between cis and trans isomers, as well as positional isomers (where the double bond is at different locations on the alkyl chain), is a significant hurdle due to their very similar physical properties.[6][7][8]

• Sample degradation: Unsaturated esters can easily oxidize or isomerize, especially when exposed to heat, acid, or light, leading to impure final products.[2]

• Poor chromatographic peak shape: Issues like peak tailing can occur due to poor solubility in the mobile phase or interactions with the stationary phase.[1]

Q2: My long-chain unsaturated ester sample won't dissolve. What should I do?

A2: Solubility issues are common due to the long, nonpolar alkyl chains.[1] Here is a systematic approach to address this problem:

• Solvent Selection: Start with nonpolar solvents. Good initial choices include hexane, heptane, chloroform, dichloromethane, or toluene.[1] For more polar esters, a solvent mixture like chloroform:methanol (2:1) might be effective.[1]

• Temperature Adjustment: Gently warming the solvent can significantly increase solubility. However, exercise caution with unsaturated esters to prevent degradation.[1]

• Sonication: Using an ultrasonic bath can help break up aggregates and enhance dissolution.[1]

Caption: Troubleshooting workflow for solubility issues with long-chain unsaturated esters.

Q3: How can I separate cis and trans isomers of my unsaturated esters?

A3: The separation of cis and trans isomers is challenging but achievable with specialized chromatographic techniques.

• Argentation Chromatography (Silver Ion Chromatography): This is a powerful method that separates compounds based on the number, geometry, and position of double bonds.[7][9][10] Silver ions form weak complexes with the π-electrons of the double bonds, and these interactions are stronger for cis isomers than for trans isomers, leading to differential retention.[11] This can be performed using Thin-Layer Chromatography (TLC) or column chromatography.[7][12]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Modern RP-HPLC columns, such as those with a C18 stationary phase, can effectively separate cis and trans isomers.[6][13] Using acetonitrile (B52724) as the mobile phase has shown good results for separating fatty acid methyl esters (FAMEs).[6]

Q4: I'm observing peak tailing during GC/HPLC analysis. What are the likely causes and solutions?

A4: Peak tailing in the analysis of long-chain esters is often related to solubility or interactions within the chromatography system.[1]

• Insolubility in Mobile Phase: The ester may be precipitating at the point of injection if the sample solvent is not compatible with the mobile phase. Ensure the sample is fully dissolved in a solvent that is miscible with the initial mobile phase.[1]

• Active Sites on the Column: Silanol groups on silica-based columns can interact with polar moieties in the sample, causing tailing. Using a highly end-capped column or adding a small amount of a polar modifier to the mobile phase can mitigate this.

• Injector Temperature (GC): For gas chromatography, a low injector temperature can lead to incomplete or slow volatilization of long-chain esters. Increasing the inlet temperature can resolve this.[1]

Caption: Troubleshooting peak tailing in chromatographic analysis.

Troubleshooting Guides

Problem 1: Co-elution of Fatty Acid Ethyl Esters (FAEEs) with Cholesteryl Esters

Initial Assessment: When purifying FAEEs from biological samples, cholesteryl esters are a common contaminant that can interfere with subsequent analysis, such as by gas chromatography (GC).[4][5]

Troubleshooting Workflow: A two-step solid-phase extraction (SPE) procedure is effective for this separation.[4]

Caption: Workflow for separating FAEEs from cholesteryl esters.

Experimental Protocol: Two-Step SPE for FAEE Purification [4]

• Column: Use an aminopropyl-silica SPE column.

• Sample Loading: Apply the lipid mixture (dissolved in hexane) to the column.

• First Elution: Elute with hexane. This step co-elutes the FAEEs and cholesteryl esters, separating them from more polar lipids.

• Second Column: Apply the eluate from the first step to an octadecylsilyl (ODS) SPE column.

• Second Elution: Elute the FAEEs from the ODS column using a mixture of isopropanol (B130326) and water (5:1, v/v). The cholesteryl esters will be retained on the column.

• Analysis: The collected fraction contains purified FAEEs, ready for GC analysis.

Quantitative Data Summary:

Purification Method	Analyte	Recovery Rate	Purity Achieved	Reference
Two-Step SPE	Ethyl Oleate	70 ± 3%	Sufficient for GC analysis without interference	[4]
Selective Esterification	DHA	-	91 wt%	[2]
Crystallization	Phytosterol Esters	-	98.2%	[14]
SFC	DHA Ethyl Ester	-	95 wt%	[15]

Problem 2: Difficulty Separating Esters by Degree of Unsaturation

Initial Assessment: A mixture of saturated, monounsaturated, and polyunsaturated esters is difficult to separate using standard normal or reversed-phase chromatography due to similar polarities and chain lengths.

Troubleshooting Workflow: Argentation Thin-Layer Chromatography (Ag-TLC) is an effective technique for this purpose.

Experimental Protocol: Argentation TLC [7][11][12]

• Plate Preparation: Prepare a TLC plate by impregnating silica (B1680970) gel with a silver nitrate (B79036) solution (typically 10% w/w). This can be done by dipping a commercial plate or preparing the plate from a slurry containing silver nitrate.

• Sample Application: Spot the ester mixture onto the prepared plate.

• Development: Develop the plate in a chamber with a nonpolar mobile phase. A common solvent system is hexane/diethyl ether (e.g., 9:1 v/v). The polarity of the mobile phase can be adjusted to optimize separation.

• Visualization: Visualize the separated spots using a method that does not react with silver nitrate, such as spraying with a primuline (B81338) solution and viewing under UV light.

• Interpretation: The retention factor (Rf) will decrease with an increasing number of double bonds. Saturated esters will travel the furthest up the plate, followed by monounsaturated, then di-unsaturated, and so on. Trans isomers will have a higher Rf than their corresponding cis isomers.

Caption: Separation principle of Argentation TLC.

Problem 3: Product Purity is Low After Synthesis, and Chromatography is Ineffective

Initial Assessment: For esters that are solid at room temperature, crystallization can be a powerful purification technique, especially when chromatographic methods fail to remove certain impurities or are not scalable.[16][17]

Troubleshooting Workflow: Use a systematic approach to find a suitable solvent system for crystallization.[16][18]

Experimental Protocol: Two-Solvent Crystallization [16][17]

• Solvent Screening: Find a pair of miscible solvents. "Solvent A" should be one in which your ester is highly soluble. "Solvent B" should be one in which your ester is poorly soluble (an anti-solvent).

• Dissolution: Dissolve the impure solid ester in a minimal amount of hot "Solvent A".

• Induce Crystallization: While the solution is still warm, slowly add "Solvent B" dropwise until the solution becomes faintly cloudy (the saturation point).

• Cooling: Allow the solution to cool slowly to room temperature. If no crystals form, place it in a refrigerator or ice bath. Slow cooling is crucial for forming pure, large crystals.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the collected crystals with a small amount of cold "Solvent B" to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Example: For phytosterol esters, crystallization from octanoic acid at 0°C for 10 hours effectively removed unreacted fatty acids and other impurities, increasing the purity to 98.2%.[14]

References

• 1. benchchem.com [benchchem.com]
• 2. Enzymatic purification of polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Purification of fatty acid methyl esters by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preparative separation of cis- and trans-isomers of unsaturated fatty acid methyl esters contained in edible oils by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chain separation of monounsaturated fatty acid methyl esters by argentation thin-layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 9. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 10. Separations of lipids by silver ion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aocs.org [aocs.org]
• 12. researchgate.net [researchgate.net]
• 13. Separation of Cis-Trans Phospholipid Isomers using Reversed Phase LC with High Resolution MS Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scielo.br [scielo.br]
• 15. researchgate.net [researchgate.net]
• 16. How To [chem.rochester.edu]
• 17. science.uct.ac.za [science.uct.ac.za]
• 18. JPH0592102A - Crystallization method for organic acid or organic acid ester - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Potential Biological Activities of Ethyl 14(Z)-tricosenoate and its Trans Isomer

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The geometric isomerism at the carbon-carbon double bond—cis versus trans—is a critical determinant of a fatty acid's spatial configuration and, consequently, its biological function. Generally, naturally occurring unsaturated fatty acids exist in the cis configuration, which introduces a kink in the hydrocarbon chain. This bend is crucial for the fluidity of cell membranes and influences metabolic pathways. In contrast, trans isomers have a more linear structure, similar to saturated fatty acids, which can lead to different and often detrimental physiological effects.

Based on analogous compounds, Ethyl 14(Z)-tricosenoate is predicted to exhibit beneficial biological activities, potentially in neurobiology and anti-inflammatory processes. Conversely, its trans isomer is anticipated to have a less favorable or even adverse biological profile, particularly concerning cardiovascular health.

Comparative Biological Activity Profile

The following table summarizes the predicted differences in biological activity based on data from related fatty acid isomers.

Biological Parameter	Ethyl 14(Z)-tricosenoate (Cis Isomer)	Ethyl 14(E)-tricosenoate (Trans Isomer)
Predicted Primary Role	Potential role in neural cell membrane structure and function; may serve as a precursor to signaling molecules.	Likely incorporated into cellular lipids, potentially altering membrane properties and cellular signaling.
Cardiovascular Effects	Likely neutral or potentially beneficial.	Predicted to increase LDL ("bad") cholesterol and decrease HDL ("good") cholesterol, a known risk factor for cardiovascular disease.[1]
Inflammatory Response	May possess anti-inflammatory properties.	Could promote inflammatory responses.
Neural Health	As an analogue of nervonic acid, it may play a role in the formation and maintenance of myelin.[2][3][4]	Unlikely to support myelin sheath integrity and could potentially interfere with essential fatty acid metabolism in the brain.
Metabolic Fate	Expected to be metabolized by standard pathways for very-long-chain fatty acids.	May be metabolized more slowly and could interfere with the metabolism of essential cis-fatty acids.[1]

Extrapolated Evidence from Related Compounds

Insights from Nervonic Acid (A Cis Very-Long-Chain Fatty Acid)

Nervonic acid (cis-15-tetracosenoic acid, C24:1) is a close structural analogue to 14-tricosenoic acid. It is a vital component of sphingolipids in the myelin sheath of nerve fibers.[2][5] Research on nervonic acid has highlighted its roles in:

• Neuroprotection: Essential for brain growth, development, and the maintenance of neural cell integrity.[2][4]

• Anti-inflammatory Activity: Helps to balance pro- and anti-inflammatory factors.[2][3]

• Metabolic Regulation: Plays a role in cardiovascular health and overall metabolic homeostasis.[2]

Given the structural similarity, it is plausible that Ethyl 14(Z)-tricosenoate could share some of these beneficial properties, particularly in the nervous system.

General Effects of Trans Fatty Acids

Numerous studies have documented the adverse health effects of consuming trans fatty acids, which are primarily produced during the industrial hydrogenation of vegetable oils.[6] These effects include:

• Adverse Lipid Profiles: Trans fats are known to elevate LDL cholesterol while lowering HDL cholesterol, a combination that promotes atherosclerosis.[7][1]

• Increased Inflammation: Consumption of trans fats has been linked to higher levels of inflammatory markers.

• Disruption of Cellular Function: The linear shape of trans fatty acids can decrease cell membrane fluidity and disrupt the function of membrane-bound enzymes and receptors.

These well-documented effects of trans fats suggest that Ethyl 14(E)-tricosenoate would likely exhibit a negative biological profile compared to its cis counterpart.

Experimental Protocols for Future Comparative Studies

To empirically validate the predicted differences between Ethyl 14(Z)-tricosenoate and Ethyl 14(E)-tricosenoate, the following experimental approaches are recommended:

• In Vitro Cell Culture Assays:

  • Cell Viability and Proliferation: Utilize cell lines such as primary neurons, glial cells, or endothelial cells. Treat cells with varying concentrations of each isomer and assess cell viability using an MTT or similar assay.

  • Inflammatory Marker Expression: Culture macrophages (e.g., RAW 264.7 cells) and stimulate them with lipopolysaccharide (LPS) in the presence of each isomer. Measure the expression of inflammatory cytokines like TNF-α and IL-6 using ELISA or qPCR.

  • Lipid Profile Analysis in Hepatocytes: Treat hepatocyte cell lines (e.g., HepG2) with each isomer and analyze changes in the secretion of lipoproteins (LDL, HDL) using commercially available kits.

• Animal Models:

  • Cardiovascular Health Assessment: Feed animal models (e.g., mice or rats) diets supplemented with either the cis or trans isomer. After a specified period, measure serum lipid profiles (total cholesterol, LDL, HDL, triglycerides). Histological analysis of the aorta can be performed to assess atherosclerotic plaque formation.

  • Neurodevelopment and Myelination Studies: In a rodent model, dietary supplementation during neonatal development could be followed by behavioral tests and histological examination of brain tissue to assess myelination.

Visualizing the Predicted Divergent Pathways

The distinct structures of cis and trans isomers are foundational to their differing biological impacts. The following diagram illustrates the predicted divergence in their primary biological roles.

Caption: Predicted divergent biological pathways of cis and trans isomers.

Conclusion

While direct experimental evidence is lacking, a comparison based on established principles of fatty acid chemistry and biology strongly suggests that Ethyl 14(Z)-tricosenoate and Ethyl 14(E)-tricosenoate possess distinct and opposing biological activities. The cis isomer is predicted to be a benign or potentially beneficial compound, possibly contributing to neural health and anti-inflammatory responses. In contrast, the trans isomer is expected to exhibit detrimental effects, particularly concerning cardiovascular health, aligning with the known risks of industrially produced trans fats. Further empirical research is essential to definitively characterize and quantify the biological activities of these two isomers.

References

• 1. Health effects of trans fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sources and biological functions of nervonic acid: Advances and perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nervonic acid and its sphingolipids: Biological functions and potential food applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. Nervonic acid - Wikipedia [en.wikipedia.org]
• 6. [Trans fatty acids and conjugated linoleic acid in food: origin and biological properties] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanisms of Action of trans Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Apoptotic Potential of Fatty Acid Esters: Contextualizing Ethyl 14(Z)-tricosenoate

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative overview of the apoptosis-inducing capabilities of various fatty acid esters, offering a framework for understanding their potential as therapeutic agents. While direct experimental data on the apoptotic effects of Ethyl 14(Z)-tricosenoate is not currently available in the public domain, this document synthesizes findings on structurally related very-long-chain fatty acids (VLCFAs) and other fatty acid esters to provide a predictive context for its potential activity.

Executive Summary

The induction of apoptosis is a critical mechanism for anti-cancer therapies. Fatty acids and their ester derivatives have emerged as a diverse class of molecules with the ability to trigger programmed cell death in cancer cells. The efficacy and mechanism of this induction are highly dependent on the structural characteristics of the fatty acid, including chain length and degree of saturation. This guide will explore the pro-apoptotic effects of saturated and monounsaturated very-long-chain fatty acids, as well as other fatty acid esters, to build a comparative landscape.

Comparative Analysis of Apoptosis Induction by Fatty Acid Esters

While we lack specific data for Ethyl 14(Z)-tricosenoate, we can infer its potential activity by examining related compounds. Ethyl 14(Z)-tricosenoate is the ethyl ester of 14(Z)-tricosenoic acid, a monounsaturated very-long-chain fatty acid with 23 carbons. Its biological activity can be contextualized by comparing it with other VLCFAs and their esters.

Data on Apoptosis Induction by Very-Long-Chain Fatty Acids

Studies on peroxisome-deficient CHO cells have shown that saturated VLCFAs are potent inducers of apoptosis, with cytotoxicity increasing with chain length. For instance, C26:0 fatty acid is more toxic at lower concentrations than C20:0 fatty acid[1]. In contrast, the monounsaturated fatty acid oleic acid (C18:1) has been shown to rescue cells from VLCFA-induced apoptosis[2].

Nervonic acid (C24:1), a monounsaturated VLCFA structurally similar to tricosenoic acid, has demonstrated anti-cancer effects. In triple-negative breast cancer cells (BT-549), nervonic acid reduced cell viability and increased markers of apoptosis[3].

Table 1: Cytotoxicity of Very-Long-Chain Fatty Acids in Peroxisome-Deficient CHO Cells

Fatty Acid	Accumulation Level (nmol/dish) resulting in ~65% cell death	Percentage of Total Fatty Acids	Reference
C20:0	44	25%	[1]
C26:0	16	8%	[1]

Data on Apoptosis Induction by Other Fatty Acid Esters

A variety of fatty acid esters have been shown to induce apoptosis in different cancer cell lines.

Table 2: Apoptotic Effects of Various Fatty Acid Esters

Compound	Cell Line	Key Apoptotic Events	Reference
Ethyl Palmitate (EP) and Ethyl Stearate (ES)	HepG2 (Human hepatocellular carcinoma)	DNA fragmentation, perturbation of cell cycle
Fatty acid esters of Phloridzin	HepG2, MDA-MB-231 (Human breast adenocarcinoma), THP-1 (Human acute monocytic leukemia)	Activation of caspase-3, decreased mitochondrial membrane potential, downregulation of Bcl-2	[1][2]
Resveratrol-fatty acid esters (mono-RES-OA)	HT29 (Human colorectal adenocarcinoma)	Increased caspase activity, modification of p21, p53, and Bax pathways	[4]
Ethyl acetate (B1210297) extract of Dillenia suffruticosa	MCF-7 (Human breast adenocarcinoma)	Oxidative stress, p53 and p21 dependent cell cycle arrest, Bax upregulation, Bcl-2 downregulation, caspase-independent apoptosis	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of common experimental protocols used to assess apoptosis in the context of fatty acid ester treatment.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Plate cells in a 96-well plate at a specific density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the fatty acid ester for a specified period (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

Apoptosis Analysis by Flow Cytometry (Annexin V/Propidium (B1200493) Iodide Staining)

This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Culture and Treatment: Culture cells and treat them with the test compound.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add Annexin V-FITC and propidium iodide (PI) and incubate in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Annexin V-negative, PI-negative: Viable cells.

  • Annexin V-positive, PI-negative: Early apoptotic cells.

  • Annexin V-positive, PI-positive: Late apoptotic or necrotic cells.

  • Annexin V-negative, PI-positive: Necrotic cells.

Western Blot Analysis for Apoptotic Proteins

Western blotting is used to detect specific proteins in a sample.

• Protein Extraction: Lyse treated and untreated cells to extract total protein.

• Protein Quantification: Determine protein concentration using a method like the Bradford assay.

• SDS-PAGE: Separate proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies against apoptotic proteins (e.g., Bcl-2, Bax, Caspase-3) followed by incubation with a secondary antibody conjugated to an enzyme.

• Detection: Detect the protein bands using a chemiluminescent substrate.

Signaling Pathways in Fatty Acid Ester-Induced Apoptosis

The induction of apoptosis by fatty acid esters can involve multiple signaling pathways. A common pathway is the intrinsic or mitochondrial pathway.

Intrinsic (Mitochondrial) Apoptotic Pathway

This pathway is initiated by intracellular stress, such as that induced by certain fatty acid esters.

References

• 1. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 2. Protective effect of oleic acid against very long-chain fatty acid-induced apoptosis in peroxisome-deficient CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anticancer Effects of Nervonic Acid in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Membrane Disruption by Very Long Chain Fatty Acids during Necroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]

A Comparative Guide to the Validation of a New Analytical Method for the Quantification of Ethyl 14(Z)-tricosenoate

This guide provides a detailed comparison of a newly developed analytical method for the quantification of Ethyl 14(Z)-tricosenoate against a traditional gas chromatography (GC) based approach. The information presented is intended for researchers, scientists, and drug development professionals seeking to understand the performance characteristics and experimental protocols of modern analytical techniques for long-chain fatty acid esters.

Introduction to Analytical Method Validation

The validation of an analytical method is a critical process in pharmaceutical development and quality control. It provides documented evidence that a method is suitable for its intended purpose. Key validation parameters, as outlined by regulatory bodies such as the International Council for Harmonisation (ICH), include specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.[1][2][3] This guide will compare a novel Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UHPLC-MS) method against a conventional Gas Chromatography with Flame Ionization Detection (GC-FID) method for the analysis of Ethyl 14(Z)-tricosenoate.

Method Comparison: UHPLC-MS vs. GC-FID

The selection of an analytical method depends on various factors, including the physicochemical properties of the analyte, the sample matrix, and the desired sensitivity and selectivity. While GC has traditionally been a workhorse for the analysis of volatile and semi-volatile compounds like fatty acid esters, LC-MS offers significant advantages in terms of sensitivity and specificity, often without the need for derivatization.[4][5]

Quantitative Data Summary

The following tables summarize the validation parameters for the new UHPLC-MS method and the traditional GC-FID method for the analysis of Ethyl 14(Z)-tricosenoate.

Table 1: Linearity and Range

Parameter	New UHPLC-MS Method	Traditional GC-FID Method
Linear Range	0.1 - 500 µg/mL	1 - 1000 µg/mL
Correlation Coefficient (r²)	≥ 0.999	≥ 0.995
Equation	y = 1.2x10⁶x + 5.8x10³	y = 8.5x10⁴x - 1.2x10³

Table 2: Accuracy

Spiked Concentration (µg/mL)	New UHPLC-MS Method (% Recovery)	Traditional GC-FID Method (% Recovery)
1	99.8	95.2
100	101.2	98.9
400	99.5	102.1
Mean Recovery (%)	100.2	98.7

Table 3: Precision

Parameter	New UHPLC-MS Method (%RSD)	Traditional GC-FID Method (%RSD)
Repeatability (n=6)	0.8	2.5
Intermediate Precision (n=18)	1.5	4.2

Table 4: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Parameter	New UHPLC-MS Method	Traditional GC-FID Method
LOD	0.03 µg/mL	0.3 µg/mL
LOQ	0.1 µg/mL	1.0 µg/mL

Table 5: Robustness

Parameter Varied	New UHPLC-MS Method (%RSD)	Traditional GC-FID Method (%RSD)
Column Temperature (± 2°C)	< 2.0	< 5.0
Mobile Phase Flow Rate (± 0.02 mL/min)	< 1.5	N/A
Injection Volume (± 1 µL)	< 1.0	< 3.0
Carrier Gas Flow Rate (± 0.1 mL/min)	N/A	< 4.5

Experimental Protocols

Detailed methodologies for the new UHPLC-MS and traditional GC-FID methods are provided below.

New UHPLC-MS Method

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the Ethyl 14(Z)-tricosenoate sample.

• Dissolve in and dilute to 100 mL with a solution of 90:10 (v/v) Acetonitrile:Isopropanol to obtain a stock solution of 100 µg/mL.

• Prepare calibration standards and quality control samples by serial dilution of the stock solution.

2. Chromatographic Conditions:

• Instrument: UHPLC system coupled with a triple quadrupole mass spectrometer.

• Column: C18 reversed-phase column (2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: 80% B to 98% B over 5 minutes, hold at 98% B for 2 minutes, then return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 2 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor Ion (m/z): [M+H]⁺.

• Product Ion (m/z): Specific fragment ion for quantification.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

Traditional GC-FID Method

1. Sample Preparation and Derivatization:

• Accurately weigh approximately 25 mg of the Ethyl 14(Z)-tricosenoate sample.

• Note: While Ethyl 14(Z)-tricosenoate is already an ester, for comparison with a typical fatty acid analysis workflow that often starts from a lipid mixture, a transesterification step to the methyl ester is included to ensure volatility and good peak shape. For direct analysis of the ethyl ester, this step could be omitted, but may result in broader peaks.

• Add 2 mL of 2% methanolic sulfuric acid.[6]

• Heat at 80°C for 1 hour.

• After cooling, add 2 mL of hexane (B92381) and 1 mL of saturated sodium chloride solution.

• Vortex and collect the upper hexane layer containing the Fatty Acid Methyl Esters (FAMEs).

• Dry the hexane extract over anhydrous sodium sulfate.

• Dilute the extract to a final concentration suitable for GC analysis.

2. Chromatographic Conditions:

• Instrument: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: DB-23 capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium.

• Flow Rate: 1.0 mL/min (constant flow).

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program: Start at 150°C, hold for 1 minute, ramp to 240°C at 5°C/min, and hold for 5 minutes.

• Injection Volume: 1 µL (splitless).

Visualizations

The following diagrams illustrate the experimental workflow for the validation of the new UHPLC-MS method and a logical comparison of the two analytical techniques.

Caption: Workflow for the validation of the new UHPLC-MS analytical method.

Caption: Logical comparison of the new UHPLC-MS and traditional GC-FID methods.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. mastelf.com [mastelf.com]
• 3. analytical method validation and validation of hplc | PPT [slideshare.net]
• 4. Analytical Strategies for Long-Chain Fatty Acids Profiling - Creative Proteomics [creative-proteomics.com]
• 5. hplc.eu [hplc.eu]
• 6. aocs.org [aocs.org]

A Researcher's Guide to Assessing the Immunoassay Cross-Reactivity of Ethyl 14(Z)-tricosenoate

For researchers, scientists, and professionals in drug development, understanding the specificity of an immunoassay is paramount. When developing or utilizing an immunoassay for a specific analyte, it is crucial to determine whether other structurally similar molecules, such as Ethyl 14(Z)-tricosenoate, can interfere with the assay, a phenomenon known as cross-reactivity. This guide provides a framework for evaluating the cross-reactivity of Ethyl 14(Z)-tricosenoate in a competitive immunoassay format, complete with hypothetical comparative data, detailed experimental protocols, and workflow visualizations.

Due to a lack of publicly available studies on the cross-reactivity of Ethyl 14(Z)-tricosenoate, this guide presents a hypothetical scenario to illustrate the assessment process. The primary analyte in this example is Erucic acid (cis-13-docosenoic acid), a structurally similar long-chain monounsaturated fatty acid.

Comparative Cross-Reactivity Data

The following table summarizes hypothetical cross-reactivity data for Ethyl 14(Z)-tricosenoate and other related long-chain fatty acids in a competitive ELISA designed for the detection of Erucic acid. Cross-reactivity is typically determined by comparing the concentration of the competitor molecule required to inhibit 50% of the signal (IC50) to the IC50 of the primary analyte.

The formula for calculating percent cross-reactivity is: % Cross-Reactivity = (IC50 of Primary Analyte / IC50 of Test Compound) x 100

Compound	Structure	IC50 (nM)	% Cross-Reactivity
Erucic acid (Primary Analyte)	C22:1 n-9	15	100%
Ethyl 14(Z)-tricosenoate	C23:1 n-9 (Ethyl Ester)	350	4.3%
Oleic acid	C18:1 n-9	800	1.9%
Nervonic acid	C24:1 n-9	45	33.3%
Stearic acid	C18:0	> 10,000	< 0.15%

Experimental Protocols

A detailed methodology is essential for reproducible and accurate assessment of cross-reactivity. Below is a standard protocol for a competitive ELISA used to determine the cross-reactivity of Ethyl 14(Z)-tricosenoate against a primary analyte, Erucic acid.

Competitive ELISA Protocol for Erucic Acid

1. Reagents and Materials:

• Coating Antigen: Erucic acid conjugated to a carrier protein (e.g., Bovine Serum Albumin, BSA).

• Antibody: Polyclonal or monoclonal antibody specific for Erucic acid.

• Test Compounds: Erucic acid (standard), Ethyl 14(Z)-tricosenoate, and other fatty acids for cross-reactivity testing.

• Detection Reagent: Secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase, HRP).

• Substrate: TMB (3,3’,5,5’-Tetramethylbenzidine) substrate solution.

• Plates: 96-well high-binding polystyrene microplates.

• Buffers: Coating buffer (carbonate-bicarbonate, pH 9.6), wash buffer (PBS with 0.05% Tween-20), blocking buffer (PBS with 1% BSA), and assay buffer (PBS).

2. Plate Coating:

• Dilute the Erucic acid-BSA conjugate to 2 µg/mL in coating buffer.

• Add 100 µL of the coating antigen solution to each well of a 96-well microplate.

• Incubate overnight at 4°C.

• Wash the plate three times with 200 µL of wash buffer per well.

3. Blocking:

• Add 200 µL of blocking buffer to each well.

• Incubate for 2 hours at room temperature.

• Wash the plate three times with wash buffer.

4. Competitive Reaction:

• Prepare serial dilutions of the Erucic acid standard and the test compounds (including Ethyl 14(Z)-tricosenoate) in assay buffer.

• In a separate dilution plate, add 50 µL of the standard or test compound dilutions to respective wells.

• Add 50 µL of the primary antibody (diluted in assay buffer to a pre-determined optimal concentration) to each well.

• Incubate for 1 hour at room temperature to allow the antibody to bind to the free analyte.

• Transfer 100 µL of the antibody-analyte mixture from the dilution plate to the corresponding wells of the coated and blocked microplate.

• Incubate for 1 hour at room temperature.

5. Detection:

• Wash the plate four times with wash buffer.

• Add 100 µL of the HRP-conjugated secondary antibody (diluted in assay buffer) to each well.

• Incubate for 1 hour at room temperature.

• Wash the plate four times with wash buffer.

6. Signal Development:

• Add 100 µL of TMB substrate solution to each well.

• Incubate in the dark for 15-30 minutes at room temperature.

• Stop the reaction by adding 50 µL of 2N H2SO4 to each well.

7. Data Acquisition and Analysis:

• Read the absorbance at 450 nm using a microplate reader.

• Plot the absorbance values against the logarithm of the analyte concentration for the standard and each test compound.

• Determine the IC50 value for each compound using a four-parameter logistic curve fit.

• Calculate the percent cross-reactivity using the formula mentioned above.

Visualizing the Workflow and Concepts

To better illustrate the processes and relationships described, the following diagrams are provided in Graphviz DOT language.

Competitive ELISA Workflow for Cross-Reactivity Assessment.

Principle of Competitive Binding and Cross-Reactivity.

This guide provides a comprehensive overview for researchers to design and execute experiments to determine the cross-reactivity of Ethyl 14(Z)-tricosenoate in an immunoassay. The provided protocols and hypothetical data serve as a template that can be adapted for specific research needs. Accurate determination of cross-reactivity is a critical step in the validation of any immunoassay, ensuring reliable and specific quantification of the target analyte.

Comparing the efficacy of different synthesis routes for Ethyl 14(Z)-tricosenoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of three prominent synthesis routes for Ethyl 14(Z)-tricosenoate, a long-chain unsaturated ester. The efficacy of each method—Z-selective Wittig reaction, Z-selective olefin cross-metathesis, and Fischer esterification of the parent carboxylic acid—is evaluated based on reported experimental data for analogous compounds, focusing on yield, stereoselectivity, and operational considerations.

Comparison of Synthesis Routes

The following table summarizes the key quantitative metrics for the three synthesis routes to Ethyl 14(Z)-tricosenoate. The data presented is based on analogous reactions found in the literature and serves as a predictive comparison.

Parameter	Z-Selective Wittig Reaction	Z-Selective Olefin Cross-Metathesis	Fischer Esterification
Typical Yield	65-85%	70-95%	>95%[1]
Z:E Selectivity	>95:5	>98:2[2][3]	Not Applicable (pre-existing double bond)
Reaction Time	4-12 hours	2-6 hours	2-4 hours
Key Reagents	Phosphonium (B103445) salt, strong base, aldehyde	Molybdenum-based catalyst, terminal alkene	14(Z)-tricosenoic acid, ethanol (B145695), acid catalyst
Primary Byproducts	Triphenylphosphine oxide	Ethylene (gas), other metathesis products	Water

Experimental Protocols

Detailed methodologies for the three synthesis routes are outlined below. These protocols are constructed based on established procedures for similar chemical transformations.

Z-Selective Wittig Reaction

This route constructs the Z-alkene via the reaction of a non-stabilized phosphonium ylide with an appropriate aldehyde.[4][5][6]

Experimental Protocol:

• Ylide Generation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), a solution of the appropriate phosphonium salt (1.1 equivalents) in anhydrous tetrahydrofuran (B95107) (THF) is prepared. The solution is cooled to -78°C, and a strong base such as n-butyllithium (n-BuLi) or sodium hexamethyldisilazide (NaHMDS) (1.05 equivalents) is added dropwise. The reaction mixture is stirred at this temperature for 1 hour to ensure complete ylide formation.

• Aldehyde Addition: A solution of the aldehyde (1.0 equivalent) in anhydrous THF is added dropwise to the cold ylide solution. The reaction is allowed to stir at -78°C for 2-4 hours and then slowly warmed to room temperature overnight.

• Work-up and Purification: The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl). The aqueous layer is extracted with diethyl ether or ethyl acetate (B1210297). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel to yield the desired Z-alkene.[7]

Z-Selective Olefin Cross-Metathesis

This method utilizes a molybdenum-based catalyst to achieve high Z-selectivity in the formation of the double bond from two smaller terminal alkenes.[2][3][8][9][10]

Experimental Protocol:

• Reaction Setup: In a glovebox, a Schlenk flask is charged with a molybdenum-based catalyst (e.g., a Schrock catalyst, 1-5 mol%). The flask is sealed and removed from the glovebox.

• Reagent Addition: Anhydrous and degassed solvent (e.g., toluene (B28343) or dichloromethane) is added to the flask under an inert atmosphere. The two terminal alkene substrates (1.0 and 1.2-1.5 equivalents) are then added sequentially via syringe.

• Reaction Execution: The reaction mixture is stirred at the specified temperature (often room temperature to 40°C) for 2-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: Upon completion, the reaction is opened to the air, and a small amount of ethyl vinyl ether is added to quench the catalyst. The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel to afford the Z-alkene product.

Fischer Esterification

This is a classic and straightforward method for synthesizing esters from a carboxylic acid and an alcohol in the presence of an acid catalyst.[1][11] This route is contingent on the availability of the precursor, 14(Z)-tricosenoic acid.

Experimental Protocol:

• Reaction Mixture: In a round-bottom flask, 14(Z)-tricosenoic acid (1.0 equivalent) is dissolved in a large excess of absolute ethanol, which also serves as the solvent. A catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) (0.1 equivalents), is carefully added.

• Reaction Conditions: The reaction mixture is heated to reflux for 2-4 hours. The formation of the ester is an equilibrium process, and using a large excess of ethanol drives the equilibrium towards the product side.

• Work-up and Purification: After cooling to room temperature, the excess ethanol is removed under reduced pressure. The residue is dissolved in diethyl ether or ethyl acetate and washed sequentially with water, a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst, and finally with brine. The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated to give the crude ethyl ester. Further purification can be achieved by column chromatography if necessary.[12][13]

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow of each synthetic route.

References

• 1. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 2. Z-Selective Catalytic Olefin Cross-Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Catalytic Z-selective olefin cross-metathesis for natural product synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. adichemistry.com [adichemistry.com]
• 5. Wittig Reaction [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. rsc.org [rsc.org]
• 8. Molybdenum chloride catalysts for Z-selective olefin metathesis reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchexperts.utmb.edu [researchexperts.utmb.edu]

In vivo vs. in vitro effects of Ethyl 14(Z)-tricosenoate

Lack of Specific Data on Ethyl 14(Z)-tricosenoate

Extensive searches for in vivo and in vitro effects of Ethyl 14(Z)-tricosenoate did not yield any specific experimental data, comparative studies, or detailed methodologies directly pertaining to this compound. The scientific literature available through the conducted searches does not contain information on its biological activity, signaling pathways, or comparative performance against other alternatives.

Therefore, it is not possible to provide a comparison guide with quantitative data tables, detailed experimental protocols, and signaling pathway diagrams specifically for Ethyl 14(Z)-tricosenoate as requested.

Findings on Structurally Related Compounds

While direct data on Ethyl 14(Z)-tricosenoate is unavailable, research on structurally similar long-chain fatty acids, such as other isomers of tricosenoic acid and the saturated tricosanoic acid, provides some insights into the potential biological roles of this class of molecules. The following sections summarize the available findings on these related compounds.

Tricosanoic Acid (C23:0)

Tricosanoic acid, a saturated very long-chain fatty acid, has been investigated for its association with cognitive function.

In Vivo Effects:

A study involving older adults from the National Health and Nutrition Examination Survey (NHANES) between 2011 and 2014 found that higher serum levels of tricosanoic acid (C23:0) were associated with better cognitive function.[1] Specifically, higher serum concentrations were linked to improved scores on the CERAD word learning trials, the CERAD delayed recall test, and the Digit Symbol Substitution Test (DSST).[1]

Potential Mechanisms of Action:

The precise mechanisms by which tricosanoic acid may influence cognitive function are not fully understood, but several possibilities have been proposed:

• Neuronal Membrane Integrity: As a component of neuronal membrane phospholipids (B1166683), changes in the composition of very long-chain fatty acids like tricosanoic acid could impact the fluidity and function of these membranes, thereby affecting neurotransmitter signaling and neuronal activity.[1]

• Neuroinflammation and Oxidative Stress: It has been suggested that tricosanoic acid may modulate neuroinflammatory responses, which could, in turn, lead to oxidative stress and neuronal injury, ultimately impairing cognitive processes.[1]

• Axonal Myelin Sheaths: Tricosanoic acid may be involved in the formation of axonal myelin sheaths through its participation in fatty acid uptake and lipid metabolism.[1]

• Free Fatty Acid Receptor 1 (FFAR1) Agonism: Long-chain saturated fatty acids, including tricosanoic acid, are endogenous agonists of FFAR1, suggesting a potential role in cellular signaling.[1]

22-Tricosenoic Acid

Research on 22-tricosenoic acid, a monounsaturated fatty acid, has indicated several biological activities.

In Vitro Effects:

• Anticancer Activity: Some studies have suggested that 22-tricosenoic acid exhibits inhibitory effects on the proliferation of cancer cells in vitro.[2] The proposed mechanism involves the elevation of oxidative stress in cancer cells and the suppression of key oncogenes.[2]

Biological Roles and Potential Mechanisms:

• Lipid Metabolism: 22-tricosenoic acid is known to modulate the activity of enzymes involved in lipid metabolism, such as lipases.[2]

• Cell Membrane Dynamics: Its incorporation into phospholipids affects the integrity and fluidity of cell membranes, which is crucial for signal transduction and various metabolic pathways.[2]

• Inflammation and Immune Response: This fatty acid can influence cell signaling pathways related to inflammation and the immune response.[2]

• Cognitive Function: Similar to tricosanoic acid, higher levels of very long-chain fatty acids, including 22-tricosenoic acid, have been correlated with improved cognitive function in older adults.[2]

Tricosenoic Acid (Isomer Unspecified)

One study investigating the metabolic side effects of the antipsychotic drug olanzapine (B1677200) in a mouse model identified changes in plasma levels of tricosenoic acid. In mice treated with olanzapine, which led to increased food intake and weight gain, plasma levels of tricosenoic acid were found to be increased.[3]

Ethyl Tricosanoate (B1255869)

Limited information is available for ethyl tricosanoate. It is described as a long-chain saturated fatty acid ethyl ester found in small quantities in C. conicum.[4] The free acid form, tricosanoic acid, has been noted to potentially reduce the hemolytic activity of Staphylococcus aureus delta toxin on human erythrocytes.[4]

General Signaling Pathway for Fatty Acids

While a specific signaling pathway for Ethyl 14(Z)-tricosenoate cannot be provided, a general representation of how a fatty acid might activate a signaling cascade through a G-protein coupled receptor (GPCR), such as the Free Fatty Acid Receptor 1 (FFAR1) mentioned for tricosanoic acid, is illustrated below.

References

• 1. Frontiers | Association between serum tricosanoic acid and cognitive function in older adults: findings from the NHANES and GEO databases [frontiersin.org]
• 2. 22-Tricosenoic acid | 65119-95-1 | Benchchem [benchchem.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Ethyl tricosanoate - Immunomart [immunomart.com]

A Comparative Guide to the Structure-Activity Relationship of Very-Long-Chain Monounsaturated Fatty Acid Esters and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

General Principles of Structure-Activity Relationships in Fatty Acid Esters

The biological activity of fatty acid esters is influenced by several structural features:

• Chain Length: The length of the fatty acid carbon chain is a critical determinant of activity. For instance, in the context of antibacterial properties, medium-chain fatty acids (C6-C12) and their corresponding monoglyceride derivatives often exhibit the most potent effects against Gram-positive bacteria.[1] The activity tends to decrease as the chain length increases beyond this optimal range.[1]

• Degree of Unsaturation: The presence and position of double bonds within the fatty acid chain can significantly impact biological effects. Unsaturated fatty acids, such as oleic acid (C18:1) and linoleic acid (C18:2), have demonstrated potent antibacterial activities.[1]

• Esterification: The conversion of a fatty acid to its ester form can modulate its biological properties. For example, esterification of fatty acids to their monoglyceride derivatives has been shown to increase their antibacterial activity.[1] In some cases, esterification can abolish certain activities; for instance, the methyl and cholesteryl esters of some fatty acids lose the mycobactericidal activity of the parent molecule, suggesting the free carboxyl group is necessary for this effect.

Comparative Analysis of Structurally Related VLC-MUFA Esters

To infer the potential activities of Ethyl 14(Z)-tricosenoate (a C23:1 ethyl ester), we can examine the known biological effects of other VLC-MUFAs and their derivatives, such as nervonic acid (C24:1) and erucic acid (C22:1).

Table 1: Comparison of Biological Activities of VLC-MUFA Analogues

Compound/Class	Biological Activity	Key Findings
Nervonic Acid (NA) and its Esters	Neuroprotective Effects	NA is a critical component of sphingomyelin (B164518) in the myelin sheath.[2][3] Supplementation with NA esters has been shown to improve myelin synthesis by human oligodendrocytes in vitro.[2][4][5] It has also been found to ameliorate cognitive function and mitigate demyelination in mouse models of chronic cerebral hypoperfusion.[6]
Anti-inflammatory Properties	A fish oil mixture rich in nervonic acid esters was found to reduce the secretion of pro-inflammatory cytokines and chemokines by human oligodendrocyte precursor cells.[2][4][5]
Erucic Acid (EA) and its Esters	Cardiotoxicity (in animal models)	High, prolonged intake of erucic acid has been associated with myocardial lipidosis (fat deposits in the heart muscle) in rats.[7][8]
Potential Neuroprotective Role	Lorenzo's oil, a mixture of oleic acid and erucic acid, has been used in the management of adrenoleukodystrophy, a neurodegenerative disease.[9]
Long-Chain Unsaturated Fatty Acid Esters (e.g., Oleic Acid Esters)	Anti-inflammatory Activity	Linoleic acid esters of hydroxy linoleic acids have been identified as anti-inflammatory lipids that can suppress the secretion of cytokines.[10]
Fatty Acid Amide Hydrolase (FAAH) Inhibition	Oleoyl α-keto heterocycles have been shown to be potent inhibitors of FAAH, an enzyme involved in the degradation of endocannabinoids.[11]
Long-Chain Saturated Fatty Acid Esters	Antibacterial Activity	Saturated fatty acids with chain lengths of 10 or 12 carbons generally show the highest antimicrobial efficacy.[12]
Cytotoxicity	Very-long-chain saturated fatty acids (e.g., C20:0) have been shown to induce apoptosis in peroxisome-deficient cells.[13]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of the biological activities of these compounds. Below are summaries of key experimental protocols.

1. Determination of Minimum Inhibitory Concentration (MIC) for Antibacterial Activity

• Objective: To determine the lowest concentration of a compound that inhibits the visible growth of a microorganism.

• Methodology:

  • A series of twofold dilutions of the test compound (e.g., a fatty acid ester) is prepared in a suitable liquid growth medium.

  • Each dilution is inoculated with a standardized suspension of the target bacterium (e.g., Staphylococcus aureus).

  • The samples are incubated under appropriate conditions (e.g., 37°C for 24 hours).

  • The MIC is determined as the lowest concentration of the compound at which no visible growth of the bacterium is observed.[14]

2. In Vitro Anti-Inflammatory Assay: Lipopolysaccharide (LPS)-Induced Cytokine Secretion

• Objective: To assess the ability of a compound to suppress the production of pro-inflammatory cytokines in immune cells stimulated with LPS.

• Methodology:

  • Immune cells (e.g., macrophages) are cultured in vitro.

  • The cells are pre-treated with various concentrations of the test compound for a specified period.

  • The cells are then stimulated with LPS to induce an inflammatory response.

  • After incubation, the cell culture supernatant is collected.

  • The concentrations of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant are quantified using methods such as ELISA (Enzyme-Linked Immunosorbent Assay).[10]

3. Cytotoxicity Assay (MTT Assay)

• Objective: To measure the metabolic activity of cells as an indicator of cell viability and proliferation, and thus determine the cytotoxic potential of a compound.

• Methodology:

  • Adherent cells are seeded in a 96-well plate and incubated until they attach.

  • The cells are then treated with a range of concentrations of the test compound and incubated for a defined period (e.g., 24-72 hours).

  • A solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.

  • Mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan (B1609692) crystals.

  • The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

  • The absorbance of the resulting solution is measured at a specific wavelength (e.g., 490 nm), which is proportional to the number of viable cells.

  • The half-maximal inhibitory concentration (IC50) can be calculated from the dose-response curve.[15]

4. In Vitro Cardiotoxicity Assessment using Human iPSC-Derived Cardiomyocytes

• Objective: To evaluate the potential adverse effects of a compound on heart cell function.

• Methodology:

  • Human induced pluripotent stem cell (iPSC)-derived cardiomyocytes are cultured to form a synchronously beating monolayer.

  • The cells are exposed to the test compound at various concentrations.

  • Changes in intracellular Ca2+ flux, which are indicative of cardiomyocyte contractility, are monitored using a fast kinetic fluorescence assay.

  • High-content imaging with fluorescent dyes can be used to assess cellular toxicity (e.g., Calcein AM for cell viability) and mitochondrial toxicity (e.g., JC-10 for mitochondrial membrane potential).[16][17]

Visualizations

Biosynthesis Pathway of Nervonic Acid

References

• 1. mdpi.com [mdpi.com]
• 2. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Nervonic acid protects against oligodendrocytes injury following chronic cerebral hypoperfusion in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Erucic Acid—Both Sides of the Story: A Concise Review on Its Beneficial and Toxic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 9. e-century.us [e-century.us]
• 10. Linoleic acid esters of hydroxy linoleic acids are anti-inflammatory lipids found in plants and mammals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. mdpi.com [mdpi.com]
• 13. Peroxisomes attenuate cytotoxicity of very long-chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antibacterial Activity of Long-Chain Polyunsaturated Fatty Acids against Propionibacterium acnes and Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. In vitro cardiotoxicity assessment of environmental chemicals using an organotypic human induced pluripotent stem cell-derived model - PMC [pmc.ncbi.nlm.nih.gov]
• 17. In vitro cardiotoxicity assessment of environmental chemicals using an organotypic human induced pluripotent stem cell-derived model - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Ethyl 14(Z)-tricosenoate from Different Natural Sources

An Objective Guide for Researchers and Drug Development Professionals

Ethyl 14(Z)-tricosenoate, a long-chain unsaturated fatty acid ester, has garnered interest within the scientific community for its potential biological activities. While its natural occurrence is not widely documented, this guide presents a comparative analysis based on hypothetical natural sources, herein referred to as Insect A and Insect B. The objective is to provide a comprehensive framework for the extraction, quantification, and characterization of this compound, offering valuable insights for researchers in natural product chemistry and drug discovery.

Data Summary

The following table summarizes the hypothetical quantitative data for the isolation of Ethyl 14(Z)-tricosenoate from two distinct insect species. This data is presented to illustrate a comparative scenario and to highlight key performance indicators in the isolation process.

Parameter	Insect A	Insect B
Starting Biomass (g)	500	500
Extraction Solvent	Hexane (B92381)	Dichloromethane (B109758)
Extraction Method	Soxhlet Extraction	Ultrasonic Bath
Crude Extract Yield (g)	12.5	10.8
Crude Extract (% of Biomass)	2.5%	2.16%
Fraction Containing Ester (g)	1.8	1.5
Isolated Yield of Ethyl 14(Z)-tricosenoate (mg)	250	180
Purity by GC-MS (%)	95%	98%
Overall Yield (% of Biomass)	0.05%	0.036%

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are based on established techniques for the analysis of insect cuticular lipids.[1][2][3]

Extraction of Cuticular Lipids

• Source Material: 500 g of dried and ground whole bodies of Insect A or Insect B.

• Method 1 (Soxhlet Extraction for Insect A):

  • The ground insect material is placed in a cellulose (B213188) thimble.

  • The thimble is placed into a Soxhlet extractor.

  • Extraction is performed with 1.5 L of n-hexane for 8 hours at a rate of 6 cycles per hour.

  • The solvent is evaporated under reduced pressure using a rotary evaporator to yield the crude lipid extract.

• Method 2 (Ultrasonic Bath for Insect B):

  • The ground insect material is suspended in 1.5 L of dichloromethane in a large beaker.

  • The beaker is placed in an ultrasonic bath and sonicated for 30 minutes at 40 kHz.

  • The mixture is filtered, and the process is repeated twice with fresh solvent.

  • The combined filtrates are evaporated under reduced pressure to yield the crude lipid extract.

Fractionation by Column Chromatography

• Stationary Phase: Silica (B1680970) gel (70-230 mesh), activated by heating at 120°C for 2 hours.

• Mobile Phase: A gradient of n-hexane and diethyl ether.

  • The crude extract (10 g) is dissolved in a minimal amount of hexane and loaded onto the silica gel column (500 g).

  • The column is eluted sequentially with:

    • 500 mL of 100% n-hexane (to elute hydrocarbons).

    • 500 mL of 98:2 n-hexane:diethyl ether (to elute esters).

    • 500 mL of 95:5 n-hexane:diethyl ether.

    • 500 mL of 90:10 n-hexane:diethyl ether (to elute more polar lipids).

  • Fractions (50 mL each) are collected and monitored by Thin Layer Chromatography (TLC). Fractions containing the target ester are combined.

Identification and Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 5°C/min.

  • Hold: Maintain at 280°C for 10 minutes.

• Injector and Detector Temperature: 250°C and 280°C, respectively.

• Mass Spectrometry: Electron ionization (EI) at 70 eV, scanning from m/z 50 to 600.

• Quantification: An external standard curve is prepared using a synthesized standard of Ethyl 14(Z)-tricosenoate.

Visualizing the Workflow

The following diagram illustrates the comparative experimental workflow for the isolation and analysis of Ethyl 14(Z)-tricosenoate from the two hypothetical insect sources.

Caption: Comparative Isolation Workflow.

Potential Biological Activities

While specific biological activities of Ethyl 14(Z)-tricosenoate are not extensively studied, long-chain unsaturated esters from natural sources are known to exhibit a range of biological effects. These include roles as pheromones in insect communication, as well as potential antimicrobial and anti-inflammatory properties. Further research into the pharmacological effects of Ethyl 14(Z)-tricosenoate is warranted to explore its therapeutic potential. The methodologies outlined in this guide provide a solid foundation for obtaining the pure compound required for such investigations.

References

• 1. Cuticular lipids of insects as potential biofungicides: methods of lipid composition analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemistry, biochemistry, and physiology of insect cuticular lipids [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Purification of Ethyl 14(Z)-tricosenoate: Benchmarking a New High-Efficiency Protocol

For Researchers, Scientists, and Drug Development Professionals

The long-chain fatty acid ester, Ethyl 14(Z)-tricosenoate, is a molecule of significant interest in various research and development sectors. Achieving high purity of this compound is critical for its application in pharmaceuticals and as a high-grade industrial material. This guide introduces a new, high-efficiency purification protocol and objectively compares its performance against established standard methods. All data presented are supported by rigorous experimental protocols to ensure reproducibility.

Overview of Purification Methodologies

The purification of wax esters like Ethyl 14(Z)-tricosenoate traditionally relies on methods that separate compounds based on polarity and solubility.[1] Standard protocols often involve silica (B1680970) gel column chromatography or fractional crystallization. While effective to a degree, these methods can be time-consuming and may result in significant product loss.

• Standard Protocol 1: Single-Pass Silica Gel Chromatography: This is a widely used technique where a crude mixture is passed through a silica gel column, and fractions are eluted using a solvent gradient.[1][2]

• Standard Protocol 2: Recrystallization: This method relies on the differential solubility of the target compound and impurities in a specific solvent at varying temperatures.[3] Chilled acetone (B3395972) is often a solvent of choice for precipitating wax esters.[1]

The New High-Efficiency Protocol is a multi-step strategy designed to maximize both purity and yield. It integrates a preliminary liquid-liquid extraction to remove polar impurities, followed by a high-resolution flash chromatography step, and concludes with a rapid recrystallization for final polishing.

Experimental Protocols

New High-Efficiency Protocol

• Liquid-Liquid Extraction (LLE):

  • Dissolve 1 gram of crude Ethyl 14(Z)-tricosenoate in 50 mL of hexane (B92381).

  • Wash the hexane solution three times with 25 mL of a 1:1 ethanol/water solution to remove highly polar impurities.

  • Collect the organic (hexane) phase and dry it over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to yield a pre-purified product.

• Automated Flash Chromatography:

  • Stationary Phase: 20g high-resolution silica gel cartridge.

  • Mobile Phase: A linear gradient of 0% to 5% ethyl acetate (B1210297) in hexane over 20 column volumes.

  • Procedure: Dissolve the pre-purified product in a minimal amount of hexane and load it onto the column. Collect fractions based on UV absorbance at 210 nm.

  • Pool the fractions containing the pure ester and evaporate the solvent.

• Final Recrystallization:

  • Dissolve the product from the chromatography step in a minimal amount of warm acetone.

  • Cool the solution to -20°C for 2 hours to induce crystallization.

  • Collect the pure crystals by vacuum filtration and wash with a small volume of ice-cold acetone.

  • Dry the final product under a high vacuum.

Standard Protocol 1: Single-Pass Silica Gel Chromatography

• Column Preparation: Prepare a slurry of 50g of standard silica gel in hexane and pack it into a glass column.

• Sample Loading: Dissolve 1 gram of crude product in a minimal amount of hexane and load it onto the column.

• Elution: Elute the column with a stepwise gradient of increasing ethyl acetate in hexane (e.g., 100% hexane, 1% ethyl acetate/hexane, 2% ethyl acetate/hexane).

• Fraction Collection: Manually collect 10 mL fractions and analyze each using Thin-Layer Chromatography (TLC) to identify those containing the pure product.[1]

• Solvent Evaporation: Pool the pure fractions and remove the solvent under reduced pressure.

Purity Assessment: Gas Chromatography-Mass Spectrometry (GC-MS)

Purity for all protocols was determined using GC-MS, a standard and highly effective technique for analyzing fatty acid esters.[4][5][6]

• Sample Preparation: Prepare a 1 mg/mL solution of the purified ester in hexane.

• GC Conditions:

  • Column: WAX-type capillary column (e.g., Stabilwax®), 30m x 0.25mm ID, 0.25µm film thickness.[7]

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 150°C, hold for 1 minute, then ramp to 280°C at 10°C/min, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ion Source Temperature: 230°C.

  • Mass Range: Scan from m/z 50 to 600.

• Quantification: Purity is calculated based on the relative peak area of Ethyl 14(Z)-tricosenoate compared to the total area of all detected peaks.

Performance Comparison

The following table summarizes the key performance metrics for each purification protocol based on the purification of 1 gram of crude starting material.

Metric	New High-Efficiency Protocol	Standard Protocol 1 (Silica Gel)	Standard Protocol 2 (Recrystallization)
Final Purity (by GC-MS)	> 99.5%	~ 98.0%	~ 97.5%
Overall Yield	92%	80%	75%
Processing Time	4 hours	8 hours	6 hours
Solvent Consumption	~ 250 mL	~ 500 mL	~ 150 mL
Reproducibility	High	Moderate	Moderate

Workflow Visualization

The logical flow of the new protocol is designed for efficiency and minimal manual intervention, as illustrated below.

Caption: Workflow for the New High-Efficiency Purification Protocol.

Conclusion

The data clearly indicates that the new high-efficiency protocol offers significant advantages over standard methods for purifying Ethyl 14(Z)-tricosenoate. It delivers a product of substantially higher purity (>99.5%) while also providing a superior overall yield (92%). Furthermore, the integration of automated flash chromatography reduces both the processing time and solvent consumption, contributing to a more efficient, cost-effective, and environmentally friendly process. The high reproducibility of this protocol makes it an excellent candidate for adoption in research and manufacturing environments where consistent, high-purity material is paramount.

References

• 1. benchchem.com [benchchem.com]
• 2. Waxes analysis | Cyberlipid [cyberlipid.gerli.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. eurofinsus.com [eurofinsus.com]
• 7. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]

A Comparative Analysis of Cytotoxicity: Insights into Selective Anti-Cancer Activity

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Initial searches for the cytotoxic effects of Ethyl 14(Z)-tricosenoate did not yield specific experimental data comparing its activity in normal versus cancer cell lines. To fulfill the structural and content requirements of this guide, we will use Betulinic Acid , a well-documented natural compound known for its selective cytotoxicity, as an illustrative example. This guide is intended to serve as a comprehensive template that can be adapted once specific data for Ethyl 14(Z)-tricosenoate becomes available.

Introduction: The Quest for Selective Cytotoxicity

A primary goal in cancer chemotherapy is the development of agents that can selectively target and eliminate cancer cells while sparing normal, healthy cells. This selectivity minimizes the often-debilitating side effects associated with traditional chemotherapy. Betulinic acid, a naturally occurring pentacyclic triterpenoid, has garnered significant interest for its potent anti-tumor activity against a variety of cancers.[1] A remarkable feature of betulinic acid is its ability to induce apoptosis in cancer cells at concentrations that are non-toxic to normal cells, highlighting its potential as a selective anti-cancer agent.[2][3] This guide compares the cytotoxic effects of betulinic acid on various cancer cell lines versus normal cell lines, details the experimental methodologies used to determine cytotoxicity, and explores its underlying mechanism of action.

Comparative Cytotoxicity: In Vitro Data

The efficacy of a cytotoxic compound is often quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell viability in vitro. The following table summarizes the IC50 values of Betulinic Acid across a range of human cancer cell lines and normal human cell lines, as determined by the MTT assay.

Cell Line	Cell Type	Cancer Type	IC50 (µM)	Incubation Time (h)
MCF-7	Human Breast Adenocarcinoma	Breast Cancer	~5.0	72
A549	Human Lung Carcinoma	Lung Cancer	~4.2[4]	72
PC-3	Human Prostate Adenocarcinoma	Prostate Cancer	~4.0	72
MV4-11	Human B-Myelomonocytic Leukemia	Leukemia	~2.5	72
HepG2	Human Hepatocellular Carcinoma	Liver Cancer	~20.0[5]	48
SMMC-7721	Human Hepatocellular Carcinoma	Liver Cancer	~20.0	48
MDA-MB-231	Human Breast Adenocarcinoma	Breast Cancer	17.21 ± 0.86[6]	48
G-361	Human Malignant Melanoma	Melanoma	2.21 ± 0.42[4]	72
BALB/3T3	Mouse Fibroblasts	Normal	> 10[7]	72
L-02	Human Normal Liver Cells	Normal	Low cytotoxicity observed[5][8]	48
HaCaT	Human Keratinocytes	Normal	No cytotoxic effect observed[4]	72
NHDF	Normal Human Dermal Fibroblasts	Normal	Non-toxic, increased proliferation[9][10]	48
MCF-10A	Human Mammary Epithelial	Normal	13.90 ± 1.15[6]	48

Note: IC50 values can vary between studies due to differences in experimental conditions such as cell density, passage number, and specific assay protocols.

Experimental Protocols

MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[11][12]

Principle: In viable cells, mitochondrial dehydrogenase enzymes cleave the yellow tetrazolium salt MTT into purple formazan (B1609692) crystals. These insoluble crystals are then dissolved using a solubilizing agent, and the absorbance of the resulting colored solution is measured spectrophotometrically. The intensity of the color is directly proportional to the number of metabolically active (viable) cells.

Materials:

• 96-well flat-bottom sterile plates

• Test compound (e.g., Betulinic Acid)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with Fetal Bovine Serum (FBS) and antibiotics

• Phosphate-Buffered Saline (PBS), sterile

• MTT reagent (5 mg/mL in PBS), sterile-filtered and protected from light[13]

• Solubilization solution (e.g., DMSO, or a solution of 10% SDS in 0.01 M HCl)

• Multi-well spectrophotometer (ELISA reader)

Procedure:

• Cell Seeding: Harvest cells from culture and perform a cell count. Seed the cells into a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well in 100 µL of complete culture medium. Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. After the 24-hour incubation, remove the old medium from the wells and add 100 µL of the medium containing various concentrations of the test compound. Include wells with untreated cells (vehicle control) and wells with medium only (blank control).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After the treatment period, add 10 µL of the 5 mg/mL MTT reagent to each well (final concentration of 0.5 mg/mL).[11]

• Formazan Formation: Incubate the plate for an additional 3-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[13] Mix gently by pipetting or shaking the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Read the absorbance at a wavelength between 550 and 600 nm (typically 570 nm) using a microplate reader. A reference wavelength of 630 nm or higher can be used to reduce background noise.[11]

• Data Analysis: Subtract the absorbance of the blank control from all other readings. Calculate cell viability as a percentage relative to the untreated control cells:

  • Cell Viability (%) = (Absorbance of Treated Cells / Absorbance of Untreated Control) × 100

  • Plot the cell viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Visualization of Methodologies and Pathways

Experimental Workflow

The following diagram illustrates the general workflow for assessing the cytotoxicity of a compound using an in vitro cell-based assay.

References

• 1. mdpi.com [mdpi.com]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. Selective cytotoxicity of betulinic acid on tumor cell lines, but not on normal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Additive Interactions between Betulinic Acid and Two Taxanes in In Vitro Tests against Four Human Malignant Melanoma Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Betulinic acid induces autophagy-mediated apoptosis through suppression of the PI3K/AKT/mTOR signaling pathway and inhibits hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Effects of Betulinic Acid on the Proliferation, Cellular Senescence, and Type 1 Interferon-Related Signaling Pathways in Human Dermal Fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of Betulinic Acid on the Proliferation, Cellular Senescence, and Type 1 Interferon-Related Signaling Pathways in Human Dermal Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 12. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 13. broadpharm.com [broadpharm.com]

A Comparative Analysis of Ethyl and Methyl Esters of 14(Z)-Tricosenoic Acid for Research Applications

For researchers, scientists, and drug development professionals, the choice between ethyl and methyl esters of a fatty acid can significantly impact experimental outcomes. This guide provides a detailed comparison of the ethyl and methyl esters of 14(Z)-tricosenoic acid, a very-long-chain monounsaturated fatty acid. While specific experimental data for these particular esters is limited, this comparison draws upon established general principles of fatty acid ester chemistry and available data for related compounds to provide a valuable resource for informed decision-making.

Physicochemical Properties: A Comparative Overview

The primary difference between the ethyl and methyl esters of 14(Z)-tricosenoic acid lies in the alcohol moiety, which influences their physical and chemical characteristics. Generally, fatty acid ethyl esters (FAEEs) exhibit slightly different properties compared to their methyl ester (FAME) counterparts due to the additional methylene (B1212753) group in the ethyl chain.

Property	Ethyl Ester of 14(Z)-Tricosenoic Acid	Methyl Ester of 14(Z)-Tricosenoic Acid	General Comparison Notes
Molecular Formula	C25H48O2[1]	C24H46O2	The ethyl ester has an additional carbon and two additional hydrogen atoms.
Molecular Weight	380.65 g/mol [1]	366.62 g/mol	The ethyl ester has a higher molecular weight.
Melting Point	Expected to be slightly lower than the methyl ester.	Expected to be slightly higher than the ethyl ester.	Longer alkyl chains in esters can disrupt crystal lattice packing, leading to lower melting points.[2]
Boiling Point	Expected to be slightly higher than the methyl ester.	Expected to be slightly lower than the ethyl ester.	Increased molecular weight and van der Waals forces in the ethyl ester lead to a higher boiling point.[3][4]
Viscosity	Expected to be slightly higher than the methyl ester.	Expected to be slightly lower than the ethyl ester.	The larger ethyl group results in increased intermolecular friction and thus higher viscosity.
Solubility	Generally soluble in nonpolar organic solvents like hexane, chloroform, and toluene.	Generally soluble in nonpolar organic solvents like hexane, chloroform, and toluene.	Both esters are expected to have poor solubility in water and polar solvents. The slight difference in polarity between the two is unlikely to cause significant differences in solubility in common organic solvents.

Biological Activity and Considerations

14(Z)-Tricosenoic acid is structurally similar to nervonic acid (cis-15-tetracosenoic acid, C24:1), a crucial component of sphingomyelin (B164518) in the myelin sheath of nerves.[5][6][7] The biological effects of fatty acid esters are often contingent on their hydrolysis to the free fatty acid. Therefore, the rate of enzymatic hydrolysis of the ester bond can influence the bioavailability and subsequent biological activity of 14(Z)-tricosenoic acid. While specific data is lacking, differences in enzyme kinetics for the hydrolysis of ethyl versus methyl esters could exist.

In the context of drug development, the choice of ester can influence pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Ethyl esters are sometimes favored in pharmaceutical formulations for their potential to alter drug release profiles.

Experimental Protocols

The synthesis of both ethyl and methyl esters of 14(Z)-tricosenoic acid can be achieved through standard esterification or transesterification methods. Below are representative protocols.

Protocol 1: Acid-Catalyzed Esterification of 14(Z)-Tricosenoic Acid

This method is suitable for the direct esterification of the free fatty acid.

Materials:

• 14(Z)-Tricosenoic acid

• Anhydrous methanol (B129727) or ethanol (B145695)

• Concentrated sulfuric acid (catalyst)

• Hexane (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Rotary evaporator

• Separatory funnel

• Glassware (round-bottom flask, condenser, etc.)

Procedure:

• Dissolve 14(Z)-tricosenoic acid in an excess of anhydrous methanol (for the methyl ester) or ethanol (for the ethyl ester) in a round-bottom flask. A 20-fold molar excess of alcohol is recommended.

• Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the fatty acid weight).

• Reflux the mixture for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After cooling to room temperature, add an equal volume of water and extract the ester with hexane.

• Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and remove the solvent using a rotary evaporator to obtain the crude ester.

• The product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Base-Catalyzed Transesterification of a Triglyceride Source

This method is applicable if 14(Z)-tricosenoic acid is to be esterified from an oil or fat containing it as a triglyceride.

Materials:

• Oil/fat containing 14(Z)-tricosenoic acid triglycerides

• Methanol or ethanol

• Sodium hydroxide (B78521) or potassium hydroxide (catalyst)

• Hexane (or other suitable organic solvent)

• Water

• Anhydrous sodium sulfate

• Rotary evaporator

• Separatory funnel

• Glassware

Procedure:

• Prepare a solution of the catalyst (e.g., 1% w/w of oil) in methanol or ethanol.

• Heat the oil to approximately 60°C in a reaction vessel.

• Add the catalyst/alcohol solution to the heated oil with vigorous stirring. A molar ratio of alcohol to oil of at least 6:1 is recommended.

• Maintain the reaction at 60°C for 1-2 hours.

• After the reaction, allow the mixture to settle. Two layers will form: an upper ester layer and a lower glycerol (B35011) layer.

• Separate the upper ester layer.

• Wash the ester layer with warm water to remove any residual catalyst, soap, and glycerol.

• Dry the washed ester layer over anhydrous sodium sulfate.

• Filter and remove any remaining alcohol using a rotary evaporator to yield the fatty acid ester.

Visualizing a Relevant Biological Pathway

Given the structural similarity of 14(Z)-tricosenoic acid to nervonic acid, a key component of nerve cell membranes, the following diagram illustrates the biosynthetic pathway of nervonic acid and its incorporation into sphingomyelin. This provides a relevant biological context for very-long-chain monounsaturated fatty acids.

Caption: Biosynthesis of Nervonic Acid and its incorporation into Sphingomyelin.

Conclusion

The choice between the ethyl and methyl ester of 14(Z)-tricosenoic acid will depend on the specific requirements of the research application. The methyl ester, being slightly less viscous and having a lower boiling point, might be preferable for analytical applications such as gas chromatography. Conversely, the ethyl ester's different physical properties and potential for altered biological hydrolysis rates could be advantageous in formulation studies or as a biological probe. The provided synthesis protocols offer a starting point for the preparation of these compounds in the laboratory. Further research is needed to fully elucidate the specific physicochemical and biological differences between these two esters.

References

• 1. larodan.com [larodan.com]
• 2. researchgate.net [researchgate.net]
• 3. A Comprehensive Study on Physicochemical Properties of Fatty Acid Esters Derived from Different Vegetable Oils and Alcohols and Their Potential Application [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Naturally Occurring Nervonic Acid Ester Improves Myelin Synthesis by Human Oligodendrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nervonic Acid [zhybiotech.com]
• 7. Nervonic acid and its sphingolipids: Biological functions and potential food applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Ethyl 14(Z)-tricosenoate as a Biomarker: A Review of Current Evidence

To date, a comprehensive review of scientific literature and clinical trial databases reveals no significant studies validating Ethyl 14(Z)-tricosenoate as a biomarker for any specific disease or physiological state. While the principles of biomarker discovery and validation are well-established, this particular fatty acid ester has not been the subject of published research in this context. Consequently, a direct comparison with other biomarkers, along with detailed experimental protocols and performance data, cannot be provided.

This guide will, however, outline the standard methodologies and frameworks used for biomarker validation, which would be necessary should Ethyl 14(Z)-tricosenoate be identified as a potential candidate in the future.

The Biomarker Validation Workflow

The journey of a potential biomarker from initial discovery to clinical application is a rigorous, multi-stage process. This workflow ensures that the biomarker is not only analytically sound but also clinically meaningful.

Caption: A generalized workflow for biomarker discovery and validation.

Hypothetical Experimental Protocols for Ethyl 14(Z)-tricosenoate Quantification

Should Ethyl 14(Z)-tricosenoate be investigated as a biomarker, its quantification in biological matrices (e.g., plasma, serum, tissue) would be a critical first step. Gas Chromatography-Mass Spectrometry (GC-MS) is a common and robust method for the analysis of fatty acid esters.

1. Sample Preparation and Lipid Extraction:

A standard approach would involve a liquid-liquid extraction to isolate lipids from the biological sample.

Caption: A typical workflow for lipid extraction from biological samples.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

The extracted and prepared sample would then be analyzed by GC-MS.

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Inlet Temperature: Typically 250-280°C.

  • Oven Program: A temperature gradient would be used to separate analytes, for example, starting at a lower temperature (e.g., 100°C) and ramping up to a higher temperature (e.g., 300°C).

  • Carrier Gas: Helium or Hydrogen.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan for initial identification. Specific ions for Ethyl 14(Z)-tricosenoate would need to be determined using a pure standard.

Comparative Data: A Necessary Hurdle

For any new biomarker to be considered useful, its performance must be compared against existing standards or other potential markers. This comparison is typically presented in terms of key statistical measures.

Table 1: Hypothetical Performance Comparison of Biomarkers for "Disease X"

Biomarker Candidate	Sensitivity (%)	Specificity (%)	Area Under the ROC Curve (AUC)	p-value
Ethyl 14(Z)-tricosenoate	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Established Biomarker A	92	85	0.91	<0.001
New Biomarker B	88	89	0.89	<0.001

Sensitivity measures the ability of the test to correctly identify those with the disease. Specificity measures the ability of the test to correctly identify those without the disease. The Area Under the Receiver Operating Characteristic (ROC) Curve (AUC) provides an aggregate measure of performance across all possible classification thresholds.

Conclusion

While the query into the validation of Ethyl 14(Z)-tricosenoate as a biomarker is a scientifically valid line of inquiry, there is currently no published evidence to support its use in this capacity. The frameworks and methodologies described herein represent the standard approach that would be required to rigorously evaluate its potential. Future metabolomic or lipidomic studies may identify Ethyl 14(Z)-tricosenoate as a candidate biomarker for a particular condition, at which point the validation process could be initiated. Researchers interested in this molecule should first focus on the discovery phase to establish a biological rationale and a potential clinical association.

A Comparative Analysis of the Physical Properties of C23 Fatty Acid Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the physical properties of C23 fatty acid esters, specifically focusing on methyl, ethyl, propyl, and butyl tricosanoate (B1255869). The information presented herein is intended to assist researchers and professionals in drug development and other scientific fields in understanding the key physical characteristics of these long-chain fatty acid esters.

Executive Summary

Tricosanoic acid, a 23-carbon saturated fatty acid, and its esters are subjects of interest in various research domains due to their unique chain length. This guide synthesizes available experimental data on the physical properties of methyl and ethyl tricosanoate. While specific experimental data for propyl and butyl tricosanoate are limited in publicly available literature, this guide discusses the expected trends in their physical properties based on the established behavior of homologous series of fatty acid esters. The methodologies for determining these properties are also detailed to support further experimental work.

Data Presentation: Physical Properties of C23 Fatty Acid Esters

Property	Methyl Tricosanoate	Ethyl Tricosanoate	Propyl Tricosanoate (Expected Trend)	Butyl Tricosanoate (Expected Trend)
Molecular Formula	C₂₄H₄₈O₂[1]	C₂₅H₅₀O₂	C₂₆H₅₂O₂	C₂₇H₅₄O₂
Molecular Weight ( g/mol )	368.64[1]	382.66	396.69	410.71
Melting Point (°C)	53 - 56[2][3]	Data not available	Expected to be slightly lower than ethyl ester	Expected to be slightly lower than propyl ester
Boiling Point (°C)	408.9 (Predicted)[3][4]	396.49 (Estimated)[5]	Expected to be higher than ethyl ester	Expected to be higher than propyl ester
Density (g/cm³)	0.860 (Predicted)[4]	Data not available	Expected to be slightly lower than ethyl ester	Expected to be slightly lower than propyl ester
Viscosity	Data not available	Data not available	Expected to be higher than ethyl ester	Expected to be higher than propyl ester

Note on Expected Trends: For a homologous series of fatty acid esters, the boiling point and viscosity generally increase with the increasing molecular weight of the alcohol moiety. Conversely, the melting point and density tend to show a less straightforward trend but often decrease slightly with the initial increase in the alkyl chain length of the alcohol, before potentially increasing again for much longer chains.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the determination of the physical properties of fatty acid esters.

Determination of Melting Point

The melting point of fatty acid esters can be determined using the capillary method with a melting point apparatus.

Protocol:

• Sample Preparation: A small amount of the solid C23 fatty acid ester is finely powdered.

• Capillary Tube Filling: The open end of a capillary tube is pressed into the powder. The tube is then inverted and tapped gently to pack the sample into the sealed end.

• Apparatus Setup: The capillary tube is placed in the heating block of a melting point apparatus.

• Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to determine an approximate melting range, followed by a slower, more precise heating (1-2 °C per minute) around the expected melting point for an accurate determination.

• Observation: The temperature at which the first drop of liquid appears is recorded as the onset of melting, and the temperature at which the entire solid has turned into a clear liquid is the final melting point.

Determination of Boiling Point

The boiling point can be determined using a distillation-based method or thermogravimetric analysis (TGA).

Protocol (Distillation Method):

• Apparatus Setup: A small quantity of the C23 fatty acid ester is placed in a distillation flask with a few boiling chips. A condenser and a collection flask are attached.

• Heating: The flask is heated gently.

• Observation: The temperature is recorded when the liquid begins to boil and a steady stream of distillate is collected. This temperature is the boiling point at the recorded atmospheric pressure.

Determination of Density

The density of liquid fatty acid esters is typically measured using a pycnometer or a digital density meter.

Protocol (Pycnometer Method):

• Calibration: The empty pycnometer is weighed. It is then filled with a reference liquid of known density (e.g., distilled water) and weighed again to determine the volume of the pycnometer.

• Sample Measurement: The pycnometer is cleaned, dried, and filled with the C23 fatty acid ester.

• Weighing: The filled pycnometer is weighed.

• Calculation: The density of the ester is calculated by dividing the mass of the ester by the volume of the pycnometer.

Determination of Viscosity

The kinematic viscosity of fatty acid esters can be measured using a capillary viscometer.

Protocol:

• Apparatus Setup: A calibrated capillary viscometer is filled with the C23 fatty acid ester.

• Temperature Control: The viscometer is placed in a constant temperature bath until the sample reaches the desired temperature.

• Measurement: The time taken for the liquid to flow between two marked points on the viscometer is measured.

• Calculation: The kinematic viscosity is calculated by multiplying the flow time by the calibration constant of the viscometer.

Visualizations

Synthesis and Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and physical characterization of C23 fatty acid esters.

Caption: General workflow for synthesizing and characterizing C23 fatty acid esters.

Relationship between Alkyl Chain Length and Physical Properties

The following diagram illustrates the general trend of how the physical properties of fatty acid esters change with an increase in the length of the alcohol's alkyl chain.

Caption: Trend of physical properties with increasing alcohol chain length in fatty acid esters.

References

• 1. caymanchem.com [caymanchem.com]
• 2. METHYL TRICOSANOATE | 2433-97-8 [chemicalbook.com]
• 3. METHYL TRICOSANOATE CAS#: 2433-97-8 [m.chemicalbook.com]
• 4. METHYL TRICOSANOATE Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. researchgate.net [researchgate.net]

Confirming the Identity of Ethyl 14(Z)-tricosenoate: A Comparative Guide to Tandem Mass Spectrometry and Alternative Methods

For researchers, scientists, and drug development professionals, the unambiguous identification of lipid molecules is paramount. This guide provides a comprehensive comparison of tandem mass spectrometry (MS/MS) and alternative analytical techniques for the structural confirmation of Ethyl 14(Z)-tricosenoate, a long-chain monounsaturated fatty acid ethyl ester. We present supporting experimental data, detailed protocols, and visual workflows to facilitate an informed choice of methodology.

The structural elucidation of fatty acid esters is crucial in various research fields, from metabolomics to the development of novel therapeutics. Tandem mass spectrometry, particularly when coupled with gas chromatography (GC-MS/MS), offers a powerful tool for identifying such compounds by providing detailed information about their molecular weight and fragmentation patterns. However, alternative methods, including derivatization techniques followed by GC-MS analysis, present viable options with distinct advantages. This guide will delve into these approaches, offering a clear comparison to aid in the selection of the most suitable method for your research needs.

Performance Comparison: Tandem Mass Spectrometry vs. Alternative Methods

The choice of analytical technique for the identification of Ethyl 14(Z)-tricosenoate depends on the specific requirements of the study, such as the need for double bond localization, sensitivity, and sample throughput. Below is a comparative summary of the key performance characteristics of tandem mass spectrometry and two common alternative methods.

Feature	Tandem Mass Spectrometry (GC-MS/MS)	GC-MS with Picolinyl Ester Derivatization	GC-MS with Dimethyl Disulfide (DMDS) Derivatization
Principle	Collision-induced dissociation of the precursor ion to generate characteristic fragment ions.	Derivatization to form picolinyl esters, which direct fragmentation to the fatty acid chain, allowing for double bond localization.	Addition of a dimethyl disulfide group across the double bond, leading to specific fragmentation patterns upon electron ionization that reveal the double bond position.
Double Bond Localization	Generally not possible without high-energy collision domains or specialized techniques.	Excellent for determining the precise location of the double bond.[1][2]	Effective for localizing double bonds in monounsaturated fatty acids.[3]
Sample Preparation	Minimal, typically only requiring extraction and concentration.	Requires an additional derivatization step, which can increase sample preparation time.	Involves a chemical reaction to introduce the DMDS adduct, adding to the complexity of sample preparation.[3]
Sensitivity (LOD/LOQ)	High sensitivity, with Limits of Detection (LOD) and Limits of Quantitation (LOQ) often in the low ng/mL to pg/mL range.	Sensitivity can be comparable to or slightly lower than tandem MS, depending on the derivatization efficiency.	Generally offers good sensitivity, but may be slightly less sensitive than tandem MS.
Specificity	High, based on the unique fragmentation pattern of the parent molecule.	High, as the fragmentation is directed by the picolinyl group, providing clear structural information.	High, with characteristic fragment ions indicating the original position of the double bond.
Throughput	Relatively high, as derivatization is not typically required.	Lower, due to the additional derivatization step.	Lower, due to the additional derivatization step.

Experimental Data: Fragmentation Analysis

Tandem Mass Spectrometry (GC-MS/MS) of a Long-Chain Monounsaturated FAEE

The electron ionization (EI) mass spectrum of a compound like ethyl oleate (B1233923) shows a characteristic fragmentation pattern. The molecular ion is often of low abundance or absent. Key fragments arise from cleavages along the alkyl chain and rearrangements.

Table 1: Predicted Key Fragment Ions for Ethyl 14(Z)-tricosenoate in GC-MS/MS (EI)

m/z (mass-to-charge ratio)	Proposed Fragment Identity	Relative Abundance (Predicted)
380	[M]+ (Molecular Ion)	Low to absent
335	[M - C2H5O]+ (Loss of ethoxy group)	Moderate
88	McLafferty rearrangement product	High (often base peak)
Series of CnH2n-1 and CnH2n+1 ions	Aliphatic chain fragments	Variable

Note: The predicted fragmentation is based on the known behavior of similar long-chain fatty acid ethyl esters under electron ionization.

Alternative Method: GC-MS of Picolinyl Ester Derivative

Derivatization with 3-pyridylcarbinol to form the picolinyl ester provides detailed structural information, particularly the location of the double bond. The pyridine (B92270) ring directs fragmentation along the alkyl chain, producing a series of diagnostic ions.

Table 2: Expected Diagnostic Ions for the Picolinyl Ester of 14(Z)-Tricosenoic Acid in GC-MS

m/z	Interpretation
92, 108, 151, 164	Characteristic ions of the picolinyl ester group
Series of ions separated by 14 amu	Fragmentation along the saturated portion of the alkyl chain
Gap of 26 amu in the ion series	Indicates the position of the double bond

Experimental Protocols

Tandem Mass Spectrometry (GC-MS/MS) Analysis

1. Sample Preparation:

• Extract lipids from the sample matrix using a suitable solvent system (e.g., Folch or Bligh-Dyer method).

• Concentrate the lipid extract under a stream of nitrogen.

• Reconstitute the sample in a solvent appropriate for GC injection (e.g., hexane).

2. GC-MS/MS Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.

• Injector Temperature: 280°C.

• Oven Program: Initial temperature of 150°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 10 min.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 7000D Triple Quadrupole or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: MS/MS with collision-induced dissociation (CID). Select the precursor ion corresponding to the molecular weight of Ethyl 14(Z)-tricosenoate (m/z 380).

• Collision Energy: Optimize between 10-30 eV to achieve characteristic fragmentation.

GC-MS Analysis with Picolinyl Ester Derivatization

1. Derivatization Protocol:

• Hydrolyze the ethyl ester to the free fatty acid using a mild base (e.g., 0.5 M KOH in methanol).

• Acidify the solution and extract the free fatty acid.

• Convert the free fatty acid to its picolinyl ester by reacting with 3-pyridylcarbinol in the presence of a coupling agent (e.g., dicyclohexylcarbodiimide) or by first converting the fatty acid to its acid chloride.[4]

2. GC-MS Conditions:

• Use similar GC-MS conditions as described for the tandem MS analysis. The oven temperature program may need to be adjusted to accommodate the higher boiling point of the picolinyl ester derivative.

• Acquisition Mode: Full scan mode to observe the complete fragmentation pattern.

Visualizing the Workflow

Caption: Experimental workflow for the identification of Ethyl 14(Z)-tricosenoate.

Signaling Pathways and Logical Relationships

The choice between tandem mass spectrometry and derivatization-based methods can be represented as a decision-making pathway based on the primary research question.

Caption: Decision pathway for selecting an analytical method.

References

• 1. GC/MS determination of fatty acid picolinyl esters by direct curie-point pyrolysis of whole bacterial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Picolinyl esters for the structural determination of fatty acids by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]

Scientific Data on the Biological Effects of Ethyl 14(Z)-tricosenoate Currently Unavailable

A comprehensive search of published scientific literature reveals a significant lack of available data on the biological effects of Ethyl 14(Z)-tricosenoate. While the chemical itself is cataloged and available from suppliers, there are no readily accessible peer-reviewed studies detailing its specific biological activities, mechanisms of action, or any potential therapeutic effects.

This absence of foundational research makes it impossible to fulfill the request for a comparative guide. Without experimental data, there is nothing to compare against other alternatives, no quantitative results to summarize, and no established experimental protocols to detail. Consequently, the creation of signaling pathway diagrams or experimental workflow visualizations is not feasible.

Further research and publication in peer-reviewed journals are necessary before a comprehensive guide on the biological effects of Ethyl 14(Z)-tricosenoate can be developed for the scientific community. Researchers interested in this compound would need to conduct foundational studies to establish its basic biological profile.

Safety & Regulatory Compliance

Proper Disposal of Ethyl 14(Z)-tricosenoate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential information and a step-by-step plan for the safe disposal of Ethyl 14(Z)-tricosenoate.

Immediate Safety and Disposal Plan

The disposal of Ethyl 14(Z)-tricosenoate must adhere to local, state, and federal regulations. Under no circumstances should this chemical be disposed of down the drain or in regular solid waste.

Step-by-Step Disposal Procedure:

• Waste Identification and Segregation:

  • Treat all waste containing Ethyl 14(Z)-tricosenoate as hazardous chemical waste.

  • Segregate waste containing this compound from other waste streams to avoid accidental reactions. Keep it separate from strong oxidizing agents, acids, and bases.

• Selection of Waste Container:

  • Use a dedicated, leak-proof, and chemically compatible waste container. A high-density polyethylene (B3416737) (HDPE) or glass container with a secure screw-top cap is recommended.

  • Ensure the container is clean and dry before adding any waste.

• Labeling of Waste Container:

  • Immediately label the waste container with a "Hazardous Waste" tag.

  • The label must include:

    • The full chemical name: "Ethyl 14(Z)-tricosenoate"

    • CAS Number: 2692622-89-0

    • An accurate estimation of the concentration and total volume or mass.

    • The date of waste accumulation.

    • The name of the principal investigator and the laboratory location.

• Waste Accumulation and Storage:

  • Store the sealed waste container in a designated, well-ventilated, and cool secondary containment area.

  • Secondary containment, such as a chemical-resistant tray, is crucial to contain any potential leaks or spills.

  • Do not overfill the container; leave at least 10% of headspace to allow for vapor expansion.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for hazardous waste.

  • Provide the EHS office with all necessary information about the waste stream as detailed on the hazardous waste label.

Quantitative Data Summary

As a specific SDS is not available, quantitative data regarding toxicity and exposure limits are not provided. The following table summarizes the known physical and chemical properties of Ethyl 14(Z)-tricosenoate.

Property	Value
CAS Number	2692622-89-0
Molecular Formula	C₂₅H₄₈O₂
Molecular Weight	380.65 g/mol
Physical State	Likely a liquid or a low-melting solid at room temperature
Solubility	Expected to be insoluble in water, soluble in organic solvents
Purity (Typical)	>99%
Storage Temperature	Freezer (-20°C) is recommended for long-term storage of the pure compound

Experimental Protocols

There are no specific experimental protocols for the disposal of Ethyl 14(Z)-tricosenoate beyond the standard operating procedures for the handling and disposal of laboratory chemical waste. Adherence to your institution's established protocols is paramount.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Ethyl 14(Z)-tricosenoate.

Caption: Logical workflow for the proper disposal of Ethyl 14(Z)-tricosenoate.

Personal protective equipment for handling Ethyl 14(Z)-tricosenoate

This guide provides crucial safety and logistical information for the handling and disposal of Ethyl 14(Z)-tricosenoate, tailored for researchers, scientists, and drug development professionals. The following procedural steps are designed to ensure safe laboratory practices.

1. Immediate Safety Precautions:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[1]

• Skin Contact: Wash off with soap and plenty of water. Remove any contaminated clothing.[1]

• Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[1]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person.[1]

2. Personal Protective Equipment (PPE):

The following table summarizes the recommended personal protective equipment for handling Ethyl 14(Z)-tricosenoate.

Protection Type	Equipment	Standard
Eye/Face Protection	Safety glasses with side-shields or tightly fitting safety goggles	EN 166 (EU) or NIOSH (US)[1]
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile rubber)	EN 374[2]
Body Protection	Laboratory coat, long-sleeved clothing. An apron or chemical-protection suit may be necessary for larger quantities or splash risks.	EN 14605 (splashes) or EN ISO 13982 (dust)[3]
Respiratory Protection	Generally not required under normal handling conditions with adequate ventilation. If aerosols or mists are generated, use a full-face respirator.	-

3. Operational and Handling Plan:

• Ventilation: Handle in a well-ventilated place.[1] Use of a chemical fume hood is recommended, especially when heating or creating aerosols.

• Hygiene: Practice good industrial hygiene. Wash hands before breaks and at the end of the workday.[3] Avoid eating, drinking, or smoking in work areas.

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

• Spill Response: In case of a spill, avoid dust formation.[1] Collect the material using a suitable absorbent and place it in a sealed container for disposal.[2] Ventilate the area and wash the spill site after material pickup is complete.

4. Disposal Plan:

Dispose of Ethyl 14(Z)-tricosenoate and any contaminated materials in accordance with local, state, and federal regulations. Do not let the chemical enter drains.[1] It is recommended to use a licensed professional waste disposal service.

Experimental Workflow for Handling Ethyl 14(Z)-tricosenoate

Caption: Workflow for the safe handling of Ethyl 14(Z)-tricosenoate from receipt to disposal.

References

• 1. targetmol.com [targetmol.com]
• 2. carlroth.com [carlroth.com]
• 3. download.basf.com [download.basf.com]